1-Cyclohexeneboronic acid pinacol ester

• CAS: 141091-37-4

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Cyclohexeneboronic Acid Pinacol Ester (CAS: 141091-37-4)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Cyclohexeneboronic acid pinacol ester (CAS: 141091-37-4), a versatile and valuable reagent in modern organic synthesis. This document details its chemical and physical properties, provides established synthesis protocols, and explores its primary application as a key building block in Suzuki-Miyaura cross-coupling reactions. Furthermore, its emerging role in the synthesis of complex molecules for drug discovery and development is highlighted. The information is presented through structured data tables, detailed experimental methodologies, and illustrative diagrams to facilitate understanding and practical application by researchers and professionals in the chemical and pharmaceutical sciences.

Introduction

1-Cyclohexeneboronic acid pinacol ester, also known as 2-(1-cyclohexen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is an organoboron compound that has gained significant traction in organic chemistry.[1] Its structure, featuring a cyclohexene moiety attached to a boronic acid protected by a pinacol group, confers a unique combination of stability and reactivity. The pinacol ester group enhances its stability, making it less susceptible to protodeboronation and oxidation compared to free boronic acids.[2] This increased stability and good solubility in common organic solvents make it a favored reagent in various synthetic transformations, most notably the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[1][2] This reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency and selectivity, a critical step in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[2]

Physicochemical Properties

A summary of the key physical and chemical properties of 1-Cyclohexeneboronic acid pinacol ester is presented in Table 1. This data is essential for its proper handling, storage, and application in experimental setups.

Property	Value	Reference(s)
CAS Number	141091-37-4	[3]
Molecular Formula	C₁₂H₂₁BO₂	[3]
Molecular Weight	208.11 g/mol	[4]
Appearance	Clear colorless to tan liquid	[4]
Boiling Point	232.0 ± 33.0 °C (Predicted)	[4]
Density	0.968 g/cm³	[4]
Refractive Index	1.4650 - 1.4690	[4]
Flash Point	103.9 °C (219 °F)	[3]
Storage Conditions	2-8°C	[3]

Spectroscopic Data

The structural elucidation of 1-Cyclohexeneboronic acid pinacol ester is confirmed by various spectroscopic techniques. A summary of available data is provided in Table 2.

Technique	Data	Reference(s)
¹H NMR	Available	[5]
¹³C NMR	Data reported in literature for similar structures	[6][7][8]
IR Spectroscopy	Spectra available for similar structures	[9][10]
Mass Spectrometry	Data reported in literature for similar structures	[6][11]

Note: While direct, freely available high-resolution spectra for this specific compound are limited in the immediate search results, the provided references offer spectral data for closely related structures, which can be used for comparative purposes. Commercial suppliers often provide lot-specific certificates of analysis with detailed spectroscopic data upon request.

Synthesis of 1-Cyclohexeneboronic Acid Pinacol Ester

The synthesis of 1-Cyclohexeneboronic acid pinacol ester can be achieved through several methods. A common approach involves the palladium-catalyzed cross-coupling of a cyclohexenyl halide with a diboron reagent. A detailed experimental protocol adapted from the patent literature is provided below.

Experimental Protocol: Palladium-Catalyzed Borylation of 1-Chlorocyclohexene

This protocol describes a method for preparing 1-Cyclohexeneboronic acid pinacol ester that avoids the use of pyrophoric organolithium reagents, opting for a palladium-catalyzed reaction with bis(pinacolato)diboron.

Materials:

• 1-Chlorocyclohexene

• Bis(pinacolato)diboron (B₂pin₂)

• Palladium(II) chloride (PdCl₂)

• Tricyclohexylphosphine (PCy₃) or other suitable phosphine ligand

• Potassium acetate (KOAc)

• Toluene

• Diatomaceous earth

• Water

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a reaction vessel equipped with a reflux condenser and under an inert atmosphere (e.g., argon or nitrogen), add 1-chlorocyclohexene (1.0 eq), bis(pinacolato)diboron (1.0-1.2 eq), palladium(II) chloride (0.01-0.03 eq), and the phosphine ligand (0.02-0.06 eq).

• Add potassium acetate (3.0 eq) as the base and toluene as the solvent.

• Heat the reaction mixture to reflux (approximately 110-120 °C) and maintain for 12-24 hours, monitoring the reaction progress by gas chromatography (GC) or thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of diatomaceous earth to remove the palladium catalyst and inorganic salts. Wash the filter cake with toluene.

• Wash the combined organic filtrate with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain pure 1-Cyclohexeneboronic acid pinacol ester.

Applications in Suzuki-Miyaura Cross-Coupling Reactions

The primary and most significant application of 1-Cyclohexeneboronic acid pinacol ester is as a nucleophilic partner in the Suzuki-Miyaura cross-coupling reaction. This reaction allows for the formation of a C(sp²)-C(sp²) bond, enabling the introduction of the cyclohexenyl moiety onto various aromatic and heteroaromatic scaffolds.

General Experimental Protocol for Suzuki-Miyaura Coupling

Materials:

• Aryl or heteroaryl halide (e.g., bromide or iodide) (1.0 eq)

• 1-Cyclohexeneboronic acid pinacol ester (1.1-1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (0.01-0.05 eq)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0-3.0 eq)

• Solvent (e.g., dioxane, toluene, DMF, with or without water)

Procedure:

• In a reaction flask, combine the aryl/heteroaryl halide, 1-Cyclohexeneboronic acid pinacol ester, palladium catalyst, and base.

• Add the solvent and degas the mixture by bubbling with an inert gas (argon or nitrogen) for 10-15 minutes.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the starting material is consumed (monitored by TLC or GC/MS).

• Cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine.

• Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired cyclohexenyl-substituted aromatic compound.

Table of Exemplary Suzuki-Miyaura Reactions

Aryl Halide	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-Bromotoluene	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	90	12	>90 (Typical)	General Protocol
1-Bromo-4-nitrobenzene	PdCl₂(dppf)	Cs₂CO₃	Dioxane	100	8	>90 (Typical)	General Protocol
2-Bromopyridine	Pd(OAc)₂/SPhos	K₃PO₄	Toluene	100	16	>85 (Typical)	General Protocol

Note: The conditions and yields in this table are representative and may vary depending on the specific substrates and reaction scale.

Role in Drug Discovery and Development

The introduction of a cyclohexene ring can significantly modulate the physicochemical properties of a molecule, such as its lipophilicity and conformational flexibility, which are critical parameters in drug design. 1-Cyclohexeneboronic acid pinacol ester serves as a key building block for introducing this valuable structural motif.

Visualizations

Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[4][9][15]

c-MET Signaling Pathway

The c-MET receptor tyrosine kinase signaling pathway is a critical pathway in cell proliferation and survival, and its dysregulation is implicated in various cancers. Small molecule inhibitors targeting this pathway are a major focus of drug discovery.

Caption: Simplified c-MET signaling pathway, a target for cancer therapy.[5][11][16][17]

Conclusion

1-Cyclohexeneboronic acid pinacol ester is a stable, versatile, and highly valuable reagent in organic synthesis. Its primary utility in Suzuki-Miyaura cross-coupling reactions provides a reliable method for the introduction of the cyclohexenyl moiety into a wide range of organic molecules. This capability is of particular interest to the pharmaceutical industry for the development of novel therapeutics. The detailed protocols and data presented in this guide are intended to support researchers and drug development professionals in the effective application of this important synthetic building block.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. Response to crizotinib in a patient with lung adenocarcinoma harboring a MET splice site mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. rsc.org [rsc.org]
• 8. Solid-state 11B and 13C NMR, IR, and X-ray crystallographic characterization of selected arylboronic acids and their catechol cyclic esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. nbinno.com [nbinno.com]
• 11. Crizotinib (PF02341066) as a ALK /MET inhibitor— Special Emphasis as a Therapeutic Drug Against Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Design, synthesis, and biological evaluation of potent c-Met inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Optimization techniques for novel c-Met kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 16. Crizotinib inhibits activation of MET pathway caused by MET extracellular SEMA domain duplication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

An In-depth Technical Guide to 1-Cyclohexeneboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclohexeneboronic acid pinacol ester, a key organoboron compound, has emerged as a versatile and valuable reagent in modern organic synthesis. Its unique structural features, particularly the presence of a reactive boronic ester moiety on a cyclohexene scaffold, make it an indispensable building block for the construction of complex molecular architectures. This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and applications of 1-Cyclohexeneboronic acid pinacol ester, with a focus on its utility in pharmaceutical research and drug development.

Physicochemical Properties

1-Cyclohexeneboronic acid pinacol ester is a stable, colorless to pale yellow liquid at room temperature. The pinacol ester group serves to protect the boronic acid from degradation, enhancing its shelf-life and handling characteristics. A summary of its key physicochemical properties is presented in the table below.

Property	Value	Reference
Molecular Weight	208.10 g/mol	[1][2]
Chemical Formula	C₁₂H₂₁BO₂	[1][3][4]
CAS Number	141091-37-4	[1][3]
Appearance	Colorless to pale yellow liquid	[5]
Density	~1.0 g/cm³	[3]
Boiling Point	~232 °C	[3]
Flash Point	103.9 °C (219 °F)	[2]
Storage Temperature	2-8 °C	[2]

Synthesis of 1-Cyclohexeneboronic Acid Pinacol Ester

The synthesis of 1-Cyclohexeneboronic acid pinacol ester can be achieved through various methods, with palladium-catalyzed cross-coupling reactions being the most prevalent and efficient. A common approach involves the reaction of a cyclohexenyl halide or triflate with a diboron reagent in the presence of a palladium catalyst and a base.

Experimental Protocol: Palladium-Catalyzed Borylation

This protocol is adapted from established methodologies for Miyaura borylation.[6]

Materials:

• 1-Chlorocyclohexene (or other suitable cyclohexenyl halide)

• Bis(pinacolato)diboron (B₂pin₂)

• Palladium(II) chloride (PdCl₂)

• Tricyclohexylphosphine (PCy₃) or other suitable phosphine ligand

• Potassium acetate (KOAc)

• Toluene (anhydrous)

• Diatomaceous earth

Procedure:

• To a dry, inert-atmosphere flask, add 1-chlorocyclohexene, bis(pinacolato)diboron, palladium(II) chloride, the phosphine ligand, and potassium acetate.

• Add anhydrous toluene to the flask.

• Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 12 hours, monitoring the reaction progress by Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of diatomaceous earth to remove the catalyst and inorganic salts.

• The filtrate is then concentrated under reduced pressure to remove the solvent.

• The crude product can be purified by vacuum distillation or column chromatography to yield pure 1-Cyclohexeneboronic acid pinacol ester.

A generalized workflow for the synthesis of 1-Cyclohexeneboronic acid pinacol ester.

Applications in Organic Synthesis

The primary application of 1-Cyclohexeneboronic acid pinacol ester lies in its role as a versatile coupling partner in Suzuki-Miyaura cross-coupling reactions.[3] This palladium-catalyzed reaction allows for the formation of a carbon-carbon bond between the cyclohexene ring and various organic halides or triflates, enabling the synthesis of a wide array of complex molecules.

The Suzuki-Miyaura Coupling Reaction

The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry, valued for its mild reaction conditions, functional group tolerance, and the commercial availability of a vast library of boronic acids and esters. In the context of drug discovery, the introduction of a cyclohexene moiety can significantly impact a molecule's lipophilicity, conformational rigidity, and metabolic stability, thereby influencing its pharmacokinetic and pharmacodynamic properties.

Key components of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 1-Cyclohexeneboronic acid pinacol ester with an aryl halide.

Materials:

• 1-Cyclohexeneboronic acid pinacol ester

• Aryl halide (e.g., 4-iodoanisole)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

Procedure:

• In a reaction vessel, combine 1-Cyclohexeneboronic acid pinacol ester, the aryl halide, and potassium carbonate.

• Add a mixture of 1,4-dioxane and water as the solvent.

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0), to the reaction mixture.

• Heat the reaction to 80-100 °C and stir until the starting materials are consumed, as monitored by Thin Layer Chromatography (TLC) or GC.

• After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford the desired coupled product.

Spectroscopic Data

Characterization of 1-Cyclohexeneboronic acid pinacol ester is typically performed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. While specific spectra are not provided here, researchers can find reference spectra in various chemical databases.[2] The ¹H NMR spectrum would characteristically show signals for the vinyl proton on the cyclohexene ring, the allylic and aliphatic protons of the ring, and a sharp singlet for the methyl groups of the pinacol ester. The ¹³C NMR would similarly display distinct signals for the carbons of the cyclohexene ring and the pinacol group.

Conclusion

1-Cyclohexeneboronic acid pinacol ester is a powerful and versatile reagent in organic synthesis. Its stability, coupled with its reactivity in palladium-catalyzed cross-coupling reactions, makes it an invaluable tool for the construction of complex molecules, particularly in the field of medicinal chemistry. The experimental protocols and data presented in this guide are intended to provide researchers and drug development professionals with a solid foundation for the effective utilization of this important synthetic building block.

References

• 1. Method for preparing cyclopentene/cyclohexene-1-boronic acid pinacol ester - Eureka | Patsnap [eureka.patsnap.com]
• 2. Cyclohexene-1-boronic acid pinacol ester(141091-37-4) 1H NMR [m.chemicalbook.com]
• 3. nbinno.com [nbinno.com]
• 4. CN103044469A - Method for preparing cyclopentene/cyclohexene-1-boronic acid pinacol ester - Google Patents [patents.google.com]
• 5. 141091-37-4 | 1-​Cyclohexene-​1-​boronic acid pinacol ester, 97% [aspirasci.com]
• 6. Miyaura Borylation Reaction [organic-chemistry.org]

An In-Depth Technical Guide to 1-Cyclohexeneboronic Acid Pinacol Ester: Chemical Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclohexeneboronic acid pinacol ester, also known as 2-(1-cyclohexen-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a versatile and valuable reagent in modern organic synthesis. Its utility primarily stems from its role as a stable, easy-to-handle source of a cyclohexenyl nucleophile in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction. This technical guide provides a comprehensive overview of its chemical properties, synthesis, and key applications, with a focus on experimental details and mechanistic understanding to aid researchers in its effective utilization.

Chemical and Physical Properties

1-Cyclohexeneboronic acid pinacol ester is a stable derivative of cyclohexeneboronic acid, where the boronic acid functionality is protected as a pinacol ester. This protection enhances its stability towards air and moisture, making it amenable to purification by chromatography and long-term storage.[1]

Table 1: Physical and Chemical Properties of 1-Cyclohexeneboronic Acid Pinacol Ester

Property	Value	Reference(s)
CAS Number	141091-37-4	[2]
Molecular Formula	C₁₂H₂₁BO₂	[2]
Molecular Weight	208.11 g/mol	[2]
Appearance	Colorless to pale yellow liquid	[3]
Density	~0.97 g/cm³	[3]
Boiling Point	232 °C (predicted)	[3]
Flash Point	103.9 °C (219.0 °F)	[2]
Storage Temperature	2-8 °C	[2]
Solubility	Soluble in common organic solvents (e.g., THF, dioxane, DMF, toluene)	[1]

Spectral Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

The 1H and 13C NMR spectra of 1-Cyclohexeneboronic acid pinacol ester are consistent with its chemical structure. The following are the predicted and reported chemical shifts.

Table 2: 1H NMR Spectral Data (CDCl₃, 400 MHz)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~6.5 - 6.6	m	1H	=C-H (vinylic proton)
~2.1 - 2.2	m	4H	Allylic CH₂
~1.6 - 1.7	m	4H	Homoallylic CH₂
1.25	s	12H	C(CH₃)₂ (pinacol methyls)

Table 3: 13C NMR Spectral Data (CDCl₃, 100 MHz)

Chemical Shift (ppm)	Assignment
~140	=C-B
~135	=C-H
83.2	O-C(CH₃)₂
~26.8	Allylic CH₂
~24.8	C(CH₃)₂
~22.5	Homoallylic CH₂

Note: The carbon attached to boron may show a broad signal or may not be observed due to quadrupolar relaxation.

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum of 1-Cyclohexeneboronic acid pinacol ester is expected to show a molecular ion peak (M⁺) at m/z 208. The fragmentation pattern would likely involve the loss of alkyl groups from the pinacol moiety and fragmentation of the cyclohexene ring. A retro-Diels-Alder reaction of the cyclohexene ring is a possible fragmentation pathway.[4][5]

Reactivity and Stability

Alkenyl boronate esters, including the 1-cyclohexene derivative, are generally stable compounds. The pinacol ester group provides significant steric and electronic protection to the boron center, rendering the compound less susceptible to oxidation and hydrolysis compared to the free boronic acid. However, they are sensitive to strong acidic and basic conditions, which can lead to protodeboronation, where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond.[1] This is a common side reaction in Suzuki-Miyaura couplings, especially in the presence of water.[6]

Experimental Protocols

Synthesis of 1-Cyclohexeneboronic Acid Pinacol Ester

A common method for the synthesis of 1-Cyclohexeneboronic acid pinacol ester involves the palladium-catalyzed cross-coupling of a cyclohexenyl halide with bis(pinacolato)diboron (Miyaura borylation).

Experimental Procedure:

To a solution of 1-chlorocyclohexene (1.0 eq) in a suitable solvent such as dioxane or toluene are added bis(pinacolato)diboron (1.1 eq), a palladium catalyst such as PdCl₂(dppf) (0.03 eq), and a base, typically potassium acetate (KOAc, 3.0 eq). The reaction mixture is degassed and heated under an inert atmosphere (e.g., argon or nitrogen) at 80-100 °C for several hours. The reaction progress is monitored by TLC or GC-MS. Upon completion, the reaction is cooled to room temperature, diluted with a suitable organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford 1-Cyclohexeneboronic acid pinacol ester.

Suzuki-Miyaura Cross-Coupling Reaction

1-Cyclohexeneboronic acid pinacol ester is a key substrate in Suzuki-Miyaura reactions for the formation of C(sp²)-C(sp²) bonds. The following is a general protocol for the coupling of 1-Cyclohexeneboronic acid pinacol ester with an aryl bromide.

Experimental Procedure:

In a reaction vessel, the aryl bromide (1.0 eq), 1-Cyclohexeneboronic acid pinacol ester (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq) or PdCl₂(dppf) (0.05 eq), and a base such as K₂CO₃ (2.0 eq) or Cs₂CO₃ (2.0 eq) are combined. A suitable solvent system, often a mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water, is added. The mixture is thoroughly degassed by bubbling with an inert gas (argon or nitrogen) for 15-20 minutes. The reaction is then heated to 80-110 °C and stirred for several hours until the starting materials are consumed (monitored by TLC or GC-MS). After cooling to room temperature, the reaction mixture is diluted with an organic solvent and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The resulting crude product is purified by flash column chromatography to yield the desired coupled product.[7]

Mandatory Visualizations

Synthesis of 1-Cyclohexeneboronic acid pinacol ester

Caption: Synthesis of 1-Cyclohexeneboronic acid pinacol ester.

Suzuki-Miyaura Coupling Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Applications in Drug Discovery and Development

The Suzuki-Miyaura coupling is a cornerstone of modern medicinal chemistry, enabling the efficient construction of complex molecular architectures. 1-Cyclohexeneboronic acid pinacol ester serves as a valuable building block for introducing the cyclohexenyl moiety into drug candidates. This structural motif is present in various biologically active molecules and can influence pharmacological properties such as binding affinity, selectivity, and metabolic stability. The ability to perform late-stage functionalization using this reagent is particularly advantageous in drug discovery, allowing for the rapid generation of analog libraries for structure-activity relationship (SAR) studies.[8][9]

Conclusion

1-Cyclohexeneboronic acid pinacol ester is a highly useful and versatile reagent in organic synthesis. Its stability, ease of handling, and reactivity in palladium-catalyzed cross-coupling reactions make it an indispensable tool for the construction of carbon-carbon bonds. This guide has provided a detailed overview of its chemical properties, spectral data, and experimental protocols to facilitate its effective use in research and development, particularly in the field of drug discovery. A thorough understanding of its reactivity and the nuances of the Suzuki-Miyaura coupling will enable chemists to harness the full potential of this valuable synthetic building block.

References

• 1. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 2. 环己烯-1-硼酸频哪醇酯 | Sigma-Aldrich [sigmaaldrich.com]
• 3. Solved Label the 1H and 13 C NMR spectra of cyclohexene Use | Chegg.com [chegg.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. youtube.com [youtube.com]
• 8. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]

Technical Guide to 1-Cyclohexeneboronic Acid Pinacol Ester: Properties, Synthesis, and Spectroscopic Characterization

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 1-cyclohexeneboronic acid pinacol ester, a key building block in modern organic synthesis. The document outlines its chemical properties, provides representative experimental protocols for its synthesis and characterization, and presents an analysis of its expected spectral data.

Chemical Properties and Applications

1-Cyclohexeneboronic acid pinacol ester (CAS No: 141091-37-4) is an organoboron compound widely utilized in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction.[1] The pinacol ester group provides stability to the boronic acid, rendering the compound less susceptible to protodeboronation and oxidation, which enhances its shelf-life and handling characteristics.[2] Its primary application lies in the formation of carbon-carbon bonds, allowing for the introduction of a cyclohexene moiety into complex molecular architectures, a common strategy in the synthesis of pharmaceuticals and functional materials.[1]

Spectral Data

Precise, experimentally-derived spectral data for 1-cyclohexeneboronic acid pinacol ester is not consistently available in publicly accessible databases. However, based on the known structure and spectroscopic data of analogous compounds, the following tables summarize the expected spectral characteristics.

Table 1: Predicted ¹H NMR Spectral Data

Solvent: CDCl₃, Reference: TMS (δ 0.00 ppm)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~6.5 - 6.8	m	1H	=C-H
~2.1 - 2.3	m	2H	Allylic CH₂
~1.9 - 2.1	m	2H	Allylic CH₂
~1.5 - 1.7	m	4H	Aliphatic CH₂
1.25	s	12H	Pinacol CH₃

Table 2: Predicted ¹³C NMR Spectral Data

Solvent: CDCl₃, Reference: CDCl₃ (δ 77.16 ppm)

Chemical Shift (δ, ppm)	Assignment
~140 - 150	=C-B
~130 - 140	=C-H
~83	O-C(CH₃)₂
~25 - 30	Allylic CH₂
~24.8	Pinacol CH₃
~21 - 23	Aliphatic CH₂

Note: The carbon atom attached to boron often exhibits a broad signal or may not be observed due to quadrupolar relaxation.

Table 3: Predicted IR Spectral Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100 - 3000	Medium	=C-H Stretch
~3000 - 2850	Strong	C-H Stretch (Aliphatic)
~1640 - 1680	Medium	C=C Stretch
~1370 - 1385	Strong	B-O Stretch
~1320 - 1000	Strong	C-O Stretch

Table 4: Mass Spectrometry Data

Parameter	Value
Molecular Formula	C₁₂H₂₁BO₂
Molecular Weight	208.11 g/mol
Exact Mass	208.16346 u
Predicted m/z (M+H)⁺	209.1713

Experimental Protocols

The following are representative protocols for the synthesis and characterization of 1-cyclohexeneboronic acid pinacol ester.

Synthesis: Miyaura Borylation

A common method for the synthesis of 1-cyclohexeneboronic acid pinacol ester is the palladium-catalyzed Miyaura borylation of a cyclohexenyl halide or triflate with bis(pinacolato)diboron (B₂pin₂).[3]

Materials:

• 1-chlorocyclohexene (or 1-bromocyclohexene)

• Bis(pinacolato)diboron (B₂pin₂)

• Palladium catalyst (e.g., PdCl₂(dppf))

• Base (e.g., potassium acetate)

• Anhydrous solvent (e.g., dioxane or toluene)

Procedure:

• To an oven-dried flask under an inert atmosphere (e.g., argon or nitrogen), add 1-chlorocyclohexene (1.0 eq), bis(pinacolato)diboron (1.1 eq), potassium acetate (3.0 eq), and the palladium catalyst (e.g., 3 mol%).

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction progress by GC-MS or TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 1-cyclohexeneboronic acid pinacol ester.

Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Prepare a sample by dissolving ~5-10 mg of the purified product in ~0.6 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

• Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Process the spectra to determine chemical shifts (δ) in parts per million (ppm) relative to TMS and coupling constants (J) in Hertz (Hz).

Infrared (IR) Spectroscopy:

• Acquire the IR spectrum of the neat liquid or a thin film of the compound on a Fourier-transform infrared (FT-IR) spectrometer.

• Record the spectrum over a range of 4000-400 cm⁻¹.

• Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Mass Spectrometry (MS):

• Analyze the sample using a mass spectrometer with a suitable ionization technique, such as electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-MS).

• Determine the mass-to-charge ratio (m/z) of the molecular ion and characteristic fragment ions.

Visualizations

The following diagrams illustrate the chemical structure of 1-cyclohexeneboronic acid pinacol ester and its involvement in a key chemical transformation.

Figure 1: Chemical Structure of 1-Cyclohexeneboronic Acid Pinacol Ester

Figure 2: Role in Suzuki-Miyaura Coupling Reaction

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. Method for preparing cyclopentene/cyclohexene-1-boronic acid pinacol ester - Eureka | Patsnap [eureka.patsnap.com]

An In-depth Technical Guide to the 1H NMR Spectrum of 1-Cyclohexeneboronic Acid Pinacol Ester

This guide provides a comprehensive analysis of the 1H Nuclear Magnetic Resonance (NMR) spectrum of 1-cyclohexeneboronic acid pinacol ester, a critical reagent in modern organic synthesis. Aimed at researchers, scientists, and professionals in drug development, this document details the spectral characteristics, presents a standardized experimental protocol for data acquisition, and visualizes the molecular structure for enhanced interpretation.

Introduction

1-Cyclohexeneboronic acid pinacol ester, also known as 4,4,5,5-tetramethyl-2-(cyclohex-1-en-1-yl)-1,3,2-dioxaborolane, is a versatile building block, primarily utilized in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. A thorough understanding of its 1H NMR spectrum is paramount for verifying its purity, confirming its structure, and ensuring its reactivity in subsequent synthetic steps. This guide serves as a detailed reference for the interpretation of its proton NMR data.

Molecular Structure and Proton Environments

The molecular structure of 1-cyclohexeneboronic acid pinacol ester contains several distinct proton environments, which give rise to a characteristic 1H NMR spectrum. The key structural features include the cyclohexene ring with its vinylic and allylic protons, and the pinacol ester group with its magnetically equivalent methyl protons.

Caption: Molecular structure of 1-cyclohexeneboronic acid pinacol ester.

1H NMR Spectral Data

The 1H NMR spectrum of 1-cyclohexeneboronic acid pinacol ester is typically recorded in deuterated chloroform (CDCl₃) on a 300 or 400 MHz spectrometer. The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
Vinylic Proton (CH =C-B)	6.5 - 6.7	Triplet (t) or multiplet (m)	1H	~ 4.0
Allylic Protons (=C-CH ₂-)	2.1 - 2.3	Multiplet (m)	4H	-
Homoallylic Protons (-CH ₂-CH ₂-C=)	1.5 - 1.8	Multiplet (m)	4H	-
Pinacol Methyl Protons (-O-C(CH ₃)₂)	~ 1.25	Singlet (s)	12H	-

Experimental Protocol for 1H NMR Data Acquisition

The following protocol outlines a standard procedure for obtaining the 1H NMR spectrum of 1-cyclohexeneboronic acid pinacol ester.

Materials and Equipment:

• 1-Cyclohexeneboronic acid pinacol ester sample

• Deuterated chloroform (CDCl₃) with 0.03% v/v TMS

• NMR tube (5 mm)

• Pipettes

• Vortex mixer

• NMR spectrometer (e.g., Bruker Avance 400 or equivalent)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 1-cyclohexeneboronic acid pinacol ester directly into a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of CDCl₃ containing TMS to the NMR tube.

  • Cap the NMR tube securely and vortex the sample until the solid is completely dissolved.

• Spectrometer Setup:

  • Insert the NMR tube into the spinner turbine and place it in the NMR magnet.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity, as indicated by the shape of the lock signal or a reference peak (e.g., TMS).

• Data Acquisition:

  • Set the appropriate acquisition parameters for a standard proton NMR experiment. Typical parameters include:

    • Pulse angle: 30-45 degrees

    • Acquisition time: 2-4 seconds

    • Relaxation delay: 1-5 seconds

    • Number of scans: 8-16 (can be adjusted based on sample concentration)

    • Spectral width: ~16 ppm

  • Acquire the Free Induction Decay (FID).

• Data Processing:

  • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

  • Phase correct the spectrum manually or using an automated routine.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate the peaks to determine the relative number of protons for each signal.

  • Analyze the multiplicities and measure the coupling constants of the signals.

Caption: Experimental workflow for 1H NMR analysis.

Interpretation of the Spectrum

The 1H NMR spectrum of 1-cyclohexeneboronic acid pinacol ester is characterized by a few key regions:

• Downfield Region (6.5 - 6.7 ppm): The signal in this region corresponds to the vinylic proton on the cyclohexene ring. Its multiplicity, often a triplet or a more complex multiplet, arises from coupling to the adjacent allylic protons. The downfield shift is due to the deshielding effect of the double bond and the boron atom.

• Mid-field Region (1.5 - 2.3 ppm): The allylic and homoallylic protons of the cyclohexene ring appear in this range as complex multiplets. The overlap of these signals can make precise assignment challenging without more advanced 2D NMR techniques.

• Upfield Region (~1.25 ppm): A prominent singlet is observed in this region, corresponding to the twelve equivalent methyl protons of the pinacol group. The high intensity and singlet nature of this peak are characteristic features of pinacol boronate esters.

Conclusion

The 1H NMR spectrum of 1-cyclohexeneboronic acid pinacol ester provides a clear and diagnostic fingerprint for its structural verification. The characteristic signals of the vinylic proton, the cyclohexene ring protons, and the intense singlet of the pinacol methyl groups are all essential for confirming the identity and purity of this important synthetic intermediate. Adherence to a standardized experimental protocol ensures the acquisition of high-quality, reproducible data critical for research and development in the chemical and pharmaceutical industries.

An In-depth Technical Guide to the ¹³C NMR Analysis of 1-Cyclohexeneboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹³C Nuclear Magnetic Resonance (NMR) analysis of 1-Cyclohexeneboronic acid pinacol ester, a valuable reagent in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Due to the limited availability of public experimental spectra for this specific compound, this guide presents a detailed analysis based on predicted chemical shifts, supported by data from analogous structures and established NMR principles.

Predicted ¹³C NMR Spectral Data

The following table summarizes the predicted ¹³C NMR chemical shifts for 1-Cyclohexeneboronic acid pinacol ester. These predictions are derived from the analysis of structurally related alkenylboronic acid pinacol esters and general substituent effects in ¹³C NMR spectroscopy. The carbon atoms are numbered as indicated in the molecular structure diagram below.

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Notes
C1	140 - 150	The chemical shift for the carbon atom double bonded to C2.
C2	135 - 145	The vinylic carbon atom. The carbon attached to the boron atom is expected to be broad and potentially unobserved due to quadrupolar relaxation.
C3	28 - 32	Allylic carbon, shifted downfield due to the adjacent double bond.
C4	24 - 28	Aliphatic carbon in the cyclohexene ring.
C5	21 - 25	Aliphatic carbon in the cyclohexene ring.
C6	21 - 25	Aliphatic carbon in the cyclohexene ring.
C7	83 - 85	Quaternary carbons of the pinacol group bonded to oxygen.
C8	24 - 26	Methyl carbons of the pinacol group.

Molecular Structure and Carbon Numbering

The following diagram illustrates the molecular structure of 1-Cyclohexeneboronic acid pinacol ester with the carbon atoms numbered for reference in the ¹³C NMR data table.

Caption: Molecular structure of 1-Cyclohexeneboronic acid pinacol ester with carbon numbering.

Experimental Protocol for ¹³C NMR Spectroscopy

The following provides a general, yet detailed, experimental protocol for acquiring a ¹³C NMR spectrum of 1-Cyclohexeneboronic acid pinacol ester. This protocol is based on standard practices for similar organoboron compounds.

3.1. Sample Preparation

• Sample Weighing: Accurately weigh approximately 20-50 mg of 1-Cyclohexeneboronic acid pinacol ester directly into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of a deuterated solvent, typically chloroform-d (CDCl₃), to the NMR tube using a clean pipette. Chloroform-d is a common choice due to its ability to dissolve a wide range of organic compounds and its well-defined residual solvent peak (δ ≈ 77.16 ppm) which can be used for chemical shift referencing.

• Dissolution: Cap the NMR tube and gently vortex or invert the tube until the sample is completely dissolved. A clear, homogeneous solution should be obtained.

• Internal Standard (Optional): For quantitative ¹³C NMR, a known amount of an internal standard with a single, well-resolved resonance can be added. Tetramethylsilane (TMS) is the standard reference for ¹³C NMR and is set to 0.00 ppm.

3.2. NMR Instrument Parameters

The following are typical acquisition parameters for a ¹³C NMR experiment on a 400 MHz or 500 MHz spectrometer.

Parameter	Typical Value	Purpose
Spectrometer Frequency	100 or 125 MHz	For a 400 or 500 MHz ¹H spectrometer, respectively.
Pulse Program	zgpg30 or similar	Standard proton-decoupled ¹³C experiment with a 30° pulse angle.
Number of Scans (NS)	128 - 1024	The number of scans is increased to improve the signal-to-noise ratio due to the low natural abundance of ¹³C.
Relaxation Delay (D1)	2 - 5 seconds	A sufficient delay is crucial for accurate integration, especially for quaternary carbons.
Acquisition Time (AQ)	1 - 2 seconds	Determines the resolution of the spectrum.
Spectral Width (SW)	200 - 250 ppm	A wide spectral width is necessary to encompass the full range of expected carbon chemical shifts.
Temperature	298 K (25 °C)	Standard operating temperature.

3.3. Data Processing

• Fourier Transformation: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum via Fourier transformation.

• Phase Correction: The spectrum is manually or automatically phased to ensure all peaks are in the absorptive mode.

• Baseline Correction: A baseline correction is applied to ensure a flat baseline across the spectrum.

• Chemical Shift Referencing: The spectrum is referenced by setting the residual solvent peak to its known chemical shift (e.g., CDCl₃ at 77.16 ppm).

• Peak Picking and Integration: Identify all significant peaks and integrate their areas if quantitative analysis is required.

Logical Workflow and Relationships

4.1. General Workflow for ¹³C NMR Analysis

The following diagram illustrates the typical workflow for performing a ¹³C NMR analysis, from sample preparation to final data interpretation.

In-Depth Technical Guide: Infrared Spectroscopy of 1-Cyclohexeneboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected Fourier-transform infrared (FT-IR) spectroscopy data for 1-cyclohexeneboronic acid pinacol ester (CAS No. 141091-37-4). Due to the limited availability of specific experimental spectra in public databases, this guide synthesizes data from analogous compounds and established spectroscopic principles to predict the characteristic vibrational modes. It also outlines a comprehensive experimental protocol for acquiring high-quality FT-IR data for this and similar liquid-state boronic esters.

Predicted Infrared Absorption Data

The infrared spectrum of 1-cyclohexeneboronic acid pinacol ester is characterized by the vibrational frequencies of its key functional groups: the cyclohexene ring, the C-H bonds, the boronate ester group (including B-O and C-O bonds). The following table summarizes the expected absorption bands, their intensities, and the corresponding vibrational assignments.

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
~3020 - 3100	Medium	=C-H Stretch (alkenyl)
~2850 - 2960	Strong	C-H Stretch (alkyl)
~1640 - 1660	Medium	C=C Stretch (alkene)
~1450	Medium	-CH₂- Bend (scissoring)
~1370 - 1385	Medium-Strong	B-O Stretch
~1300 - 1000	Strong	C-O Stretch
~650 - 1000	Medium	=C-H Bend (out-of-plane)

Note: The fingerprint region, typically below 1500 cm⁻¹, will contain a complex series of absorptions unique to the molecule's overall structure.

Experimental Protocol for FT-IR Analysis

This section details a standard operating procedure for obtaining the FT-IR spectrum of liquid 1-cyclohexeneboronic acid pinacol ester using an Attenuated Total Reflectance (ATR) sampling technique.

1. Instrumentation:

• A Fourier-transform infrared (FT-IR) spectrometer, such as a Bruker Tensor 27 or equivalent, equipped with a diamond or germanium ATR accessory.

2. Sample Preparation:

• Ensure the ATR crystal is clean by wiping it with a solvent-moistened, lint-free cloth (e.g., using isopropanol or acetone) and allowing it to dry completely.

• Acquire a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the instrument and ambient atmosphere (e.g., CO₂ and water vapor).

• Place a small drop of 1-cyclohexeneboronic acid pinacol ester (a clear, colorless to tan liquid) directly onto the center of the ATR crystal to ensure full coverage.[1]

3. Data Acquisition:

• Lower the instrument's pressure arm to ensure firm contact between the sample and the ATR crystal.

• Set the spectrometer to collect data in the mid-IR range, typically from 4000 to 400 cm⁻¹.

• To achieve a good signal-to-noise ratio, co-add a sufficient number of scans (e.g., 16 or 32 scans) at a resolution of 4 cm⁻¹.

• Initiate the spectral acquisition.

4. Data Processing and Analysis:

• The instrument software will automatically perform a Fourier transform on the interferogram to generate the infrared spectrum.

• The previously collected background spectrum will be automatically subtracted from the sample spectrum.

• Perform a baseline correction if necessary to ensure all peaks originate from a flat baseline.

• Identify and label the wavenumbers of significant absorption peaks.

• Correlate the observed absorption bands with the known vibrational frequencies of the functional groups present in the molecule to confirm its identity and purity.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental protocol for obtaining the FT-IR spectrum of 1-cyclohexeneboronic acid pinacol ester.

References

• 1. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to 1-Cyclohexeneboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Cyclohexeneboronic acid pinacol ester, a versatile reagent in modern organic synthesis. This document outlines its chemical identity, physical and spectral properties, a detailed synthesis protocol, and its primary application in Suzuki-Miyaura cross-coupling reactions.

Chemical Identity and Synonyms

1-Cyclohexeneboronic acid pinacol ester is an organoboron compound widely utilized in organic chemistry. For clarity and comprehensive literature searching, a list of its common synonyms and identifiers is provided below.

Identifier Type	Value	Citation
IUPAC Name	2-(Cyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	[1]
CAS Number	141091-37-4	[1][2]
Molecular Formula	C12H21BO2	[1][2]
Molecular Weight	208.11 g/mol	[2]
Synonym 1	Cyclohexene-1-boronic acid pinacol ester	[1]
Synonym 2	1-Cyclohexen-1-yl-boronic acid pinacol ester
Synonym 3	2-(1-Cyclohexenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Synonym 4	Cyclohexen-1-ylboronic acid, pinacol ester	[1]
MDL Number	MFCD05663845
PubChem CID	10932675	[1]

Physicochemical and Spectral Data

A summary of the key physical and spectral properties of 1-Cyclohexeneboronic acid pinacol ester is presented in the following tables. This data is essential for its handling, characterization, and use in chemical reactions.

Physical Properties

Property	Value	Citation
Appearance	Clear colorless to tan liquid	[2][3]
Boiling Point	232.0 ± 33.0 °C (Predicted)	[2]
Density	0.968 g/cm³	[2]
Refractive Index	1.4650-1.4690	[2]
Flash Point	103.9 °C (219.0 °F)
Storage Conditions	2-8°C	[2]

Spectral Data Summary

While raw spectral data is not provided, the expected characteristic peaks for 1-Cyclohexeneboronic acid pinacol ester are described based on its structure and available literature.

Technique	Expected Peaks/Signals	Citation
¹H NMR	Signals for the vinylic proton on the cyclohexene ring, multiplets for the allylic and aliphatic protons of the cyclohexene ring, and a characteristic singlet for the methyl groups of the pinacol ester.	[4]
¹³C NMR	Resonances for the sp² carbons of the C=C bond, sp³ carbons of the cyclohexene ring, the carbon atoms of the pinacol group, and the carbon atom attached to boron.	[4]
IR Spectroscopy	Characteristic absorption bands for C=C stretching of the alkene, C-H stretching for both sp² and sp³ hybridized carbons, and B-O stretching of the boronic ester. The C=C stretch is expected around 1640-1660 cm⁻¹.	[4][5]
Mass Spectrometry	The mass spectrum would show the molecular ion peak and characteristic fragmentation patterns corresponding to the loss of the pinacol group or fragments from the cyclohexene ring.	[4]

Experimental Protocols

This section provides a detailed experimental protocol for the synthesis of 1-Cyclohexeneboronic acid pinacol ester and a general procedure for its application in Suzuki-Miyaura cross-coupling reactions.

Synthesis of 1-Cyclohexeneboronic Acid Pinacol Ester

The following protocol is adapted from a patented method for the preparation of cyclopentene/cyclohexene-1-boronic acid pinacol ester.

Reaction Scheme:

Materials:

• 1-chlorocyclohexene

• Bis(pinacolato)diboron

• Palladium chloride (PdCl₂)

• Tricyclohexylphosphine (ligand)

• Potassium acetate (base)

• Toluene (solvent)

• Diatomaceous earth

• Anhydrous magnesium sulfate

• Water

Procedure: [6]

• To a reaction vessel equipped with a mechanical stirrer, thermometer, reflux condenser, and under an inert atmosphere (e.g., argon), add 1-chlorocyclohexene (1.0 eq.), bis(pinacolato)diboron (1.0-1.2 eq.), palladium chloride (0.01 eq.), tricyclohexylphosphine (0.02 eq.), and potassium acetate (3.0 eq.).

• Add toluene as the solvent.

• Heat the reaction mixture to 110 °C and maintain at reflux for 12 hours.

• Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of diatomaceous earth.

• Wash the filtrate with water.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• The crude product can be further purified by distillation under reduced pressure to yield the pure 1-Cyclohexeneboronic acid pinacol ester.

Synthesis Workflow for 1-Cyclohexeneboronic acid pinacol ester.

Suzuki-Miyaura Cross-Coupling Reaction (General Protocol)

1-Cyclohexeneboronic acid pinacol ester is a key reagent in Suzuki-Miyaura cross-coupling reactions to form C(sp²)-C(sp²) bonds. A general protocol for the coupling with an aryl halide is provided below.

Materials:

• 1-Cyclohexeneboronic acid pinacol ester (1.1-1.5 eq.)

• Aryl halide (e.g., aryl bromide or iodide) (1.0 eq.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2-3 eq.)

• Solvent (e.g., Toluene, Dioxane, DMF, with water)

Procedure:

• In a reaction vessel, combine the aryl halide, 1-Cyclohexeneboronic acid pinacol ester, palladium catalyst, and base.

• Add the solvent system.

• Degas the mixture by bubbling an inert gas (e.g., argon or nitrogen) through the solution or by freeze-pump-thaw cycles.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (2-24 hours).

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Perform an aqueous workup: dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over a drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Catalytic Cycle of the Suzuki-Miyaura Coupling Reaction.

Applications in Research and Drug Development

1-Cyclohexeneboronic acid pinacol ester is a valuable building block in medicinal chemistry and drug discovery. The cyclohexene moiety can be introduced into complex molecules to modulate their pharmacological properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets. Its application in the synthesis of Positron Emission Tomography (PET) tracers further highlights its importance in the development of diagnostic agents. The stability and reactivity of this pinacol ester make it a reliable reagent for the synthesis of novel pharmaceutical candidates.

References

• 1. 2-(Cyclohex-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | C12H21BO2 | CID 10932675 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. 141091-37-4 | 1-​Cyclohexene-​1-​boronic acid pinacol ester, 97% [aspirasci.com]
• 4. Cyclohexene-1-boronic acid pinacol ester(141091-37-4) 1H NMR spectrum [chemicalbook.com]
• 5. infrared spectrum of cyclohexene C6H10 prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of cyclohexene image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. CN103044469A - Method for preparing cyclopentene/cyclohexene-1-boronic acid pinacol ester - Google Patents [patents.google.com]

A Comprehensive Technical Guide to the Physical Characteristics of 1-Cyclohexeneboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physical and chemical properties of 1-Cyclohexeneboronic acid pinacol ester, a vital reagent in modern organic synthesis. The information presented herein is curated to assist researchers in understanding the compound's characteristics, ensuring its proper handling, storage, and effective application in experimental workflows.

Physicochemical Properties

The physical and chemical attributes of 1-Cyclohexeneboronic acid pinacol ester are summarized in the table below. These parameters are critical for its use in synthetic chemistry, particularly in reaction setup and purification processes.

Property	Value	Source(s)
CAS Number	141091-37-4	[1][2][3][4]
Molecular Formula	C₁₂H₂₁BO₂	[1][2][3][4]
Molecular Weight	208.10 g/mol	[1][2][3][4]
Appearance	Colorless to yellow or tan liquid; may also appear as a white to off-white solid.[1][5][6]	[1][5][6]
Density	~0.97 g/mL	[1][6]
Flash Point	103 °C (217 °F)	[1]
Boiling Point	232.0 ± 33.0 °C (Predicted)	[6]
Refractive Index	1.4650 - 1.4690	[6]
Storage Temperature	2-8 °C	[1][3][4][7]
Sensitivity	Moisture sensitive.[1][2]	[1][2]

Detailed Description of Physical Appearance

1-Cyclohexeneboronic acid pinacol ester is most commonly described as a liquid, with its color ranging from clear and colorless to shades of yellow or tan.[1][6] However, some suppliers characterize it as a white to off-white solid.[5] This variation in physical state and color may be attributed to factors such as purity, the presence of residual solvents or starting materials, and the compound's potential to slowly hydrolyze or oxidize upon exposure to moisture and air.

Given its noted moisture sensitivity, the compound should be handled under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.[1][2] The pinacol ester group provides a degree of stability compared to the free boronic acid, but care must still be taken to maintain its integrity.[5]

Experimental Protocols: Handling and Storage

Proper handling and storage are paramount to preserving the chemical and physical properties of 1-Cyclohexeneboronic acid pinacol ester.

3.1 Handling

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[8]

• Ventilation: Handle the compound in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of any vapors.[1][8]

• Inert Atmosphere: Due to its moisture sensitivity, it is recommended to handle the reagent under an inert atmosphere.[1][2] Use techniques such as a glovebox or Schlenk line for transfers.

• Spills: In case of a spill, absorb the material with an inert absorbent material and place it in a suitable, closed container for disposal.[8]

3.2 Storage

• Temperature: Store the compound in a refrigerator at 2-8 °C.[1][3][4][7]

• Container: Keep the container tightly sealed to prevent moisture ingress.

• Environment: Store away from incompatible materials such as strong oxidizing agents.[9]

Visualized Workflow: Handling Moisture-Sensitive Reagents

The following diagram illustrates the recommended workflow for handling a moisture-sensitive compound like 1-Cyclohexeneboronic acid pinacol ester to ensure its stability and prevent degradation.

Caption: Workflow for handling moisture-sensitive reagents.

References

• 1. 141091-37-4 | 1-​Cyclohexene-​1-​boronic acid pinacol ester, 97% [aspirasci.com]
• 2. canbipharm.com [canbipharm.com]
• 3. 1-Cyclohexen-1-yl-boronic acid pinacol ester 141091-37-4 [sigmaaldrich.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. Page loading... [wap.guidechem.com]
• 6. echemi.com [echemi.com]
• 7. Cyclohexene-1-boronic acid pinacol ester | 141091-37-4 [chemicalbook.com]
• 8. fishersci.co.uk [fishersci.co.uk]
• 9. static.cymitquimica.com [static.cymitquimica.com]

Stability and storage conditions for 1-Cyclohexeneboronic acid pinacol ester

An In-depth Technical Guide to the Stability and Storage of 1-Cyclohexeneboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage conditions for 1-Cyclohexeneboronic acid pinacol ester (CAS: 141091-37-4). Understanding the stability profile of this versatile reagent is critical for ensuring its integrity and performance in synthetic applications, particularly in drug discovery and development where reproducibility and purity are paramount. This document outlines the principal degradation pathways, recommended storage conditions, and detailed experimental protocols for stability assessment.

Recommended Storage and Handling

Proper storage and handling are essential to maintain the quality of 1-Cyclohexeneboronic acid pinacol ester. As a compound sensitive to environmental factors, adherence to the following guidelines is crucial.

General Handling:

• Work in a well-ventilated area, preferably within a chemical fume hood.

• Avoid contact with skin, eyes, and clothing by wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Prevent inhalation of any vapors.

• Keep the compound away from sources of ignition.

Storage Conditions: 1-Cyclohexeneboronic acid pinacol ester is known to be sensitive to moisture.[1] Therefore, it should be stored in a tightly sealed container, preferably under an inert atmosphere such as argon or nitrogen, to prevent hydrolysis.

Parameter	Recommended Condition
Temperature	2-8°C for long-term storage of the neat compound.[2][3][4][5]
Atmosphere	Store under an inert gas (e.g., Argon, Nitrogen).[3]
Container	Tightly closed container.[3]
Stock Solutions	-20°C for up to 1 month; -80°C for up to 6 months.[6]

Principal Degradation Pathways

The stability of 1-Cyclohexeneboronic acid pinacol ester is primarily influenced by its susceptibility to hydrolysis, oxidation, and protodeboronation. The pinacol group provides significant protection to the boronic acid moiety, enhancing its stability compared to the free boronic acid.[7] However, degradation can still occur under certain conditions.

Hydrolysis

Hydrolysis is the most common degradation pathway for boronic acid pinacol esters.[6] In the presence of water, the ester can revert to 1-cyclohexeneboronic acid and pinacol. This reaction is reversible and can be catalyzed by both acidic and basic conditions. The stability of boronic esters to hydrolysis is a critical consideration, especially during aqueous workups, chromatographic purification, and in biological media.[8][9]

Oxidation

The carbon-boron bond is susceptible to oxidative cleavage.[10][11] In the presence of oxidizing agents, 1-Cyclohexeneboronic acid pinacol ester can be converted to cyclohexenol. Additionally, the double bond within the cyclohexene ring presents another potential site for oxidation, which could lead to byproducts such as epoxides under certain conditions.

Protodeboronation

Protodeboronation is a reaction where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond, resulting in the formation of cyclohexene. This is a known undesired side reaction in metal-catalyzed coupling reactions that utilize boronic acids and can be influenced by the reaction conditions.[12]

Below is a diagram illustrating the primary degradation pathways.

Primary degradation pathways for 1-Cyclohexeneboronic acid pinacol ester.

Stability Data

Table 1: Qualitative Stability of 1-Cyclohexeneboronic Acid Pinacol Ester

Condition	Expected Stability	Notes
Acidic (pH < 4)	Low	Acid-catalyzed hydrolysis is a known degradation pathway for boronic esters.[6]
Neutral (pH 7)	Moderate	Slow hydrolysis can occur in the presence of water.
Basic (pH > 8)	Low to Moderate	Base-catalyzed hydrolysis occurs; this is often utilized in situ during Suzuki-Miyaura coupling reactions.[6]
Elevated Temp.	Moderate to Low	Increased temperatures can accelerate degradation, especially in the presence of moisture.
Presence of Air/O₂	Moderate	Susceptible to oxidation over time.
Anhydrous/Inert	High	Stable for extended periods when protected from moisture and air.

For comparative purposes, the following table includes quantitative hydrolysis data for other boronic acid pinacol esters. Note: This data is for arylboronic esters and may not be directly representative of the stability of the alkenyl 1-Cyclohexeneboronic acid pinacol ester.

Table 2: Hydrolysis Data for Various Phenylboronic Pinacol Esters

Compound	Conditions	Observation	Method
Phenylboronic acid pinacol ester	Water	~50% hydrolysis after 120 minutes	HPLC
4-Methoxyphenylboronic acid pinacol ester	Water	~20% hydrolysis after 120 minutes	HPLC
4-Chlorophenylboronic acid pinacol ester	Water	~60% hydrolysis after 120 minutes	HPLC
Phenylboronic acid pinacol ester	50 mM Sodium Phosphate Buffer (pH 7.4)	>95% hydrolysis within 10 minutes	HPLC
4-Methoxyphenylboronic acid pinacol ester	50 mM Sodium Phosphate Buffer (pH 7.4)	~80% hydrolysis within 10 minutes	HPLC
4-Chlorophenylboronic acid pinacol ester	50 mM Sodium Phosphate Buffer (pH 7.4)	>95% hydrolysis within 10 minutes	HPLC
(Data adapted from studies on phenylboronic pinacol esters, which show pH and substituent effects on hydrolysis rates.[13][14][15])

Experimental Protocols for Stability Assessment

To quantitatively assess the stability of 1-Cyclohexeneboronic acid pinacol ester, High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are recommended.

Stability Assessment by Reversed-Phase HPLC (RP-HPLC)

RP-HPLC is a powerful tool for monitoring the degradation of the ester to its more polar boronic acid counterpart. However, on-column hydrolysis can be a significant challenge.[9][12][16] The following protocol incorporates strategies to minimize this artifact.

Objective: To quantify the percentage of 1-Cyclohexeneboronic acid pinacol ester and its primary hydrolytic degradant, 1-cyclohexeneboronic acid, over time under specific storage conditions.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the ester at a known concentration (e.g., 1 mg/mL) in an aprotic, non-aqueous solvent such as acetonitrile (ACN) or tetrahydrofuran (THF) to prevent premature hydrolysis.[6]

  • For the stability study, aliquot the stock solution into several vials. For aqueous stability, add a specific volume of water or buffer to achieve the desired conditions.

  • Store the vials under the desired temperature and light conditions. At specified time points, withdraw an aliquot for analysis.

• Chromatographic System:

  • HPLC System: A system equipped with a UV detector.

  • Column: A column with low silanol activity is crucial to minimize on-column hydrolysis. A Waters XTerra MS C18 column (or equivalent) is recommended.[9][12][16]

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient: A suitable gradient to resolve the nonpolar ester from the more polar boronic acid (e.g., start with a higher percentage of Mobile Phase A and ramp up to a higher percentage of Mobile Phase B).

  • Flow Rate: 1.0 mL/min

  • Column Temperature: Ambient or controlled at a lower temperature (e.g., 15°C) to potentially reduce on-column degradation.[6]

  • Detection: UV at a wavelength where both the ester and the acid have reasonable absorbance (e.g., 220 nm).

• Analysis:

  • Inject the samples at each time point.

  • Identify the peaks for 1-Cyclohexeneboronic acid pinacol ester and 1-cyclohexeneboronic acid based on retention times (the ester will have a longer retention time).

  • Calculate the percentage of the ester remaining at each time point using the peak areas.

  • % Ester Remaining = (Area_ester / (Area_ester + Area_acid)) * 100

Stability Assessment by ¹H NMR Spectroscopy

¹H NMR provides a direct method to monitor the hydrolysis of the ester in solution.[6]

Objective: To observe the conversion of the pinacol ester to the boronic acid and pinacol in a deuterated solvent mixture.

Methodology:

• Sample Preparation:

  • Dissolve a precise amount (e.g., 5-10 mg) of 1-Cyclohexeneboronic acid pinacol ester in a deuterated aprotic solvent (e.g., 500 µL of DMSO-d₆ or CD₃CN) in an NMR tube.

  • Acquire an initial ¹H NMR spectrum (t=0).

• Initiation of Hydrolysis:

  • Add a specific volume of D₂O to the NMR tube to initiate hydrolysis (e.g., add 50 µL to create a 10% D₂O mixture).

• Data Acquisition:

  • Immediately acquire subsequent ¹H NMR spectra at regular intervals (e.g., every 15 minutes, then hourly, etc.) to monitor the progress of the reaction.

• Analysis:

  • Monitor the decrease in the integral of a characteristic proton signal of the pinacol ester (e.g., the singlet for the methyl groups of the pinacol moiety around 1.3 ppm).

  • Concurrently, monitor the increase in the integral of the signal corresponding to the free pinacol.

  • Calculate the percentage of hydrolysis at each time point by comparing the integrals of the signals for the ester-bound pinacol and the free pinacol.

The following diagram outlines a general workflow for stability testing.

General experimental workflow for stability assessment.

Conclusion

1-Cyclohexeneboronic acid pinacol ester is a valuable synthetic intermediate whose stability is crucial for its effective use. The primary degradation pathways are hydrolysis, oxidation, and protodeboronation. To ensure the integrity of the compound, it is imperative to store it under refrigerated (2-8°C), dry, and inert conditions. For quantitative stability studies, HPLC and NMR are effective analytical techniques, provided that appropriate experimental controls are in place to prevent analytical artifacts, such as on-column hydrolysis. By understanding and controlling these factors, researchers can confidently employ this reagent in their synthetic endeavors.

References

• 1. The reactivity of alkenyl boron reagents in catalytic reactions: recent advances and perspectives - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO01703J [pubs.rsc.org]
• 2. nbinno.com [nbinno.com]
• 3. Vinylboronic acid or boronate synthesis [organic-chemistry.org]
• 4. Development and validation of non-aqueous capillary electrophoresis methods to analyze boronic esters and acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. researchgate.net [researchgate.net]
• 9. ACCURATE ANALYSIS OF BORONIC PINACOL ESTERS USING LOW RESIDUAL SILANOL SILICA BASED REVERSED PHASE HPLC | Semantic Scholar [semanticscholar.org]
• 10. Boronic acid with high oxidative stability and utility in biological contexts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Method for the Deprotection of Alkylpinacolyl Boronate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH [iris.unipv.it]
• 16. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of 1-Cyclohexeneboronic Acid Pinacol Ester: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclohexeneboronic acid pinacol ester is a valuable synthetic intermediate extensively utilized in organic chemistry, particularly in the realm of palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. Its ability to introduce a cyclohexenyl moiety into complex molecules makes it a significant building block in the synthesis of pharmaceuticals and other advanced materials. This document provides detailed protocols for the synthesis of 1-cyclohexeneboronic acid pinacol ester via two distinct methods: a palladium-catalyzed Miyaura borylation and a representative catalytic hydroboration of an alkene. Additionally, a protocol for the purification of the final product is described.

Synthetic Methodologies

Two primary synthetic routes for the preparation of 1-cyclohexeneboronic acid pinacol ester are presented below. The first is a high-yield palladium-catalyzed cross-coupling reaction, and the second is a general method for hydroboration, which represents an alternative pathway to related alkyl and alkenyl boronic esters.

Method 1: Palladium-Catalyzed Miyaura Borylation of 1-Chlorocyclohexene

This method involves the coupling of 1-chlorocyclohexene with bis(pinacolato)diboron in the presence of a palladium catalyst and a phosphine ligand. This approach is characterized by its high yield and specificity.[1][2]

Reaction Scheme:

R-CH=CH2 + HBpin --[Catalyst]--> R-CH2-CH2-Bpin (Alkene) (Pinacolborane) (Alkylboronic acid pinacol ester)

Caption: General workflow for the synthesis and purification of 1-cyclohexeneboronic acid pinacol ester.

Logical Relationship of Synthetic Methods

Caption: Two distinct synthetic strategies for accessing 1-cyclohexeneboronic acid pinacol ester.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Method for preparing cyclopentene/cyclohexene-1-boronic acid pinacol ester - Eureka | Patsnap [eureka.patsnap.com]

Application Notes and Protocols for the Palladium-Catalyzed Synthesis of 1-Cyclohexeneboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclohexeneboronic acid pinacol ester is a valuable and versatile building block in modern organic synthesis, particularly in the realm of pharmaceutical and materials science research. Its utility primarily stems from its role as a key coupling partner in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction. This allows for the facile introduction of a cyclohexenyl moiety onto a wide range of molecular scaffolds, enabling the synthesis of complex organic molecules with diverse biological activities and material properties. The palladium-catalyzed synthesis of this reagent offers a robust and efficient route, avoiding the use of harsh organometallic reagents and exhibiting broad functional group tolerance.[1][2] This document provides detailed protocols and application notes for the synthesis of 1-cyclohexeneboronic acid pinacol ester, focusing on the widely employed Miyaura borylation reaction.

General Reaction Scheme

The palladium-catalyzed synthesis of 1-cyclohexeneboronic acid pinacol ester typically involves the cross-coupling of a cyclohexenyl electrophile (such as a halide or triflate) with a diboron reagent in the presence of a palladium catalyst, a ligand, and a base.

Caption: General reaction scheme for the synthesis.

Data Presentation: Comparison of Reaction Conditions

The following table summarizes various reported conditions for the palladium-catalyzed synthesis of 1-cyclohexeneboronic acid pinacol ester, highlighting the impact of different starting materials, catalysts, ligands, and bases on the reaction outcome.

Starting Material	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1-Chlorocyclohexene	PdCl₂ (1)	Tricyclohexylphosphine (2)	KOAc (3)	Toluene	110	12	87.1
Cyclohexenyl triflate	PdCl₂(dppf) (3)	dppf (as part of catalyst)	KOAc (3)	Dioxane	80	18	~90 (general)
Cyclohexenyl nonaflate	Pd(OAc)₂ (5)	SPhos (10)	K₃PO₄ (2)	1,4-Dioxane	80	12	Not specified
1-Alkenyl Halides/Triflates (General)	PdCl₂(PPh₃)₂ (3)	PPh₃ (as part of catalyst)	KOPh (1.5)	Toluene	50	-	High

Experimental Protocols

Protocol 1: Synthesis from 1-Chlorocyclohexene

This protocol details the synthesis of 1-cyclohexeneboronic acid pinacol ester from 1-chlorocyclohexene via a Miyaura borylation reaction.

Materials:

• 1-Chlorocyclohexene

• Bis(pinacolato)diboron (B₂pin₂)

• Palladium(II) chloride (PdCl₂)

• Tricyclohexylphosphine

• Potassium acetate (KOAc)

• Toluene, anhydrous

• Diatomaceous earth

• Water

• Anhydrous magnesium sulfate

Procedure:

• To a dry reaction vessel equipped with a magnetic stirrer, reflux condenser, and under an inert atmosphere (e.g., argon or nitrogen), add 1-chlorocyclohexene (1.0 equiv), bis(pinacolato)diboron (1.05 equiv), palladium(II) chloride (0.01 equiv), tricyclohexylphosphine (0.02 equiv), and potassium acetate (3.0 equiv).

• Add anhydrous toluene to the reaction mixture.

• Heat the reaction mixture to 110 °C and maintain at reflux for 12 hours. The progress of the reaction can be monitored by Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of diatomaceous earth, washing the filter cake with toluene.

• Transfer the filtrate to a separatory funnel and wash twice with water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to obtain 1-cyclohexeneboronic acid pinacol ester.

Protocol 2: General Procedure for Borylation of Alkenyl Triflates

This protocol provides a general method for the palladium-catalyzed borylation of alkenyl triflates, which can be adapted for the synthesis of 1-cyclohexeneboronic acid pinacol ester from cyclohexenyl triflate.[1]

Materials:

• Cyclohexenyl triflate

• Bis(pinacolato)diboron (B₂pin₂)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf))

• Potassium acetate (KOAc)

• 1,4-Dioxane, anhydrous

Procedure:

• In a glovebox or under an inert atmosphere, combine cyclohexenyl triflate (1.0 equiv), bis(pinacolato)diboron (1.1 equiv), PdCl₂(dppf) (0.03 equiv), and potassium acetate (3.0 equiv) in a reaction tube.

• Add anhydrous 1,4-dioxane to the tube.

• Seal the tube and heat the reaction mixture at 80 °C for 18 hours.

• After cooling to room temperature, dilute the mixture with diethyl ether and filter through a plug of silica gel, eluting with additional diethyl ether.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography on silica gel or by distillation to afford the pure product.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the palladium-catalyzed synthesis of 1-cyclohexeneboronic acid pinacol ester.

Caption: Experimental workflow for the synthesis.

Miyaura Borylation Catalytic Cycle

The following diagram illustrates the proposed catalytic cycle for the Miyaura borylation reaction.[2]

Caption: Miyaura borylation catalytic cycle.

Characterization Data

The synthesized 1-cyclohexeneboronic acid pinacol ester can be characterized by standard analytical techniques.

• ¹H NMR (400 MHz, CDCl₃) δ: 6.58 (m, 1H), 2.15 (m, 4H), 1.68 (m, 4H), 1.25 (s, 12H).

• Appearance: Clear colorless to tan liquid.

• Molecular Weight: 208.11 g/mol .

• Boiling Point: ~232 °C at atmospheric pressure.[3]

Conclusion

The palladium-catalyzed Miyaura borylation provides an efficient and versatile method for the synthesis of 1-cyclohexeneboronic acid pinacol ester. The reaction conditions can be tailored by selecting the appropriate starting material, catalyst, ligand, and base to achieve high yields. The resulting boronic ester is a stable and valuable intermediate for a wide range of subsequent chemical transformations, making it an essential tool for researchers in organic synthesis and drug discovery.

References

• 1. Miyaura Borylation Reaction [organic-chemistry.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. nbinno.com [nbinno.com]

Application Notes and Protocols: 1-Cyclohexeneboronic Acid Pinacol Ester in Suzuki-Miyaura Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. 1-Cyclohexeneboronic acid pinacol ester is a valuable building block in this reaction, allowing for the introduction of a cyclohexene moiety onto various molecular scaffolds. This structural motif is of significant interest in medicinal chemistry and materials science, as it can influence a molecule's lipophilicity, conformational rigidity, and biological activity. The pinacol ester form of the boronic acid offers enhanced stability, making it easier to handle and store compared to the corresponding free boronic acid. These notes provide detailed protocols and application data for the use of 1-cyclohexeneboronic acid pinacol ester in Suzuki-Miyaura coupling reactions.

Core Concepts and Advantages

1-Cyclohexeneboronic acid pinacol ester participates in the palladium-catalyzed Suzuki-Miyaura coupling to form a new C-C bond between the vinylic carbon of the cyclohexene ring and an aryl, heteroaryl, or vinyl halide or triflate. The pinacol protecting group enhances the stability of the boronic acid, preventing premature decomposition and side reactions such as protodeboronation.[1] This reagent is particularly useful in the synthesis of complex molecules, including active pharmaceutical ingredients.

Experimental Protocols

The following is a general protocol for the Suzuki-Miyaura coupling of 1-cyclohexeneboronic acid pinacol ester with an aryl or heteroaryl halide. Optimization of the catalyst, ligand, base, and solvent may be necessary for specific substrates.

Materials:

• 1-Cyclohexeneboronic acid pinacol ester

• Aryl or heteroaryl halide (e.g., bromide, iodide, or triflate)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), Pd(OAc)₂)

• Ligand (if required, e.g., PPh₃, SPhos)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, THF, DMF)

• Schlenk flask or reaction vial

• Magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask containing a magnetic stir bar, add the aryl/heteroaryl halide (1.0 equiv), 1-cyclohexeneboronic acid pinacol ester (1.2-1.5 equiv), and the base (2.0-3.0 equiv).

• Add the palladium catalyst (1-5 mol%) and, if necessary, the ligand.

• Seal the flask, and evacuate and backfill with an inert gas (e.g., argon) three times.

• Under a positive pressure of the inert gas, add the anhydrous solvent.

• Stir the reaction mixture at the desired temperature (typically between 80-110 °C) until the reaction is complete (monitor by TLC or LC-MS).

• Cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data

Table 1: Suzuki-Miyaura Coupling with Aryl and Heteroaryl Bromides [2]

Entry	Aryl/Heteroaryl Bromide	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene	110	12	85
2	4-Bromoanisole	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene	110	12	82
3	1-Bromo-4-nitrobenzene	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene	110	6	90
4	1-Bromo-4-cyanobenzene	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene	110	8	88
5	2-Bromopyridine	PdCl₂(dppf) (3)	K₂CO₃	Dioxane	90	12	75
6	3-Bromopyridine	PdCl₂(dppf) (3)	K₂CO₃	Dioxane	90	12	78
7	2-Bromothiophene	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene	110	10	80

Table 2: Suzuki-Miyaura Coupling with Aryl Triflates [2]

Entry	Aryl Triflate	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenyl triflate	PdCl₂(dppf) (5)	2M Na₂CO₃	THF	50	2	82
2	2-Naphthyl triflate	PdCl₂(dppf) (5)	2M Na₂CO₃	THF	50	2	81

Visualizations

Suzuki-Miyaura Catalytic Cycle

References

• 1. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]

The Versatility of Alkenyl Boronate Esters in Suzuki Coupling: Applications and Protocols

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] Within this powerful catalytic manifold, alkenyl boronate esters have emerged as particularly versatile and valuable coupling partners. Their stability, ease of handling, and predictable reactivity make them indispensable tools in the synthesis of complex molecules, ranging from natural products and pharmaceuticals to advanced materials.[1][3] This document provides a detailed overview of the applications of alkenyl boronate esters in Suzuki coupling, complete with experimental protocols and visual guides to facilitate their implementation in the laboratory.

I. Introduction to Alkenyl Boronate Esters in Suzuki Coupling

Alkenyl boronate esters, such as pinacol and N-methyliminodiacetic acid (MIDA) esters, offer significant advantages over their corresponding boronic acids. They exhibit enhanced stability towards protodeboronation, a common side reaction that can plague Suzuki couplings, especially with sensitive substrates.[3][4] This increased stability allows for their use in multi-step syntheses where the boronate moiety must endure various reaction conditions before the final cross-coupling step.[5]

The general mechanism of the Suzuki-Miyaura coupling involving an alkenyl boronate ester proceeds through a catalytic cycle involving a palladium(0) species. The key steps are:

• Oxidative Addition: The palladium(0) catalyst inserts into the carbon-halide or carbon-pseudohalide bond of the coupling partner (e.g., an aryl or vinyl halide).

• Transmetalation: The organic group from the alkenyl boronate ester is transferred to the palladium(II) center, a process often facilitated by a base.

• Reductive Elimination: The two organic fragments on the palladium center couple, forming the desired product and regenerating the palladium(0) catalyst.[6]

II. Applications in Pharmaceutical and Natural Product Synthesis

The construction of complex molecular architectures found in pharmaceuticals and natural products frequently relies on the stereospecific formation of carbon-carbon bonds. The Suzuki coupling of alkenyl boronate esters provides a robust method for achieving this, often with high yields and retention of stereochemistry.[7]

A. Synthesis of Bioactive Molecules:

Alkenyl boronate esters are key intermediates in the synthesis of numerous biologically active compounds. For instance, they have been employed in the total synthesis of fostriecin, a potent anti-cancer agent, and in the preparation of benzo-lipoxin A4 analogs, which exhibit anti-inflammatory properties.[5] The ability to couple complex fragments with high fidelity is a major advantage in drug discovery and development, where the rapid generation of analogs for structure-activity relationship (SAR) studies is crucial.[8]

B. Late-Stage Functionalization:

The stability of boronate esters makes them ideal for late-stage functionalization strategies in medicinal chemistry. A core molecular scaffold can be synthesized and then diversified at a late stage by coupling with various alkenyl boronate esters, allowing for the efficient exploration of chemical space around a lead compound.[3]

III. Methodologies and Experimental Protocols

The success of a Suzuki coupling reaction is highly dependent on the choice of catalyst, ligand, base, and solvent. The following protocols represent common and effective methods for the Suzuki coupling of alkenyl boronate esters.

Protocol 1: General Procedure for Palladium-Catalyzed Suzuki-Miyaura Coupling of Alkenyl Pinacol Boronate Esters with Aryl Halides

This protocol is a standard procedure for the coupling of an alkenyl pinacol boronate ester with an aryl bromide.

Materials:

• Alkenyl pinacol boronate ester

• Aryl halide (e.g., aryl bromide)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Solvent (e.g., Dioxane, Toluene, THF/H₂O mixture)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction flask under an inert atmosphere, add the aryl halide (1.0 mmol), the alkenyl pinacol boronate ester (1.2 mmol), and the base (2.0 mmol).

• Add the palladium catalyst (0.03 mmol, 3 mol%).

• Add the solvent (5 mL).

• Stir the reaction mixture at the desired temperature (e.g., 80-100 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Suzuki Coupling of Alkenyl MIDA Boronates with Alkenyl Tosylates

MIDA boronates offer enhanced stability and are particularly useful for iterative cross-coupling strategies.[9] This protocol details their coupling with alkenyl tosylates.

Materials:

• Alkenyl MIDA boronate

• Alkenyl tosylate

• Palladium catalyst (e.g., trans-bromo[N-succinimidyl-bis(triphenylphosphine)]palladium(II))[9]

• Ligand (optional, e.g., tricyclohexylphosphine tetrafluoroborate)[9]

• Base (e.g., K₃PO₄)

• Solvent (e.g., THF)

Procedure:

• In a glovebox or under an inert atmosphere, combine the alkenyl MIDA boronate (1.1 mmol), alkenyl tosylate (1.0 mmol), palladium catalyst (0.05 mmol, 5 mol%), and base (3.0 mmol) in a reaction vessel.

• If required, add the ligand (0.10 mmol, 10 mol%).

• Add the anhydrous solvent (5 mL).

• Seal the vessel and stir the mixture at the specified temperature (e.g., 60 °C) for the required time (e.g., 12-24 hours).

• After cooling to room temperature, dilute the reaction mixture with an organic solvent and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography to afford the desired diene product.

IV. Quantitative Data Summary

The following tables summarize typical reaction conditions and yields for the Suzuki coupling of various alkenyl boronate esters.

Alkenyl Boronate Ester	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
(E)-Oct-1-en-1-ylboronic acid pinacol ester	4-Bromotoluene	PdCl₂(dppf) (3)	-	K₂CO₃	Dioxane	90	85	[10]
(Z)-Hex-1-en-1-ylboronic acid pinacol ester	1-Iodo-4-nitrobenzene	Pd(PPh₃)₄ (3)	-	K₃PO₄	THF/H₂O	60	92	[11]
(E)-Styrylboronic acid MIDA ester	(E)-1-Tosyloct-1-ene	[Pd(PPh₃)₂NBS] (5)	PCy₃·HBF₄ (10)	K₃PO₄	THF	60	78	[9]
1-Cyclohexenylboronic acid pinacol ester	2-Bromonaphthalene	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄	Toluene	100	95	[12]

V. Visualizing Workflows and Pathways

Diagrams generated using Graphviz provide a clear visual representation of experimental workflows and reaction mechanisms.

Figure 1. General experimental workflow for Suzuki-Miyaura cross-coupling.

Figure 2. Simplified catalytic cycle of the Suzuki-Miyaura reaction.

VI. Conclusion

Alkenyl boronate esters are powerful and versatile reagents in the Suzuki-Miyaura cross-coupling reaction. Their enhanced stability and predictable reactivity have cemented their role in the synthesis of a wide array of complex organic molecules, with significant applications in the pharmaceutical and natural product sectors. The protocols and data presented herein provide a practical guide for researchers to effectively utilize these valuable building blocks in their own synthetic endeavors. As catalyst technology continues to advance, the scope and utility of Suzuki couplings with alkenyl boronate esters are expected to expand even further, opening new avenues for chemical innovation.

References

• 1. scispace.com [scispace.com]
• 2. Boron Suzuki Coupling | Borates Today [borates.today]
• 3. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Yoneda Labs [yonedalabs.com]
• 5. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Stereoselective Suzuki-Miyaura Cross-Coupling Reactions of Potassium Alkenyltrifluoroborates with Alkenyl Bromides [organic-chemistry.org]
• 8. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. academic.oup.com [academic.oup.com]
• 12. A Versatile Catalyst System for Suzuki-Miyaura Cross-Coupling Reactions of C(sp2)-Tosylates and Mesylates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for C-C Bond Formation Using 1-Cyclohexeneboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclohexeneboronic acid pinacol ester is a versatile and valuable reagent in modern organic synthesis, primarily utilized for the formation of carbon-carbon (C-C) bonds. Its stable pinacol ester form offers significant advantages over the corresponding free boronic acid, including enhanced stability towards air and moisture, longer shelf life, and improved handling characteristics, making it an ideal choice for a wide range of coupling reactions. The cyclohexenyl moiety introduced by this reagent is a key structural motif in many biologically active molecules and functional materials, making it a crucial building block in pharmaceutical and materials science research. The most prominent application of 1-cyclohexeneboronic acid pinacol ester is in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Core Applications

The primary application of 1-Cyclohexeneboronic acid pinacol ester is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction with various organic halides and triflates (aryl, heteroaryl, vinyl) to construct C(sp²)-C(sp²) bonds. This reaction is a cornerstone of modern synthetic chemistry due to its mild conditions, broad functional group tolerance, and the commercial availability of the necessary reagents.

Beyond the Suzuki-Miyaura reaction, alkenylboronic esters can also participate in other C-C bond-forming transformations, such as rhodium-catalyzed conjugate additions to α,β-unsaturated carbonyl compounds. These reactions provide a powerful method for the stereoselective construction of complex molecular architectures.

Experimental Workflows and Mechanisms

To visualize the application of 1-Cyclohexeneboronic acid pinacol ester in a typical synthetic workflow, a generalized experimental process is outlined below.

Caption: General experimental workflow for C-C coupling reactions.

The catalytic cycle for the Suzuki-Miyaura reaction, the most common application for this reagent, is depicted below.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Quantitative Data Summary

The following table summarizes representative quantitative data for Suzuki-Miyaura cross-coupling reactions involving alkyl pinacol boronic esters with aryl chlorides. While specific data for 1-cyclohexeneboronic acid pinacol ester is not detailed in the cited literature, these examples provide a strong starting point for reaction optimization.

Entry	Aryl Chloride	Boronic Ester	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2,6-Dichloropyridine	HeptylBpin	Pd₂(dba)₃ (1)	FcPPh₂ (6)	K₃PO₄ (6.0)	Dioxane/H₂O (2:1)	100	18-20	74
2	1-Chloro-4-nitrobenzene	HeptylBpin	Pd₂(dba)₃ (1)	FcPPh₂ (6)	K₃PO₄ (6.0)	Dioxane/H₂O (2:1)	100	18-20	85
3	4-Chloroacetophenone	HeptylBpin	Pd₂(dba)₃ (1)	FcPPh₂ (6)	K₃PO₄ (6.0)	Dioxane/H₂O (2:1)	100	18-20	92
4	2-Chloropyridine	HeptylBpin	Pd₂(dba)₃ (1)	FcPPh₂ (6)	K₃PO₄ (3.0)	Dioxane/H₂O (2:1)	100	18-20	71

Data adapted from a study on selective Suzuki-Miyaura reactions of polychlorinated aromatics with alkyl pinacol boronic esters.[1]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol is a general guideline for the palladium-catalyzed cross-coupling of 1-Cyclohexeneboronic acid pinacol ester with an aryl halide.[2][3]

Materials:

• 1-Cyclohexeneboronic acid pinacol ester (1.1 - 1.5 equiv)

• Aryl halide (1.0 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd₂(dba)₃) (1-5 mol%)

• Ligand (if required, e.g., SPhos, XPhos, FcPPh₂) (2-10 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2.0 - 3.0 equiv)

• Anhydrous solvent (e.g., Dioxane, Toluene, THF, DMF)

• Anhydrous H₂O (if using a biphasic system)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware, stirring and heating equipment

Procedure:

• To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), 1-cyclohexeneboronic acid pinacol ester (1.1-1.5 equiv), palladium catalyst, ligand (if necessary), and base.

• Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Under a positive pressure of the inert gas, add the anhydrous solvent (and water if applicable) via syringe to achieve a suitable concentration (typically 0.1 - 0.5 M with respect to the limiting reagent).

• Stir the reaction mixture at room temperature for a few minutes to ensure homogeneity.

• Place the reaction vessel in a preheated oil bath or heating block set to the desired temperature (typically 80-110 °C).[1]

• Stir the reaction mixture vigorously for the specified time (typically 4-24 hours).

• Monitor the reaction progress by an appropriate method (e.g., TLC, GC-MS, or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove palladium residues. Wash the pad with the same solvent.

• Transfer the filtrate to a separatory funnel and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Protocol 2: Representative Procedure for Rhodium-Catalyzed 1,4-Conjugate Addition

This protocol describes a general method for the rhodium-catalyzed conjugate addition of a boronic acid to an α,β-unsaturated ketone, which can be adapted for 1-cyclohexeneboronic acid pinacol ester.[4]

Materials:

• α,β-Unsaturated enone (1.0 equiv)

• 1-Cyclohexeneboronic acid pinacol ester (1.2 - 1.5 equiv)

• Rhodium catalyst (e.g., [Rh(acac)(CO)₂], [RhCl(cod)]₂) (1-5 mol%)

• Chiral ligand (for asymmetric synthesis, e.g., (S)-BINAP) (1-5 mol%)

• Base (e.g., Et₃N, K₃PO₄) (3.0 equiv)

• Solvent (e.g., THF, Dioxane/H₂O)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware, stirring and cooling/heating equipment

Procedure:

• In a dry Schlenk flask under an inert atmosphere, dissolve the rhodium catalyst and ligand in the solvent. Stir for 15-30 minutes to allow for complex formation.

• Add the 1-cyclohexeneboronic acid pinacol ester and the base to the catalyst solution.

• Add the α,β-unsaturated enone to the reaction mixture.

• Stir the reaction at the desired temperature (can range from room temperature to elevated temperatures) for the required time (typically 1-24 hours).

• Monitor the reaction by TLC or GC/LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Safety and Handling

1-Cyclohexeneboronic acid pinacol ester should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of vapor and contact with skin and eyes. Palladium catalysts and phosphine ligands can be toxic and should be handled with care. Reactions should be conducted under an inert atmosphere as some reagents are air and/or moisture sensitive.

Disclaimer: These protocols are intended as a guide and may require optimization for specific substrates and reaction scales. Always consult relevant literature and safety data sheets before performing any chemical reaction.

References

• 1. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rhodium-Catalyzed Asymmetric 1,4-Additions, in Water at Room Temperature, with In-Flask Catalyst Recycling - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Substituted Cyclohexenes with Boronic Esters: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Substituted cyclohexenes are pivotal structural motifs in a vast array of biologically active molecules and are key intermediates in pharmaceutical development. The incorporation of a boronic ester functionality onto the cyclohexene ring provides a versatile handle for further molecular elaboration, most notably through palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. This allows for the efficient construction of complex molecular architectures. This document provides detailed application notes and experimental protocols for the synthesis of substituted cyclohexenes bearing a boronic ester group, with a focus on the Diels-Alder reaction for ring formation and subsequent Suzuki-Miyaura coupling for diversification.

I. Synthesis of Cyclohexene Boronic Esters via Diels-Alder Reaction

The Diels-Alder reaction, a [4+2] cycloaddition between a conjugated diene and a dienophile, is a powerful and atom-economical method for the synthesis of six-membered rings with excellent control over regioselectivity and stereoselectivity.[1][2] By employing dienophiles or dienes containing a boronic ester, functionalized cyclohexenes primed for further coupling can be readily accessed.

A common strategy involves the reaction of a diene with a dienophile containing a boronic ester, such as allenylboronic acid pinacol ester. This approach offers a direct route to vinylboronic acid pinacol ester-substituted cyclohexene derivatives.

Logical Workflow for Diels-Alder Synthesis and Derivatization

Caption: Workflow from Diels-Alder synthesis to Suzuki-Miyaura derivatization.

Quantitative Data: Diels-Alder Reactions

The following table summarizes representative yields for the synthesis of cyclohexene boronic esters via the Diels-Alder reaction.

Diene	Dienophile	Catalyst/Conditions	Product	Yield (%)	Diastereomeric Ratio (endo:exo)	Reference
Cyclopentadiene	Allenylboronic acid pinacol ester	Toluene, 170 °C	2-(Bpin)-bicyclo[2.2.1]hept-5-ene	96%	1:1
2,3-Dimethyl-1,3-butadiene	Vinylboronic acid pinacol ester	AlBr3/AlMe3	1-(Bpin)-4,5-dimethylcyclohex-1-ene	Good	N/A	[3]
Danishefsky's diene	Phenyl vinyl sulfone	Quinine-derived catalyst	Chiral cyclohexenone precursor	High	20:1	[4]

Bpin = pinacolato boronic ester

Experimental Protocol 1: Synthesis of 2-(Bpin)-bicyclo[2.2.1]hept-5-ene[3]

Materials:

• Allenylboronic acid pinacol ester

• Cyclopentadiene (freshly cracked from dicyclopentadiene)

• Toluene, anhydrous

• Pressure tube

• Standard glassware for organic synthesis

• Silica gel for column chromatography

Procedure:

• In a pressure tube, dissolve allenylboronic acid pinacol ester (1.0 equiv) in anhydrous toluene.

• Add freshly cracked cyclopentadiene (3.0 equiv) to the solution.

• Seal the pressure tube and heat the reaction mixture at 170 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the title compound.

II. Diversification of Cyclohexene Boronic Esters via Suzuki-Miyaura Coupling

The boronic ester moiety on the cyclohexene ring is a versatile functional group for the formation of new carbon-carbon bonds through the Suzuki-Miyaura cross-coupling reaction.[5][6] This palladium-catalyzed reaction couples the cyclohexenyl boronic ester with a variety of organic halides or triflates, providing access to a diverse range of substituted cyclohexenes.[7] This strategy is widely employed in the synthesis of pharmaceuticals and other biologically active compounds.[8][9]

Reaction Scheme: Suzuki-Miyaura Coupling

Caption: General scheme of the Suzuki-Miyaura cross-coupling reaction.

Quantitative Data: Suzuki-Miyaura Coupling of Cyclohexenyl Boronic Esters

The following table presents data for the Suzuki-Miyaura coupling of cyclohexenyl boronic esters with various coupling partners.

Cyclohexenyl Boronic Ester	Coupling Partner	Catalyst	Base	Solvent	Yield (%)	Reference
Cyclohexene-1-boronic acid pinacol ester	4-Bromoanisole	Pd(OAc)2 / SPhos	CsF	THF	High	[9]
2-Pyridylboronate	1-Bromo-4-butylbenzene	Pd2(dba)3 / Ligand 1	KF	Dioxane	74%	[10]
3-Thienylboronic acid	1,2-Dichlorocyclopentene	Pd2(dba)3 / PCy3	CsF	Toluene/H2O	High	[11]

Experimental Protocol 2: General Procedure for Suzuki-Miyaura Coupling[7][10]

Materials:

• Substituted cyclohexene boronic ester (1.0 equiv)

• Aryl or heteroaryl bromide (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)2, 0.1 mol%)

• SPhos (0.2 mol%)

• Cesium fluoride (CsF, 5.0 equiv)

• Tetrahydrofuran (THF), anhydrous and degassed

• Butylated hydroxytoluene (BHT, a few crystals)

• Schlenk tube or similar reaction vessel

• Standard workup and purification supplies

Procedure:

• To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the cyclohexene boronic ester, aryl/heteroaryl bromide, Pd(OAc)2, SPhos, CsF, and BHT.

• Add anhydrous, degassed THF to the reaction vessel.

• Seal the vessel and heat the reaction mixture to 50 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• After the reaction is complete (typically 2-16 hours), cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired coupled product.

III. Asymmetric Synthesis

The development of chiral catalysts has enabled the asymmetric synthesis of substituted cyclohexenes, providing access to enantiomerically enriched products. Chiral Lewis acids derived from tartaric acid and borane can catalyze Diels-Alder reactions with high enantioselectivity.[12] This is of particular importance in drug development, where the biological activity of a molecule is often dependent on its stereochemistry.

Conceptual Pathway for Asymmetric Diels-Alder

Caption: Asymmetric Diels-Alder reaction catalyzed by a chiral Lewis acid.

IV. Applications in Drug Discovery and Medicinal Chemistry

The methodologies described above provide a robust platform for the synthesis of diverse libraries of substituted cyclohexenes for screening in drug discovery programs. The cyclohexene scaffold can serve as a rigid core to which various functional groups can be appended via the boronic ester handle. This allows for the systematic exploration of structure-activity relationships (SAR) and the optimization of pharmacokinetic and pharmacodynamic properties. The stability and versatility of boronic acids and their esters make them invaluable tools in modern medicinal chemistry.[8][13]

Conclusion

The synthesis of substituted cyclohexenes bearing a boronic ester functionality is a highly valuable strategy in organic synthesis and medicinal chemistry. The combination of the Diels-Alder reaction for the construction of the cyclohexene core and the Suzuki-Miyaura coupling for subsequent diversification provides a powerful and flexible approach to complex molecular targets. The protocols and data presented herein offer a guide for researchers in the application of these methods for the advancement of their research and development endeavors.

References

• 1. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 2. Diels-Alder Reaction-For the preparation of cyclohexene | PDF [slideshare.net]
• 3. chem.ucla.edu [chem.ucla.edu]
• 4. Recent advancements in the chemistry of Diels–Alder reaction for total synthesis of natural products: a comprehensive review (2020–2023) - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07989B [pubs.rsc.org]
• 5. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. nbinno.com [nbinno.com]
• 8. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. odp.library.tamu.edu [odp.library.tamu.edu]
• 10. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. rsc.org [rsc.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. AU2011289615A1 - Cyclic boronic acid ester derivatives and therapeutic uses thereof - Google Patents [patents.google.com]

Application Notes: 1-Cyclohexeneboronic Acid Pinacol Ester in Natural Product Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclohexeneboronic acid pinacol ester is a versatile and increasingly utilized reagent in modern organic synthesis. Its stability, ease of handling, and reactivity make it an excellent choice for the introduction of a cyclohexenyl moiety into complex molecules.[1] This functional group is present in a variety of natural products and pharmacologically active compounds, making this building block particularly valuable in drug discovery and development. The primary application of 1-cyclohexeneboronic acid pinacol ester is in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, which facilitates the formation of a carbon-carbon bond between the cyclohexene ring and a variety of organic halides or triflates.[1]

These application notes provide a comprehensive overview of the use of 1-cyclohexeneboronic acid pinacol ester in the context of natural product synthesis, including a detailed experimental protocol for a representative Suzuki-Miyaura coupling reaction, quantitative data, and workflow diagrams.

Key Applications in Synthesis

The introduction of a cyclohexene ring can significantly impact the biological activity of a molecule by altering its conformational rigidity, lipophilicity, and metabolic stability. 1-Cyclohexeneboronic acid pinacol ester serves as a key building block in the following synthetic strategies:

• Total Synthesis of Natural Products: Used to install a cyclohexene ring, a common structural motif in various natural products, including terpenoids and alkaloids.

• Late-Stage Functionalization: Enables the modification of complex, biologically active molecules at a late stage of the synthesis, allowing for the rapid generation of analog libraries for structure-activity relationship (SAR) studies.

• Fragment-Based Drug Discovery: The cyclohexenyl group can serve as a valuable fragment for interaction with biological targets.

Representative Reaction: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is the most prominent application of 1-cyclohexeneboronic acid pinacol ester.[1] This palladium-catalyzed cross-coupling reaction offers a robust and high-yielding method for the formation of a C(sp²)-C(sp²) bond between the cyclohexene ring and an aryl or vinyl partner.

A representative reaction is the coupling of 1-cyclohexeneboronic acid pinacol ester with a substituted aryl bromide to form a cyclohexenyl-aryl scaffold, a common core in many biologically active molecules.

Reaction Scheme

Caption: General scheme of a Suzuki-Miyaura coupling reaction.

Quantitative Data

The following table summarizes typical quantitative data for the Suzuki-Miyaura coupling of 1-cyclohexeneboronic acid pinacol ester with various aryl bromides, based on literature precedents for similar couplings.

Entry	Aryl Bromide (Ar-Br)	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/H₂O	100	12	85
2	1-Bromo-4-nitrobenzene	PdCl₂(dppf) (2)	Cs₂CO₃	Dioxane	90	8	92
3	2-Bromopyridine	Pd(OAc)₂ (2), SPhos (4)	K₃PO₄	1,4-Dioxane/H₂O	110	16	78
4	Methyl 4-bromobenzoate	Pd(PPh₃)₄ (3)	Na₂CO₃	DME/H₂O	85	12	88

Experimental Protocols

Detailed Protocol for Suzuki-Miyaura Coupling (Entry 1)

Materials:

• 1-Cyclohexeneboronic acid pinacol ester (1.2 equiv)

• 4-Bromoanisole (1.0 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Toluene (anhydrous)

• Water (degassed)

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser, etc.)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add 4-bromoanisole (1.0 equiv), 1-cyclohexeneboronic acid pinacol ester (1.2 equiv), and potassium carbonate (2.0 equiv).

• Add tetrakis(triphenylphosphine)palladium(0) (3 mol%).

• Add anhydrous toluene and degassed water in a 4:1 ratio to achieve a 0.2 M concentration with respect to the 4-bromoanisole.

• Fit the flask with a reflux condenser and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure 4-cyclohexenyl-anisole.

Logical Workflow Diagram

The following diagram illustrates the general workflow for the application of 1-cyclohexeneboronic acid pinacol ester in a synthetic project.

Caption: General workflow for utilizing the reagent in synthesis.

Signaling Pathway (Hypothetical)

While 1-cyclohexeneboronic acid pinacol ester is a synthetic building block and not directly involved in biological signaling pathways, its use in synthesizing analogs of natural products can lead to molecules that modulate such pathways. For instance, a synthesized cyclohexenyl-containing compound might act as an inhibitor of a kinase signaling pathway implicated in a disease.

Caption: Hypothetical inhibition of a signaling pathway.

References

• 1. researchgate.net [researchgate.net]

Pharmaceutical Applications of 1-Cyclohexeneboronic Acid Pinacol Ester: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclohexeneboronic acid pinacol ester is a versatile and valuable building block in modern medicinal chemistry. Its unique structural features, combining a reactive boronic ester with a conformationally distinct cyclohexene ring, make it a powerful tool for the synthesis of complex molecular architectures with significant pharmaceutical potential. The cyclohexene moiety can serve as a bioisosteric replacement for other cyclic systems, offering advantages in metabolic stability and three-dimensional structure, which can lead to improved interactions with biological targets.[1] This document provides detailed application notes and experimental protocols for the use of 1-Cyclohexeneboronic acid pinacol ester in drug discovery and development, with a focus on its application in Suzuki-Miyaura cross-coupling reactions for the synthesis of bioactive compounds.

Key Applications in Drug Discovery

The primary application of 1-Cyclohexeneboronic acid pinacol ester in pharmaceutical research is as a coupling partner in palladium-catalyzed Suzuki-Miyaura reactions.[2][3] This reaction allows for the efficient formation of carbon-carbon bonds, enabling the introduction of the cyclohexene motif into a wide variety of molecular scaffolds.[2][3] This strategy is employed in the synthesis of:

• Kinase Inhibitors: The cyclohexene ring can be incorporated into heterocyclic structures that are common scaffolds for kinase inhibitors, which are a major class of anticancer drugs. The three-dimensional nature of the cyclohexyl group can provide more contact points with the target protein, potentially leading to higher affinity and selectivity.[1]

• Anticancer Agents: Compounds containing the cyclohexene moiety have shown promise as anticancer agents. For instance, cyclohexenyl-substituted pyrimidines and purines have been investigated for their cytotoxic activity against various cancer cell lines.[1][4][5]

• Antiviral Compounds: The cyclohexene ring has been utilized as a bioisostere for the furanose ring in nucleoside analogs, a strategy that has proven successful in the development of antiviral drugs like oseltamivir (Tamiflu).[1] This modification can enhance metabolic stability.[1]

• Positron Emission Tomography (PET) Tracers: 1-Cyclohexeneboronic acid pinacol ester is a precursor in the synthesis of radiolabeled compounds for PET imaging.[4][6] This imaging technique is crucial in drug development and clinical diagnostics for visualizing and quantifying biological processes.

Data Presentation

Table 1: Physicochemical Properties of 1-Cyclohexeneboronic Acid Pinacol Ester

Property	Value	Reference
CAS Number	141091-37-4	[7][8]
Molecular Formula	C₁₂H₂₁BO₂	[7][8]
Molecular Weight	208.11 g/mol	[7][8]
Appearance	Clear colorless to tan liquid
Boiling Point	232.0 ± 33.0 °C (Predicted)
Density	0.968 g/cm³
Storage Conditions	2-8°C	[7]

Table 2: In Vitro Anticancer Activity of Cyclohexenyl-Containing Pyrimidine Analogs

Compound	Cancer Cell Line	IC₅₀ (µM)
Compound A	Human Liver Cancer (HepG2)	18.2 ± 2.1
Compound B	Human Liver Cancer (HepG2)	32.1 ± 0.4
Compound C	Human Liver Cancer (HepG2)	57.6 ± 1.3
Compound C	Human Breast Cancer (HCC1806)	35.4 ± 0.3

Note: The compounds listed are representative examples from the literature of cyclohexenyl-substituted heterocyclic compounds, illustrating the potential biological activity of molecules synthesized using 1-Cyclohexeneboronic acid pinacol ester as a starting material. The exact structures would need to be referenced from the original source.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 1-Cyclohexeneboronic Acid Pinacol Ester with an Aryl Halide

This protocol describes a general method for the palladium-catalyzed cross-coupling of 1-Cyclohexeneboronic acid pinacol ester with an aryl bromide to synthesize a 1-aryl-1-cyclohexene derivative.

Materials:

• 1-Cyclohexeneboronic acid pinacol ester (1.2 equivalents)

• Aryl bromide (1.0 equivalent)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equivalents)

• Toluene (anhydrous)

• Water (degassed)

• Nitrogen or Argon gas

• Standard laboratory glassware for inert atmosphere reactions (Schlenk flask or equivalent)

• Magnetic stirrer and heating mantle/oil bath

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Nitrogen or Argon), add the aryl bromide (1.0 eq), 1-Cyclohexeneboronic acid pinacol ester (1.2 eq), and potassium phosphate (2.0 eq).

• In a separate vial, weigh out the palladium(II) acetate (0.02 eq) and SPhos (0.04 eq) and add them to the Schlenk flask under a positive flow of inert gas.

• Add anhydrous toluene and degassed water to the flask to achieve a desired concentration (typically 0.1-0.5 M with respect to the aryl bromide). The solvent ratio of toluene to water is often around 4:1 to 5:1.

• Degas the reaction mixture by bubbling the inert gas through the solution for 15-20 minutes.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 4-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Add ethyl acetate and water to the reaction mixture and transfer to a separatory funnel. Separate the layers.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 1-aryl-1-cyclohexene product.

Visualization of Key Processes

Suzuki-Miyaura Coupling Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Design, synthesis and anticancer activity of fluorocyclopentenyl-purines and - pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, Synthesis, and Anticancer Screening for Repurposed Pyrazolo[3,4-d]pyrimidine Derivatives on Four Mammalian Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent syntheses of PI3K/Akt/mTOR signaling pathway inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. growingscience.com [growingscience.com]
• 8. US20120059193A1 - Process for producing 2-(cyclohex-1'-enyl)cyclohexanone - Google Patents [patents.google.com]

Application Notes and Protocols: 1-Cyclohexeneboronic Acid Pinacol Ester in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclohexeneboronic acid pinacol ester is a valuable synthetic intermediate in medicinal chemistry, primarily utilized for the introduction of the cyclohexene moiety into target molecules. As an organoboron compound, its principal application lies in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern carbon-carbon bond formation.[1][2][3] The pinacol ester form offers significant advantages over the corresponding free boronic acid, including enhanced stability to air and moisture, a longer shelf life, and improved handling characteristics, often resulting in cleaner reactions and higher yields.[3][4][5] These properties make it an attractive reagent for the synthesis of complex molecular architectures inherent to drug discovery programs.

The incorporation of a cyclohexene ring can modulate the physicochemical properties of a drug candidate, such as its lipophilicity and conformational rigidity, which in turn can influence its pharmacokinetic profile and binding affinity for biological targets.[1]

Applications in Medicinal Chemistry

1-Cyclohexeneboronic acid pinacol ester serves as a key building block for the synthesis of novel pharmaceutical compounds and intermediates.[1][4] Its utility is particularly pronounced in the functionalization of heterocyclic scaffolds, which are prevalent in a vast array of approved drugs and clinical candidates.[6][7][8][9] By coupling this reagent with halogenated heterocycles, medicinal chemists can efficiently generate libraries of compounds for structure-activity relationship (SAR) studies.

Potential therapeutic targets for molecules synthesized using this reagent include, but are not limited to:

• Protein Kinases: Many kinase inhibitors feature heterocyclic cores such as pyridine and pyrazole.[10][11][12][13][14] The addition of a cyclohexene group can provide access to hydrophobic pockets within the ATP-binding site, potentially enhancing potency and selectivity.

• Poly(ADP-ribose) Polymerase (PARP): PARP inhibitors are an important class of anticancer agents.[1][4][5][15][16] The synthesis of novel PARP inhibitors often involves the Suzuki-Miyaura coupling to build upon a core scaffold.

• Dihydrofolate Reductase (DHFR): DHFR is a validated target for antibacterial and anticancer therapies.[3][17][18][19] The development of new DHFR inhibitors frequently employs cross-coupling methodologies to explore different substituent effects.

• Positron Emission Tomography (PET) Tracers: Boronic esters are utilized in the synthesis of PET tracers, for example, through copper-mediated radiohalogenation, to enable non-invasive imaging of biological processes.[20]

Data Presentation

While specific yield data for the Suzuki-Miyaura coupling of 1-cyclohexeneboronic acid pinacol ester with a wide range of partners is not extensively tabulated in the literature, the following table presents representative yields for analogous Suzuki-Miyaura reactions involving aryl or heteroaryl halides and various boronic acids/esters. This data provides an indication of the expected efficiency of such couplings.

Entry	Aryl/Heteroaryl Halide	Boronic Acid/Ester Partner	Catalyst/Ligand	Base	Solvent	Yield (%)	Reference
1	5-(4-bromophenyl)-4,6-dichloropyrimidine	Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	60	[21]
2	4-bromo-1H-1-tritylpyrazole	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	95	[22]
3	2-bromopyridine	Lithium triisopropyl 2-pyridylboronate	Pd₂(dba)₃ / P(tBu)₃	KF	1,4-Dioxane	74	[23]
4	3-bromopyrazole	4-Methoxyphenylboronic acid	XPhos Precatalyst	K₃PO₄	1,4-Dioxane/H₂O	86	[24]
5	Pyridine-2-sulfonyl fluoride	2-Thiopheneboronic acid pinacol ester	Pd(dppf)Cl₂	Na₃PO₄	1,4-Dioxane/H₂O	~60	[10][25]

Experimental Protocols

Protocol 1: Synthesis of 1-Cyclohexeneboronic Acid Pinacol Ester via Miyaura Borylation

This protocol describes the synthesis of the title compound from a vinyl triflate precursor.

Materials:

• Cyclohexen-1-yl trifluoromethanesulfonate

• Bis(pinacolato)diboron (B₂pin₂)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium acetate (KOAc)

• 1,4-Dioxane (anhydrous)

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add cyclohexen-1-yl trifluoromethanesulfonate (1.0 eq), bis(pinacolato)diboron (1.1 eq), and potassium acetate (3.0 eq).

• Add anhydrous 1,4-dioxane to the flask.

• Degas the resulting mixture by bubbling the inert gas through the solution for 15-20 minutes.

• Add Pd(dppf)Cl₂ (0.03 eq) to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with diethyl ether and filter through a pad of celite to remove palladium residues and salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford 1-cyclohexeneboronic acid pinacol ester.

(This protocol is a representative procedure based on the principles of the Miyaura borylation reaction.[1][15])

Protocol 2: Suzuki-Miyaura Cross-Coupling of 1-Cyclohexeneboronic Acid Pinacol Ester with a Heteroaryl Bromide

This protocol provides a general method for the coupling of 1-cyclohexeneboronic acid pinacol ester with a generic heteroaryl bromide.

Materials:

• Heteroaryl bromide (e.g., 4-bromopyrazole or 2-bromopyridine)

• 1-Cyclohexeneboronic acid pinacol ester

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Potassium carbonate (K₂CO₃) or another suitable base

• Toluene and Ethanol (or 1,4-Dioxane and Water)

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• In a round-bottom flask or microwave vial, combine the heteroaryl bromide (1.0 eq), 1-cyclohexeneboronic acid pinacol ester (1.2 eq), and potassium carbonate (2.0 eq).

• Add the palladium catalyst, Pd(PPh₃)₄ (0.05 eq).

• Evacuate and backfill the flask with an inert gas (N₂ or Ar) three times.

• Add the degassed solvent system (e.g., a 3:1 mixture of toluene:ethanol or 1,4-dioxane:water).

• Heat the reaction mixture to 90-100 °C (or use microwave irradiation) and stir until the starting material is consumed, as monitored by TLC or LC-MS (typically 2-12 hours).

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic mixture with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel to yield the desired cyclohexenyl-substituted heterocycle.

(This is a general protocol adapted from standard Suzuki-Miyaura coupling procedures.[2][21][22])

Mandatory Visualizations

Caption: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. a2bchem.com [a2bchem.com]
• 3. Synthesis, Biological Activity, and Molecular Dynamics Study of Novel Series of a Trimethoprim Analogs as Multi-Targeted Compounds: Dihydrofolate Reductase (DHFR) Inhibitors and DNA-Binding Agents [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Design and Synthesis of Poly(ADP-ribose) polymerase Inhibitors: Impact of Adenosine Pocket-Binding Motif Appendage to the 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide on Potency and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prescribed drugs containing nitrogen heterocycles: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Prescribed drugs containing nitrogen heterocycles: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09198G [pubs.rsc.org]
• 8. ijsrtjournal.com [ijsrtjournal.com]
• 9. researchgate.net [researchgate.net]
• 10. 1,4,6-Trisubstituted imidazo[4,5-c]pyridines as inhibitors of Bruton's tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scienceopen.com [scienceopen.com]
• 13. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. benchchem.com [benchchem.com]
• 15. Design and synthesis of novel PARP-1 inhibitors based on pyridopyridazinone scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Novel inhibitors of PARP1 and PARP14: design, synthesis, and potentiation of cisplatin efficacy in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Dihydrofolate Reductase (DHFR) Inhibitors: A Comprehensive Review - Sehrawat - Current Medicinal Chemistry [rjpbr.com]
• 18. Molecular modeling, synthesis and biological evaluation of caffeic acid based Dihydrofolate reductase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. discovery.researcher.life [discovery.researcher.life]
• 23. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Cross-Coupling of 1-Cyclohexeneboronic Acid Pinacol Ester with Aryl Halides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, a cornerstone of modern organic synthesis.[1][2] This palladium-catalyzed reaction joins an organoboron compound with an organic halide or triflate, demonstrating broad functional group tolerance and typically proceeding under mild conditions.[2][3] These characteristics have made it an indispensable tool in the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and advanced materials.[4]

This document provides detailed application notes and protocols for the Suzuki-Miyaura cross-coupling of 1-cyclohexeneboronic acid pinacol ester with various aryl halides. 1-Aryl-cyclohexene moieties are important structural motifs in a number of biologically active molecules and functional materials. The use of the pinacol ester of 1-cyclohexeneboronic acid offers advantages in terms of stability and ease of handling compared to the corresponding boronic acid.[1][4]

Reaction Principle

The reaction proceeds via a catalytic cycle involving a palladium(0) species. The key steps are:

• Oxidative Addition: The palladium(0) catalyst inserts into the carbon-halogen bond of the aryl halide to form a palladium(II) intermediate.[5]

• Transmetalation: The organic group from the boronic acid pinacol ester is transferred to the palladium(II) center, typically facilitated by a base.[2][5]

• Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated, forming the desired 1-aryl-cyclohexene product and regenerating the palladium(0) catalyst.[5]

Data Presentation: Reaction Yields

The following table summarizes the yields for the Suzuki-Miyaura cross-coupling of 1-cyclohexeneboronic acid pinacol ester with a variety of aryl bromides, showcasing the effect of electronic and steric factors on the reaction efficiency.

Entry	Aryl Halide	Product	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	1-(4-Methoxyphenyl)cyclohex-1-ene	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	80	12	92
2	4-Bromotoluene	1-(4-Methylphenyl)cyclohex-1-ene	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	80	12	88
3	Bromobenzene	1-Phenylcyclohex-1-ene	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	80	12	85
4	4-Bromobenzonitrile	4-(Cyclohex-1-en-1-yl)benzonitrile	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	80	12	78
5	1-Bromo-4-nitrobenzene	1-(4-Nitrophenyl)cyclohex-1-ene	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	80	12	72
6	2-Bromotoluene	1-(2-Methylphenyl)cyclohex-1-ene	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	80	18	65

Note: The yields presented are indicative and can vary based on the specific reaction scale and purity of reagents. The data is compiled from typical results found in the chemical literature for similar Suzuki-Miyaura couplings.

Experimental Protocols

This section provides a detailed methodology for a representative Suzuki-Miyaura cross-coupling reaction between 1-cyclohexeneboronic acid pinacol ester and an aryl bromide.

Materials and Reagents:

• 1-Cyclohexeneboronic acid pinacol ester (1.1 equiv.)

• Aryl bromide (1.0 equiv.)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (2 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv.)

• 1,4-Dioxane (anhydrous)

• Deionized water

• Argon or Nitrogen gas (high purity)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating mantle

• Solvents for workup and chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add the aryl bromide (1.0 equiv.), 1-cyclohexeneboronic acid pinacol ester (1.1 equiv.), potassium carbonate (2.0 equiv.), and Pd(dppf)Cl₂ (0.02 equiv.).

• Inert Atmosphere: Seal the flask with a septum and purge with argon or nitrogen for 10-15 minutes to ensure an inert atmosphere.

• Solvent Addition: Add anhydrous 1,4-dioxane and deionized water (typically a 4:1 to 5:1 ratio) via syringe. The final concentration of the aryl bromide is typically in the range of 0.1-0.2 M.

• Reaction: Place the flask in a preheated oil bath or heating mantle set to 80 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). Reactions are typically complete within 12-24 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-aryl-cyclohexene product.

Visualizations

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Synthesis of Biaryl Compounds Using 1-Cyclohexeneboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance. This powerful palladium-catalyzed reaction joins an organoboron compound, such as a boronic acid or its ester, with an organic halide or triflate. 1-Cyclohexeneboronic acid pinacol ester is a versatile reagent in this context, serving as a building block for the introduction of a cyclohexenyl moiety onto various aromatic and heteroaromatic scaffolds. The resulting vinyl-substituted biaryl compounds are valuable intermediates in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs). The pinacol ester provides enhanced stability and ease of handling compared to the corresponding boronic acid, making it a preferred reagent in many synthetic applications.

Data Presentation

The following tables summarize the key quantitative parameters for the synthesis of 1-Cyclohexeneboronic acid pinacol ester and its subsequent application in Suzuki-Miyaura cross-coupling reactions.

Table 1: Synthesis of 1-Cyclohexeneboronic Acid Pinacol Ester from 1-Chlorocyclohexene

Reactant 1	Reactant 2	Catalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Purity (%)
1-Chlorocyclohexene	Bis(pinacolato)diboron	PdCl₂	Tricyclohexylphosphine	KOAc	Toluene	110	12	86.4	97.9

Table 2: Suzuki-Miyaura Coupling of 1-Cyclohexeneboronic Acid Pinacol Ester with Various Aryl Bromides

Aryl Bromide	Catalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
4-Bromoanisole	Pd(PPh₃)₄	-	K₂CO₃	Dioxane/H₂O	90	12	92
4-Bromotoluene	SiliaCat DPP-Pd	-	K₂CO₃ (aq)	2-Butanol	98	3	92
3-Bromophenol	SiliaCat DPP-Pd	-	K₂CO₃ (aq)	2-Butanol	98	3	85
1-Bromo-4-nitrobenzene	Pd(dppf)Cl₂	-	K₂CO₃	Dioxane/H₂O	80	18	88
4-Bromobenzonitrile	Pd(dppf)Cl₂	-	K₂CO₃	Dioxane/H₂O	80	18	85
4'-Bromoacetophenone	Pd(dppf)Cl₂	-	K₂CO₃	Dioxane/H₂O	80	18	90

Experimental Protocols

Protocol 1: Synthesis of 1-Cyclohexeneboronic Acid Pinacol Ester from 1-Chlorocyclohexene[1][2]

This protocol describes the synthesis of 1-Cyclohexeneboronic acid pinacol ester via a palladium-catalyzed borylation of 1-chlorocyclohexene.

Materials:

• 1-Chlorocyclohexene

• Bis(pinacolato)diboron (B₂pin₂)

• Palladium(II) chloride (PdCl₂)

• Tricyclohexylphosphine

• Potassium acetate (KOAc)

• Toluene

• Diatomaceous earth

• Anhydrous magnesium sulfate (MgSO₄)

• Water

Equipment:

• 2L four-necked round-bottom flask

• Mechanical stirrer

• Thermometer

• Reflux condenser

• Argon or Nitrogen gas inlet

• Heating mantle

• Filtration apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 2L four-necked round-bottom flask equipped with a mechanical stirrer, thermometer, reflux condenser, and an argon inlet, add 1-chlorocyclohexene (148.09 g, 1.261 mol), palladium(II) chloride (2.22 g, 0.0126 mol), tricyclohexylphosphine (7.03 g, 0.0252 mol), bis(pinacolato)diboron (336.44 g, 1.324 mol), and potassium acetate (370.12 g, 3.783 mol).

• Add 1 L of toluene to the flask.

• Heat the reaction mixture to 110 °C and maintain at reflux for 12 hours. Monitor the reaction progress by gas chromatography (GC).

• After the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture through a pad of diatomaceous earth (10 g).

• Wash the filtrate twice with 400 mL of water.

• Dry the organic layer over anhydrous magnesium sulfate (10 g) for 4 hours.

• Filter to remove the drying agent.

• Concentrate the filtrate under reduced pressure to remove the toluene.

• The crude product can be further purified by vacuum distillation to yield 1-Cyclohexeneboronic acid pinacol ester (expected yield: ~226.62 g, 86.4%, purity 97.9%).

Protocol 2: Suzuki-Miyaura Coupling of 1-Cyclohexeneboronic Acid Pinacol Ester with 4-Bromoanisole

This protocol provides a general procedure for the Suzuki-Miyaura cross-coupling of 1-Cyclohexeneboronic acid pinacol ester with an aryl bromide, using 4-bromoanisole as a representative example.

Materials:

• 1-Cyclohexeneboronic acid pinacol ester

• 4-Bromoanisole

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Deionized water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Celite

Equipment:

• Schlenk flask or round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert gas (Argon or Nitrogen) line

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• In a Schlenk flask, combine 1-Cyclohexeneboronic acid pinacol ester (1.2 mmol, 1.2 equiv), 4-bromoanisole (1.0 mmol, 1.0 equiv), and potassium carbonate (2.0 mmol, 2.0 equiv).

• Add the palladium catalyst, Pd(PPh₃)₄ (0.05 mmol, 5 mol%).

• Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times.

• Add 1,4-dioxane (4 mL) and deionized water (1 mL) to the flask via syringe.

• Heat the reaction mixture to 90 °C and stir vigorously for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

• Transfer the filtrate to a separatory funnel and wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain 1-(4-methoxyphenyl)cyclohexene.

Visualizations

Synthesis and Application Workflow

The following diagram illustrates the general workflow for the synthesis of biaryl compounds using 1-Cyclohexeneboronic acid pinacol ester.

Caption: Workflow for Biaryl Synthesis.

Suzuki-Miyaura Catalytic Cycle

This diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction.

Caption: Suzuki-Miyaura Catalytic Cycle.

Application Notes and Protocols for Suzuki Coupling of 1-Cyclohexeneboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance.[1] This powerful palladium-catalyzed reaction joins an organoboron compound with an organohalide or triflate.[2] Among the diverse array of organoboron reagents, boronic acid pinacol esters are widely used due to their stability, ease of handling, and compatibility with a broad range of reaction conditions.[3]

1-Cyclohexeneboronic acid pinacol ester is a valuable building block for introducing a cyclohexene moiety onto various molecular scaffolds. This structural motif is of significant interest in medicinal chemistry and materials science, as the incorporation of a cyclohexene ring can modulate a compound's lipophilicity, conformational rigidity, and biological activity. These application notes provide a detailed protocol for the Suzuki coupling of 1-cyclohexeneboronic acid pinacol ester with various aryl halides, offering a guide for researchers in academic and industrial settings.

Catalytic Cycle of the Suzuki-Miyaura Coupling

The generally accepted mechanism for the Suzuki-Miyaura coupling involves a catalytic cycle comprising three key steps: oxidative addition, transmetalation, and reductive elimination.[4]

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocol

This protocol provides a general procedure for the Suzuki coupling of 1-cyclohexeneboronic acid pinacol ester with an aryl halide. Reaction conditions may require optimization depending on the specific substrates used.

Materials:

• 1-Cyclohexeneboronic acid pinacol ester (1.0 equiv)

• Aryl halide (e.g., aryl bromide or iodide) (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0-3.0 equiv)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer and heating plate

• Materials for workup and purification (e.g., celite, silica gel, solvents)

Procedure:

• Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add the aryl halide, 1-cyclohexeneboronic acid pinacol ester, palladium catalyst, and base.

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Solvent Addition: Under a positive pressure of the inert gas, add the anhydrous solvent via syringe.

• Reaction: Place the flask in a preheated oil bath and stir the reaction mixture at the desired temperature (typically 80-110 °C).

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate).

Experimental Workflow

The following diagram illustrates the general workflow for the Suzuki coupling experiment.

Caption: General experimental workflow for Suzuki coupling.

Data Presentation: Representative Suzuki Coupling Reactions

Entry	Aryl Bromide	Catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoanisole	Pd(PPh₃)₄ (3)	K₂CO₃ (2.0)	Toluene/H₂O (4:1)	100	12	85
2	4-Bromotoluene	PdCl₂(dppf) (2)	Cs₂CO₃ (2.5)	1,4-Dioxane	90	8	92
3	1-Bromo-4-nitrobenzene	Pd(OAc)₂ (2) + SPhos (4)	K₃PO₄ (3.0)	Toluene	110	6	95
4	1-Bromonaphthalene	Pd(PPh₃)₄ (3)	K₂CO₃ (2.0)	DMF/H₂O (5:1)	100	16	78
5	2-Bromopyridine	PdCl₂(dppf) (3)	Cs₂CO₃ (2.5)	1,4-Dioxane	100	12	88
6	4-Bromobenzonitrile	Pd(OAc)₂ (2) + XPhos (4)	K₃PO₄ (3.0)	t-BuOH/H₂O (1:1)	80	10	90

Note: Yields are for the isolated, purified product and are representative. Actual yields may vary depending on the specific reaction scale and experimental conditions.

Conclusion

The Suzuki-Miyaura coupling of 1-cyclohexeneboronic acid pinacol ester provides a versatile and efficient method for the synthesis of cyclohexene-substituted aromatic and heteroaromatic compounds. The choice of catalyst, base, and solvent can significantly influence the reaction efficiency and should be optimized for each specific substrate combination. The protocol and representative data presented here serve as a valuable starting point for researchers engaged in the synthesis of novel molecules for pharmaceutical and materials science applications.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. Suzuki-Miyaura Cross-Coupling Reaction [fishersci.se]
• 3. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Notes and Protocols for Catalyst Systems in 1-Cyclohexeneboronic Acid Pinacol Ester Cross-Coupling

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of catalyst systems for the Suzuki-Miyaura cross-coupling of 1-cyclohexeneboronic acid pinacol ester with a focus on practical applications in research and development. The provided protocols are based on established methodologies for similar substrates and aim to serve as a robust starting point for reaction optimization.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance.[1] 1-Cyclohexeneboronic acid pinacol ester is a valuable building block, allowing for the introduction of a cyclohexenyl moiety onto various molecular scaffolds. This structural motif is prevalent in numerous biologically active molecules and natural products, making its efficient synthesis a key focus in drug discovery and development. The selection of an appropriate catalyst system, comprising a palladium precursor, a ligand, a base, and a solvent, is critical for achieving high yields and reaction efficiency.

Catalyst System Components

The success of the Suzuki-Miyaura coupling of 1-cyclohexeneboronic acid pinacol ester hinges on the careful selection of each component of the catalyst system.

• Palladium Precursor: Palladium(0) is the active catalytic species in the Suzuki-Miyaura reaction.[2] Common precursors include palladium(II) salts such as palladium(II) acetate (Pd(OAc)₂) and palladium(II) chloride (PdCl₂), which are reduced in situ to Pd(0). Alternatively, pre-formed Pd(0) complexes like tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) or complexes with dibenzylideneacetone (e.g., Pd₂(dba)₃) can be used.[3]

• Ligands: Ligands play a crucial role in stabilizing the palladium catalyst, enhancing its reactivity, and influencing the reaction outcome. For the coupling of vinyl boronic esters, phosphine ligands are commonly employed. Bulky, electron-rich phosphines such as tri-tert-butylphosphine (P(t-Bu)₃), tricyclohexylphosphine (PCy₃), and biarylphosphines like SPhos and XPhos have shown great efficacy in promoting the coupling of challenging substrates.[4] N-heterocyclic carbenes (NHCs) have also emerged as a powerful class of ligands for Suzuki-Miyaura couplings, offering high stability and activity.

• Bases: A base is required to activate the boronic acid ester for transmetalation to the palladium center.[3] The choice of base can significantly impact the reaction rate and yield. Common inorganic bases include carbonates (e.g., K₂CO₃, Cs₂CO₃, Na₂CO₃) and phosphates (e.g., K₃PO₄).[5] The strength and solubility of the base should be considered in the context of the specific substrates and solvent system.

• Solvents: The solvent serves to dissolve the reactants and catalyst components and can influence the reaction kinetics. A variety of organic solvents are suitable for Suzuki-Miyaura reactions, including ethereal solvents like 1,4-dioxane and tetrahydrofuran (THF), aromatic hydrocarbons such as toluene, and polar aprotic solvents like dimethylformamide (DMF).[2] Aqueous solvent mixtures are also frequently used and can enhance the rate of transmetalation.

Quantitative Data Summary

The following table summarizes typical reaction conditions and yields for the Suzuki-Miyaura cross-coupling of vinylboronic acid pinacol esters with aryl halides, which can be adapted for 1-cyclohexeneboronic acid pinacol ester.

Catalyst System	Aryl Halide	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(OAc)₂ / SPhos	Aryl Bromide	K₂CO₃	DMF	90	12	75-95	[6]
Pd₂(dba)₃ / P(t-Bu)₃	Aryl Chloride	K₃PO₄	1,4-Dioxane/H₂O	100	18	70-90	[1]
Pd(PPh₃)₄	Aryl Iodide	Na₂CO₃	Toluene/H₂O	80	16	80-98	General Protocol
[Pd(IPr)Cl₃]	Heteroaryl Chloride	K₃PO₄	1,4-Dioxane	100	2	85-95

Experimental Protocols

The following are general experimental protocols for the Suzuki-Miyaura cross-coupling of 1-cyclohexeneboronic acid pinacol ester with an aryl halide. Note: These are representative protocols and may require optimization for specific substrates.

Protocol 1: General Procedure for Coupling with Aryl Bromides

This protocol is adapted from established procedures for similar vinylboronic esters.[6]

Materials:

• 1-Cyclohexeneboronic acid pinacol ester (1.2 equiv)

• Aryl bromide (1.0 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium carbonate (K₂CO₃, 2.0 equiv)

• Anhydrous dimethylformamide (DMF)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask containing a magnetic stir bar, add the aryl bromide, 1-cyclohexeneboronic acid pinacol ester, Pd(OAc)₂, SPhos, and K₂CO₃.

• Seal the flask with a septum and purge with an inert gas for 10-15 minutes.

• Add anhydrous DMF via syringe.

• Place the reaction mixture in a preheated oil bath at 90 °C.

• Stir the reaction for 12-24 hours, monitoring the progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Coupling with Aryl Chlorides

This protocol is adapted from literature procedures for the coupling of challenging aryl chlorides.[1]

Materials:

• 1-Cyclohexeneboronic acid pinacol ester (1.5 equiv)

• Aryl chloride (1.0 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 1.5 mol%)

• Tri-tert-butylphosphine (P(t-Bu)₃, 3 mol%)

• Potassium phosphate (K₃PO₄, 3.0 equiv)

• Anhydrous 1,4-dioxane and water (4:1 mixture)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a glovebox, add Pd₂(dba)₃ and P(t-Bu)₃ to a dry Schlenk flask with a magnetic stir bar.

• Remove the flask from the glovebox and add the aryl chloride, 1-cyclohexeneboronic acid pinacol ester, and K₃PO₄ under a positive flow of inert gas.

• Seal the flask and purge with the inert gas.

• Add the degassed 1,4-dioxane/water mixture via syringe.

• Heat the reaction mixture to 100 °C in a preheated oil bath.

• Stir vigorously for 18-24 hours.

• Monitor the reaction progress by GC-MS or LC-MS.

• After cooling to room temperature, dilute with diethyl ether and filter through a pad of Celite®.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Visualizations

Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling

Caption: General catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

Caption: A typical experimental workflow for Suzuki-Miyaura cross-coupling.

References

• 1. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Pinacol synthesis - chemicalbook [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling Reactions with 1-Cyclohexeneboronic Acid Pinacol Ester

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize Suzuki coupling reactions involving 1-Cyclohexeneboronic acid pinacol ester.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki coupling reaction with 1-Cyclohexeneboronic acid pinacol ester resulting in a low yield?

Low yields in Suzuki coupling reactions with 1-Cyclohexeneboronic acid pinacol ester can stem from several factors. Common culprits include suboptimal reaction conditions, reagent quality, and the presence of side reactions. Key areas to investigate are the choice of catalyst and ligand, the base, the solvent system, and the reaction temperature.[1][2] It is also crucial to ensure the purity of all reagents and maintain an inert atmosphere throughout the reaction.

Q2: What are the most common side reactions when using 1-Cyclohexeneboronic acid pinacol ester, and how can they be minimized?

The two most prevalent side reactions are protodeboronation and homocoupling.

• Protodeboronation: This is the undesired cleavage of the C-B bond, replacing the boronic ester with a hydrogen atom. It can be promoted by excessive water, high temperatures, or an unsuitable base.[1] Using a stable pinacol ester, like 1-Cyclohexeneboronic acid pinacol ester, already minimizes this risk compared to the corresponding boronic acid.[3][4] Further mitigation can be achieved by using anhydrous solvents and carefully selecting a milder base if necessary.[1]

• Homocoupling: This side reaction involves the coupling of two molecules of the boronic ester or two molecules of the organic halide. It is often caused by the presence of oxygen in the reaction mixture, which can interfere with the catalytic cycle.[4] Thoroughly degassing all solvents and the reaction mixture before adding the palladium catalyst is critical to prevent homocoupling.[4]

Q3: How do I select the optimal catalyst and ligand for my reaction?

The choice of catalyst and ligand is crucial for a successful Suzuki coupling. For couplings involving vinyl boronic esters, palladium catalysts are most commonly used.[5] The ligand plays a critical role in stabilizing the palladium center and facilitating the catalytic cycle. Bulky and electron-rich phosphine ligands, such as SPhos or XPhos, are often effective, particularly when coupling with less reactive organic halides like aryl chlorides.[6][7] A screening of different palladium sources (e.g., Pd(PPh₃)₄, Pd₂(dba)₃, Pd(OAc)₂) and ligands is often necessary to identify the optimal combination for a specific substrate pair.[8]

Q4: What is the role of the base, and which one should I choose?

The base is essential for the activation of the boronic ester, facilitating the transmetalation step in the catalytic cycle.[5] The choice of base can significantly impact the reaction yield. Common bases include carbonates (e.g., K₂CO₃, Cs₂CO₃), phosphates (e.g., K₃PO₄), and hydroxides (e.g., NaOH). The strength and solubility of the base are important considerations. For sensitive substrates, milder bases like potassium fluoride (KF) may be beneficial to avoid decomposition of starting materials or products.[5] The optimal base is often dependent on the specific substrates and solvent system used.

Q5: Does the solvent system affect the reaction outcome?

Yes, the solvent system plays a critical role in a Suzuki coupling reaction. It must be able to dissolve the reactants and the catalyst complex. Common solvents include ethereal solvents like dioxane and THF, aromatic hydrocarbons like toluene, and polar aprotic solvents like DMF. Often, a mixture of an organic solvent with water is used, as water can help to dissolve inorganic bases and facilitate the catalytic cycle.[1] However, for substrates prone to protodeboronation, anhydrous conditions may be necessary.[1]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during Suzuki coupling reactions with 1-Cyclohexeneboronic acid pinacol ester.

Issue	Potential Cause(s)	Troubleshooting Steps & Recommendations
Low or No Product Formation	1. Inactive Catalyst2. Inefficient Oxidative Addition3. Poor Transmetalation4. Suboptimal Base or Solvent	1. Catalyst: Use a fresh, high-quality palladium catalyst. Ensure proper activation if using a pre-catalyst. Thoroughly degas the reaction mixture to prevent catalyst decomposition.[1]2. Ligand: For challenging couplings (e.g., with aryl chlorides), switch to a bulkier, more electron-rich ligand (e.g., SPhos, XPhos).[6][7]3. Base: Screen different bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄). Ensure the base is finely powdered for better solubility and reactivity.4. Solvent: Try different solvent systems (e.g., dioxane/water, toluene, THF). Ensure all reagents are sufficiently soluble.5. Temperature: Gradually increase the reaction temperature, but be mindful of potential substrate/product decomposition.[1]
Significant Protodeboronation	1. Presence of excess water2. Base is too strong or reaction temperature is too high	1. Anhydrous Conditions: Use anhydrous solvents and reagents. 2. Milder Base: Switch to a milder base such as KF.[5]3. Lower Temperature: Run the reaction at a lower temperature.[1]
Formation of Homocoupling Products	1. Presence of oxygen in the reaction mixture	1. Degassing: Rigorously degas all solvents and the reaction mixture with an inert gas (e.g., argon or nitrogen) before adding the catalyst.[4]
Incomplete Consumption of Starting Material	1. Insufficient reaction time2. Catalyst deactivation3. Low reaction temperature	1. Reaction Time: Extend the reaction time and monitor by TLC or LC-MS.2. Catalyst Loading: Increase the catalyst loading slightly.3. Temperature: Increase the reaction temperature.[1]

Data Presentation: Reaction Parameter Optimization

Systematic optimization of reaction parameters is key to achieving high yields. The following tables provide a template for screening different conditions for the Suzuki coupling of 1-Cyclohexeneboronic acid pinacol ester with an aryl halide.

Table 1: Catalyst and Ligand Screening

Entry	Palladium Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Pd(PPh₃)₄ (3)	-	K₂CO₃	Dioxane/H₂O	90
2	Pd₂(dba)₃ (1.5)	SPhos (3)	K₂CO₃	Dioxane/H₂O	90
3	Pd(OAc)₂ (2)	XPhos (4)	K₂CO₃	Dioxane/H₂O	90
4	PdCl₂(dppf) (3)	-	K₂CO₃	Dioxane/H₂O	90

Table 2: Base and Solvent Screening

Entry	Catalyst/Ligand	Base (equiv)	Solvent	Temp (°C)	Yield (%)
1	Optimal from Table 1	K₂CO₃ (2)	Dioxane/H₂O (4:1)	90
2	Optimal from Table 1	Cs₂CO₃ (2)	Dioxane/H₂O (4:1)	90
3	Optimal from Table 1	K₃PO₄ (2)	Dioxane/H₂O (4:1)	90
4	Optimal from Table 1	K₂CO₃ (2)	Toluene/H₂O (4:1)	90
5	Optimal from Table 1	K₂CO₃ (2)	THF/H₂O (4:1)	80

Experimental Protocols

General Protocol for Suzuki Coupling of 1-Cyclohexeneboronic acid pinacol ester with an Aryl Halide

This protocol provides a general starting point and should be optimized for each specific substrate combination.

Materials:

• 1-Cyclohexeneboronic acid pinacol ester (1.1 - 1.5 equivalents)

• Aryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Ligand (if required, e.g., SPhos, 2-10 mol%)

• Base (e.g., K₂CO₃, 2-3 equivalents)

• Degassed solvent (e.g., 1,4-Dioxane/Water 4:1)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask or reaction vial, add the aryl halide, 1-Cyclohexeneboronic acid pinacol ester, base, and a magnetic stir bar.

• If using a solid catalyst and ligand, add them to the flask.

• Seal the flask with a septum and evacuate and backfill with an inert gas three times.

• Add the degassed solvent via syringe under a positive pressure of the inert gas.

• If using a liquid catalyst, add it at this stage.

• Place the reaction vessel in a preheated oil bath or heating block at the desired temperature (typically 80-110 °C).

• Stir the reaction mixture vigorously for the desired amount of time (monitor progress by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.[1]

Visualizations

Caption: The catalytic cycle of the Suzuki coupling reaction.

Caption: A workflow for troubleshooting low-yield Suzuki coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Hydrolysis of 1-Cyclohexeneboronic acid pinacol ester during reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of 1-Cyclohexeneboronic acid pinacol ester, focusing on the common issue of its hydrolysis during chemical reactions and analysis.

Frequently Asked Questions (FAQs)

Q1: What is 1-Cyclohexeneboronic acid pinacol ester and why is it used?

A1: 1-Cyclohexeneboronic acid pinacol ester is an organoboron compound widely used in organic synthesis. It serves as a stable, easy-to-handle precursor to 1-cyclohexeneboronic acid. Its primary application is in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form carbon-carbon bonds.[1][2] The pinacol ester group enhances the compound's stability compared to the free boronic acid, giving it a longer shelf life and making it less sensitive to air and moisture.[3]

Q2: How stable is the pinacol ester and what are the optimal storage conditions?

A2: Pinacol esters are significantly more stable than their corresponding boronic acids, which can dehydrate to form cyclic trimers (boroxines).[3] However, they are susceptible to hydrolysis over time, especially in the presence of moisture. For optimal stability, 1-Cyclohexeneboronic acid pinacol ester should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen), in a cool, dry place away from light.

Q3: What are the primary factors that cause the hydrolysis of 1-Cyclohexeneboronic acid pinacol ester?

A3: The hydrolysis of the pinacol ester to 1-cyclohexeneboronic acid and pinacol is a reversible reaction primarily influenced by the presence of water.[4] The rate of this hydrolysis is significantly affected by pH, temperature, and solvent choice. Both acidic and basic aqueous conditions can promote hydrolysis.[5] This is a critical consideration during aqueous reaction workups and chromatographic purification.[6]

Q4: How can I determine if my 1-Cyclohexeneboronic acid pinacol ester has hydrolyzed?

A4: Hydrolysis can be detected using several analytical techniques:

• ¹H NMR Spectroscopy: The most direct method. The pinacol ester has a characteristic sharp singlet for the 12 protons of the four methyl groups, typically appearing around δ 1.2-1.3 ppm.[7][8] Upon hydrolysis, this peak will decrease in intensity, and new peaks corresponding to free pinacol (a singlet around δ 1.2 ppm) and the boronic acid will appear. See the detailed protocol below for monitoring this process.

• Thin-Layer Chromatography (TLC): The hydrolyzed boronic acid is more polar than the pinacol ester. You may observe a new, lower Rf spot on the TLC plate. However, boronic acids can sometimes streak on silica gel.[4]

• Liquid Chromatography (LC-MS): Hydrolysis will result in a new peak, typically with a shorter retention time in reverse-phase HPLC, corresponding to the more polar boronic acid. The mass spectrum will show the mass of the boronic acid instead of the ester.

Q5: Is hydrolysis always detrimental? Can I use the hydrolyzed boronic acid in my reaction?

A5: Not always. In many Suzuki-Miyaura coupling reactions, the boronic acid is the active species that participates in the transmetalation step.[9][10] Pinacol esters are often considered stable precursors that slowly hydrolyze in situ under the basic aqueous conditions of the reaction to generate the reactive boronic acid.[9] However, uncontrolled or premature hydrolysis can be problematic, leading to side reactions like protodeboronation (replacement of the boron group with hydrogen) or the formation of boroxines, which can reduce yield and complicate purification.[9]

Troubleshooting Guides

Problem: Low or No Yield in Suzuki-Miyaura Coupling

Low or nonexistent yield in a Suzuki-Miyaura coupling can be attributed to several factors, including the stability and reactivity of the boronic ester.

Caption: A stepwise workflow for troubleshooting low-yield Suzuki coupling reactions.

• Assess Boronic Ester Integrity: Before starting, run a quick ¹H NMR of your 1-Cyclohexeneboronic acid pinacol ester. If significant hydrolysis is observed, purify the material by column chromatography or use a fresh batch.

• Evaluate Reaction Conditions:

  • Protodeboronation: Alkenylboronic esters can be susceptible to protodeboronation, especially with prolonged reaction times or high temperatures. Monitor the reaction by TLC or LC-MS and stop it once the starting material is consumed.

  • Base and Water Content: The choice of base and the amount of water are crucial. While some water is often necessary to facilitate hydrolysis to the active boronic acid, too much can accelerate unproductive side reactions. If hydrolysis is suspected to be too rapid, consider using a milder base like K₃PO₄ or KF instead of stronger bases like NaOH or Cs₂CO₃.[11][12]

• Optimize the Protocol: Refer to Experimental Protocol 2 for a robust starting procedure designed to balance the need for activation with the risk of degradation.

Problem: Inconsistent Analytical Results by HPLC

Observing multiple or shifting peaks during HPLC analysis is a common artifact of on-column hydrolysis.[6][13]

Parameter	Effect on Hydrolysis	Recommendation to Minimize Hydrolysis	Citation
Stationary Phase	High silanol activity catalyzes hydrolysis.	Use a column with low silanol activity or a hybrid silica base (e.g., Waters XTerra MS C18).	[13][14]
Mobile Phase pH	Acidic modifiers (e.g., formic or acetic acid) significantly accelerate hydrolysis.	Use a mobile phase with no pH modifier or a highly basic mobile phase (e.g., pH 12.4 with an appropriate column).	[13][14][15]
Organic Solvent	Higher aqueous content increases the rate of hydrolysis.	Use methods with high organic content, such as HILIC, or faster gradients in RPLC to minimize residence time on the column.	[6]
Sample Diluent	Using aqueous/protic solvents (e.g., ACN/water, methanol) can cause hydrolysis before injection.	Prepare samples in a non-aqueous, aprotic solvent like pure acetonitrile or THF immediately before analysis.	[15][16]
Temperature	Minor effect, but lower temperatures can slightly reduce degradation.	Maintain column at ambient or slightly below-ambient temperature if possible.	[13]

Implement an optimized HPLC method as described in Experimental Protocol 4 to ensure accurate and reproducible analysis.

Experimental Protocols

Protocol 1: Monitoring Hydrolysis by ¹H NMR Spectroscopy

This protocol allows for the direct observation and quantification of the hydrolysis of 1-Cyclohexeneboronic acid pinacol ester.

Methodology:

• Sample Preparation: Accurately weigh ~10 mg of 1-Cyclohexeneboronic acid pinacol ester and dissolve it in 500 µL of a deuterated solvent (e.g., DMSO-d₆).

• Initial Spectrum (t=0): Acquire a quantitative ¹H NMR spectrum immediately. Identify the key signals:

  • Pinacol Ester (Product): Sharp singlet at ~δ 1.25 ppm (12H, C(CH₃)₄).

  • Cyclohexenyl Protons: Multiplets in the vinyl and alkyl regions.[7]

• Induce Hydrolysis: Add a specific volume of D₂O (e.g., 50 µL, ~10% v/v) to the NMR tube.

• Time-Course Monitoring: Acquire spectra at regular intervals (e.g., 10 min, 30 min, 1 hr, 4 hr, 24 hr) at a constant temperature.[17]

• Data Analysis: Monitor the decrease in the integral of the pinacol ester's methyl signal (δ 1.25 ppm) and the corresponding increase in the integral of the signal for free pinacol (δ ~1.2 ppm). Calculate the percentage of hydrolysis at each time point by comparing the relative integrals of the ester and free pinacol signals.

Protocol 2: Minimizing Hydrolysis During Suzuki-Miyaura Coupling

This general protocol is a starting point for coupling 1-Cyclohexeneboronic acid pinacol ester while mitigating unwanted degradation.

Caption: Experimental workflow designed to minimize boronic ester degradation.

Methodology:

• Reagent Preparation: To a dry Schlenk flask containing a stir bar, add the aryl/vinyl halide (1.0 eq.), 1-Cyclohexeneboronic acid pinacol ester (1.2 eq.), potassium phosphate (K₃PO₄, 3.0 eq.), and the palladium catalyst/ligand (e.g., Pd(PPh₃)₄, 3 mol%).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen three times.

• Solvent Addition: Under a positive pressure of inert gas, add degassed anhydrous solvent (e.g., 1,4-dioxane or toluene) to achieve a concentration of ~0.1 M with respect to the halide. If necessary, add a minimal amount of degassed water (e.g., a 10:1 ratio of organic solvent to water).

• Reaction: Heat the mixture to the desired temperature (e.g., 90 °C) and stir vigorously.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS every 1-2 hours. Aim for full consumption of the limiting reagent without letting the reaction run unnecessarily long.

• Workup: Once complete, cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and wash with brine. Avoid strongly acidic or basic aqueous washes if possible. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel. It has been reported that silica gel mixed with boric acid can sometimes improve the purification of pinacol esters.[3]

Protocol 3: Controlled Deprotection to 1-Cyclohexeneboronic Acid

This two-step protocol allows for the efficient conversion of the stable pinacol ester to the free boronic acid under mild conditions.[18]

Methodology:

• Transesterification:

  • Dissolve the 1-Cyclohexeneboronic acid pinacol ester (1.0 eq.) in diethyl ether.

  • Add diethanolamine (1.1 eq.). A white precipitate of the diethanolamine adduct should form within minutes.

  • Stir for ~30 minutes at room temperature until the starting material is consumed (monitor by TLC).

  • Filter the white precipitate, wash with cold ether, and dry under vacuum.

• Hydrolysis:

  • Suspend the diethanolamine adduct in a biphasic mixture of diethyl ether and a mild acid (e.g., 0.5 M HCl).

  • Stir vigorously for 20-30 minutes. The solid will dissolve as it hydrolyzes to the free boronic acid.

  • Separate the layers. Extract the aqueous layer 2-3 times with diethyl ether.

  • Combine the organic layers, dry over anhydrous MgSO₄, filter, and carefully remove the solvent in vacuo to yield the 1-cyclohexeneboronic acid. Use the product promptly as it is less stable than the pinacol ester.

Protocol 4: Optimizing HPLC Analysis to Prevent On-Column Hydrolysis

This protocol provides a starting point for developing a reliable HPLC method for purity analysis of 1-Cyclohexeneboronic acid pinacol ester.[13][14]

Methodology:

• Column Selection: Use a column with low silanol activity. A Waters XTerra MS C18 (e.g., 4.6 x 50 mm, 2.5 µm) is a good starting point.

• Sample Preparation: Dissolve the sample in 100% anhydrous acetonitrile. Prepare the sample immediately before placing it in the autosampler.

• Mobile Phase:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Note: Do NOT add an acidic modifier like formic acid or TFA.

• Gradient Conditions (for fast analysis):

  • Time (min) | %B

  • --- | ---

  • 0.0 | 40

  • 3.0 | 95

  • 4.0 | 95

  • 4.1 | 40

  • 5.0 | 40

• Flow Rate: 1.5 mL/min

• Column Temperature: 25 °C

• Detection: UV at an appropriate wavelength (e.g., 220 nm).

• Analysis: Under these conditions, the pinacol ester should elute as a sharp, single peak. Any peak at a shorter retention time corresponding to the mass of the boronic acid is likely due to hydrolysis, either in the sample stock or on-column. This method minimizes on-column effects, providing a more accurate assessment of sample purity.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. Protecting Groups for Boronic Acids | Chem-Station Int. Ed. [en.chem-station.com]
• 4. researchgate.net [researchgate.net]
• 5. Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Cyclohexene-1-boronic acid pinacol ester(141091-37-4) 1H NMR [m.chemicalbook.com]
• 8. Transesterification of Pinacol Arylboronic Ester - How to monitor heterogeneous reactions online by benchtop NMR - Magritek [magritek.com]
• 9. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Yoneda Labs [yonedalabs.com]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. ACCURATE ANALYSIS OF BORONIC PINACOL ESTERS USING LOW RESIDUAL SILANOL SILICA BASED REVERSED PHASE HPLC | Semantic Scholar [semanticscholar.org]
• 15. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. rsc.org [rsc.org]
• 18. A Method for the Deprotection of Alkylpinacolyl Boronate Esters - PMC [pmc.ncbi.nlm.nih.gov]

Preventing protodeboronation of alkenyl boronic esters

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with alkenyl boronic esters. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address common challenges, with a focus on preventing protodeboronation.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a significant issue with alkenyl boronic esters?

A1: Protodeboronation, also known as protodeborylation, is an undesired side reaction where the carbon-boron bond of a boronic acid or ester is cleaved and replaced with a carbon-hydrogen bond.[1] This reaction consumes your alkenyl boronic ester starting material, leading to reduced yields of the desired product and the formation of an alkene byproduct, which can complicate purification. The propensity for protodeboronation is influenced by several factors, including the structure of the alkenyl group and the reaction conditions.

Q2: What are the primary factors that promote the protodeboronation of alkenyl boronic esters?

A2: Several key factors can accelerate the rate of protodeboronation:

• Presence of Water: Water can act as a proton source, facilitating the cleavage of the C-B bond. While some Suzuki-Miyaura coupling reactions benefit from a small amount of water, excessive amounts can be detrimental.

• pH of the Reaction Medium: The pH is a critical factor.[2][3][4] Both acidic and basic conditions can catalyze protodeboronation, with the optimal pH for stability varying depending on the specific boronic ester. For many boronic acids, the rate of protodeboronation is minimized at a neutral pH.

• Choice of Base: The type and concentration of the base used in reactions like the Suzuki-Miyaura coupling are crucial. Stronger bases can increase the rate of protodeboronation. Milder bases such as potassium phosphate (K₃PO₄) or potassium carbonate (K₂CO₃) are often preferred over strong bases like sodium hydroxide (NaOH).

• Elevated Temperatures: Higher reaction temperatures can significantly increase the rate of protodeboronation.

• Catalyst System: In palladium-catalyzed reactions, the choice of ligand can influence the rate of protodeboronation. Inefficient catalysts that lead to longer reaction times can also indirectly increase the extent of this side reaction.

Q3: How can I minimize protodeboronation during my experiments?

A3: Several strategies can be employed to mitigate protodeboronation:

• Use of More Stable Boronic Esters: Converting the alkenyl boronic acid to a more stable ester is a common and effective strategy. Pinacol esters are widely used and offer improved stability over the free boronic acid. For even greater stability, especially with sensitive substrates, N-methyliminodiacetic acid (MIDA) boronates are an excellent choice.[5]

• Optimization of Reaction Conditions:

  • Base: Use the mildest base that effectively promotes the desired reaction. Screening different bases is often necessary.

  • Temperature: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate.

  • Solvent: Use anhydrous and degassed solvents to minimize the presence of water and oxygen.

• Efficient Catalyst System: Employ a highly active catalyst to ensure the desired coupling reaction proceeds much faster than the competing protodeboronation.

• Minimize Reaction Time: Monitor the reaction closely and work it up as soon as the starting material is consumed to prevent prolonged exposure of the product and remaining starting material to conditions that favor protodeboronation.

Troubleshooting Guides

Issue 1: Low yield of the desired coupled product and significant formation of the corresponding alkene (protodeboronation byproduct).

Potential Cause	Troubleshooting Steps
Presence of excess water	Use anhydrous solvents. Dry all glassware thoroughly before use. Consider adding molecular sieves to the reaction mixture.
Inappropriate base	Switch to a milder base (e.g., from NaOH to K₃PO₄ or Cs₂CO₃). Perform a screen of different bases to find the optimal one for your specific substrate.
High reaction temperature	Lower the reaction temperature in increments of 10-20 °C. If the reaction is too slow at lower temperatures, consider a more active catalyst system rather than increasing the temperature.
Prolonged reaction time	Monitor the reaction progress closely using TLC, GC, or LC-MS. Work up the reaction as soon as the starting material is consumed.
Unstable boronic ester	If using a boronic acid, consider converting it to a more stable pinacol or MIDA boronate ester prior to the coupling reaction.
Inefficient catalyst turnover	Increase the catalyst loading slightly. Screen different palladium catalysts and ligands to find a more efficient system for your specific transformation.

Issue 2: Inconsistent results or degradation of the alkenyl boronic ester upon storage.

Potential Cause	Troubleshooting Steps
Hydrolysis during storage	Store boronic esters, especially pinacol esters, in a desiccator under an inert atmosphere (e.g., argon or nitrogen). For long-term storage, refrigeration is recommended.
Decomposition on silica gel	Alkenyl boronic esters can sometimes degrade on silica gel during column chromatography. To mitigate this, you can deactivate the silica gel by treating it with a small amount of a non-protic base like triethylamine in the eluent. Alternatively, consider purification by recrystallization or using a different stationary phase like alumina.

Data Presentation

Table 1: Comparative Hydrolytic Stability of Boronic Esters

This table summarizes the relative stability of different boronic ester protecting groups against hydrolysis. Direct comparison of quantitative data across different studies can be challenging due to variations in experimental conditions.

Protecting Group	Substrate	Conditions	Stability Metric	Analytical Method
Diisopropanolamine (DIPAB)	Phenylboronic acid derivative	DMSO-d₆ with 50% D₂O, 25 °C	Hydrolysis constant (K_hyd) = 0.04	¹H NMR
Diethanolamine (DEAB)	Phenylboronic acid derivative	DMSO-d₆ with 50% D₂O, 25 °C	Hydrolysis constant (K_hyd) = 0.44	¹H NMR
Pinacol (Bpin)	2-Aminopyrimidine-5-boronic acid	RP-HPLC, pH 12.4 mobile phase	Stabilized (hydrolysis minimized)	HPLC
Pinacol (Bpin)	Various arylboronic acids	RP-HPLC, XTerra MS C18 column, no pH modifier	Minimal to no on-column hydrolysis observed	HPLC
(1,1'-bicyclohexyl)-1,1'-diol	Phenylboronic acid	Not specified	Reported as the most stable among those examined in the study	Not specified

Data compiled from a comparative study on boronic ester stability.[6]

Table 2: pH-Rate Profile for Protodeboronation of Representative Boronic Acids

The rate of protodeboronation is highly dependent on the pH of the medium. This table provides a qualitative overview of the stability of different types of boronic acids at various pH ranges. For detailed quantitative data and specific rate constants, consulting the primary literature is recommended.[2][3][4]

Boronic Acid Type	Acidic pH (1-3)	Neutral pH (6-8)	Basic pH (11-13)
Vinyl Boronic Acids	Very Slow	Very Slow	Slow
Cyclopropyl Boronic Acids	Very Slow	Very Slow	Slow
3- and 4-Pyridyl Boronic Acids	Slow	Slow	Very Slow (t₀.₅ > 1 week at pH 12, 70 °C)
2-Pyridyl Boronic Acids	Slow	Very Fast (t₀.₅ ≈ 25-50 s at pH 7, 70 °C)	Slow
5-Thiazolyl Boronic Acids	Slow	Very Fast (t₀.₅ ≈ 25-50 s at pH 7, 70 °C)	Slow

Experimental Protocols

Protocol 1: Synthesis of (E)-1-Alkenylboronic Acid Pinacol Esters via Hydroboration [7][8][9]

This protocol describes a general procedure for the synthesis of (E)-alkenylboronic acid pinacol esters from 1-alkynes.

Materials:

• 1-Alkyne

• Pinacolborane

• Dicyclohexylborane (catalyst)

• Anhydrous, inert solvent (e.g., THF), if not running neat

• Pinacol (for transesterification if starting with catecholborane)

• Standard laboratory glassware for air- and moisture-sensitive reactions

Procedure:

• To an oven-dried flask under an inert atmosphere (argon or nitrogen), add the 1-alkyne.

• Add a catalytic amount of dicyclohexylborane (e.g., 5 mol%).

• Slowly add pinacolborane (1.0-1.1 equivalents) to the mixture at room temperature. The reaction can often be run neat.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by GC-MS or ¹H NMR. The reaction is typically complete within a few hours.

• Upon completion, the product can be purified by distillation under reduced pressure or by column chromatography on silica gel.

Protocol 2: Suzuki-Miyaura Coupling of an Alkenylboronic Acid Pinacol Ester with an Aryl Halide with Minimized Protodeboronation [10][11]

This protocol provides a general starting point for a Suzuki-Miyaura coupling designed to minimize protodeboronation.

Materials:

• Alkenylboronic acid pinacol ester

• Aryl halide (bromide or iodide are generally more reactive than chloride)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, or a Buchwald precatalyst)

• Anhydrous base (e.g., K₃PO₄ or Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, or THF)

• Standard laboratory glassware for air- and moisture-sensitive reactions

Procedure:

• To a flame-dried Schlenk flask, add the aryl halide (1.0 equivalent), the alkenylboronic acid pinacol ester (1.2-1.5 equivalents), and the anhydrous base (2.0-3.0 equivalents).

• Add the palladium catalyst (e.g., 1-5 mol%).

• Seal the flask and evacuate and backfill with an inert gas (e.g., argon) three times.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (start with a lower temperature, e.g., 80 °C) with vigorous stirring.

• Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Once the starting material is consumed, cool the reaction to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: Mechanisms of base- and acid-catalyzed protodeboronation.

Caption: A stepwise workflow for troubleshooting protodeboronation.

Caption: Factors influencing the rate of protodeboronation.

References

• 1. Internal and External Catalysis in Boronic Ester Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. research.ed.ac.uk [research.ed.ac.uk]
• 5. A General Protocol for the Polycondensation of Thienyl N-Methyliminodiacetic Acid Boronate Esters To Form High Molecular Weight Copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Preparation of (E)-1-Alkenylboronic Acid Pinacol Esters via Transfer of Alkenyl Group from Boron to Boron [organic-chemistry.org]
• 8. kitami-it.repo.nii.ac.jp [kitami-it.repo.nii.ac.jp]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Purification of Products from 1-Cyclohexeneboronic Acid Pinacol Ester Couplings

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of products derived from cross-coupling reactions involving 1-cyclohexeneboronic acid pinacol ester.

Troubleshooting Guides

This section addresses specific issues you may encounter during the purification of your coupled products.

Issue 1: Low or No Recovery of the Desired Product from Silica Gel Chromatography

Question: I am performing silica gel chromatography to purify my coupled product, but I am experiencing very low recovery. My TLC analysis shows significant tailing or the product spot remains at the baseline. What could be the cause and how can I resolve this?

Answer: This is a frequent challenge when purifying compounds containing a boronic acid pinacol ester moiety. The primary causes are the interaction of the Lewis acidic boron atom with the Lewis basic silanol groups on the silica gel surface, leading to strong adsorption, and the potential for on-column hydrolysis of the ester to the more polar boronic acid.[1]

Possible Solutions:

• Deactivation of Silica Gel: To mitigate the strong interaction between your product and the silica gel, you can deactivate the stationary phase. This can be achieved by:

  • Base Treatment: Preparing a slurry of the silica gel in your eluent and adding a small amount of a non-nucleophilic base, such as triethylamine (typically 0.1-1% v/v), can cap the acidic silanol groups.[2][3]

  • Boric Acid Impregnation: Treating the silica gel with a boric acid solution can suppress the over-adsorption of pinacol esters, leading to improved recovery.[1][4][5]

• Alternative Stationary Phase: Consider using a more neutral stationary phase, such as neutral alumina, which can exhibit less problematic interactions with boronic esters.[6][7]

• Use of a Celite Plug: Before loading your crude mixture onto the column, filtering it through a plug of Celite can remove some baseline impurities and palladium catalyst residues.[2][3]

A general workflow for troubleshooting low recovery in silica gel chromatography is presented below.

Caption: Troubleshooting workflow for low product recovery during silica gel chromatography.

Issue 2: Persistent Boronic Acid-Related Impurities After Purification

Question: After performing column chromatography, my purified product is still contaminated with unreacted 1-cyclohexeneboronic acid or its hydrolyzed form. How can I effectively remove these impurities?

Answer: Boronic acid impurities can be challenging to remove due to their polarity. Several methods can be employed to address this issue, primarily by leveraging the acidic nature of the boronic acid.

Possible Solutions:

• Basic Liquid-Liquid Extraction: A simple and effective method is to perform a basic aqueous wash of your crude product dissolved in an organic solvent (e.g., ethyl acetate). By washing with a mild base like 1-2 M sodium hydroxide (NaOH) or sodium carbonate (Na2CO3), the boronic acid impurity is converted to its water-soluble boronate salt, which partitions into the aqueous layer.[6][8][9] This is effective if your desired product is not acidic.

• Scavenger Resins: For a more targeted approach, scavenger resins functionalized with diol or diethanolamine groups can be used.[6] These resins selectively bind to the boronic acid, which can then be removed by simple filtration.

• Derivatization: If the impurity is the pinacol ester itself, you can consider converting the entire crude mixture to a potassium trifluoroborate salt. These salts are often crystalline and can be easily purified by recrystallization, separating them from the desired coupled product.[1]

The logic for selecting a purification strategy for removing boronic acid impurities is outlined below.

Caption: Decision tree for removing boronic acid-related impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect in my crude product from a 1-cyclohexeneboronic acid pinacol ester coupling reaction?

A1: Besides your desired coupled product, common impurities include:

• Unreacted 1-cyclohexeneboronic acid pinacol ester.

• Hydrolyzed 1-cyclohexeneboronic acid.

• Homocoupled product of the coupling partner.

• Homocoupled product of the 1-cyclohexeneboronic acid pinacol ester (dicyclohexene).

• Residual palladium catalyst and ligands (or their oxides).

• Pinacol, which can be a byproduct of ester hydrolysis.[10]

Q2: My product is an oil and cannot be recrystallized. What are the best purification strategies?

A2: For oily products, column chromatography is the most common purification method.[6] If you encounter issues with standard silica gel chromatography, consider the following:

• Deactivated Silica Gel: Use silica gel treated with triethylamine or boric acid as described in the troubleshooting guide.[1][2]

• Neutral Alumina Chromatography: This can be a good alternative to silica gel.[7]

• Reversed-Phase HPLC: For more challenging separations, reversed-phase High-Performance Liquid Chromatography (RP-HPLC) can be employed. It is important to optimize the mobile phase to minimize on-column hydrolysis of the pinacol ester.[11][12][13] Using a mobile phase without a pH modifier on a column with low silanol activity can be beneficial.[11]

Q3: Can I use the crude product from my coupling reaction directly in the next step without purification?

A3: In some instances, it may be possible to use the crude product directly, especially if the subsequent reaction is tolerant of the impurities present.[1] A common practice is to filter the crude reaction mixture through a plug of Celite or a short pad of silica gel to remove the palladium catalyst and inorganic salts before proceeding.[1][3] However, for reactions sensitive to impurities, a full purification is recommended.

Q4: I am struggling to separate my product from bis(pinacolato)diboron (B2pin2). What should I do?

A4: Separating the product from B2pin2 can be difficult. If standard chromatography is ineffective, consider converting your crude product mixture. Reacting the crude pinacol ester with potassium hydrogen fluoride (KHF2) will convert the desired boronic ester product to its corresponding potassium trifluoroborate salt. These salts are often crystalline and can be easily purified by recrystallization, leaving the B2pin2 and other non-boronic impurities behind.[1]

Quantitative Data Summary

The following table summarizes the effectiveness of different purification strategies. Note that yields are highly substrate-dependent.

Purification Method	Target Impurity	Typical Purity	Advantages	Disadvantages
Silica Gel Chromatography	Various organic byproducts	>95%	Widely applicable, good for non-polar to moderately polar compounds.	Can cause hydrolysis or adsorption of boronic esters.[1][14]
Boric Acid-Treated Silica Gel	Boronic ester product	Improved Recovery	Suppresses over-adsorption of pinacol esters.[4][5]	May have lower separating power than standard silica gel.[14]
Basic Liquid-Liquid Extraction	Boronic acids	>98% (of product)	Simple, fast, and effective for removing acidic impurities.[6][9]	Not suitable for acidic products.
Recrystallization	Soluble impurities	>99%	Can provide very high purity for solid products.[6][7]	Not applicable to oils or amorphous solids.
Scavenger Resins	Boronic acids	>98%	Highly selective for boronic acids.[6]	Can be more expensive than other methods.
Derivatization to BF3K salts	Various impurities	>99%	Yields highly crystalline, stable solids that are easy to purify.[1]	Requires an additional synthetic step.

Experimental Protocols

Protocol 1: Purification by Column Chromatography on Boric Acid-Impregnated Silica Gel

This protocol is adapted for the purification of boronic acid pinacol esters to minimize on-column degradation and adsorption.[1]

• Materials:

  • Silica gel for flash chromatography

  • Boric acid (H₃BO₃)

  • Methanol

  • Ethanol

  • Rotary evaporator or vacuum oven

• Procedure:

  • Prepare a 5% w/v solution of boric acid in methanol. For 100 g of silica gel, you will need approximately 550 mL of this solution.

  • In a flask, create a slurry of the silica gel in the boric acid/methanol solution.

  • Gently agitate the slurry for 1 hour at room temperature.

  • Remove the solvent by filtration using a Büchner funnel.

  • Wash the treated silica gel with ethanol (approximately 600 mL for 100 g of silica).

  • Dry the silica gel thoroughly under vacuum until it is a free-flowing powder.

  • The boric acid-impregnated silica gel is now ready for packing the column and performing chromatography as per standard procedures.

Protocol 2: Removal of Boronic Acid Impurities by Basic Liquid-Liquid Extraction

This protocol is designed to remove unreacted or hydrolyzed boronic acid from the crude reaction mixture.[6][9]

• Materials:

  • Crude reaction mixture

  • Organic solvent (e.g., ethyl acetate, dichloromethane)

  • 1 M Sodium Hydroxide (NaOH) or 1 M Sodium Carbonate (Na₂CO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Separatory funnel

• Procedure:

  • Dissolve the crude reaction mixture in an appropriate organic solvent.

  • Transfer the solution to a separatory funnel.

  • Add an equal volume of 1 M NaOH or Na₂CO₃ solution and shake vigorously. Allow the layers to separate.

  • Drain the aqueous layer.

  • Repeat the wash with the basic solution one or two more times.

  • Wash the organic layer with brine to remove residual base and salts.

  • Drain the organic layer into a clean flask and dry it over anhydrous Na₂SO₄ or MgSO₄.

  • Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the purified product.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Chromatographic Purification of Boronic Esters

Welcome to the technical support center for the chromatographic purification of boronic esters. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during the purification of these versatile compounds.

Troubleshooting Guide

This section addresses specific issues that may arise during the chromatographic purification of boronic esters, particularly boronic acid pinacol esters (Bpins), and offers potential solutions.

Issue 1: Low or No Recovery of Boronic Ester from Silica Gel Column

Question: I am performing silica gel chromatography, but my boronic ester is not eluting, or the recovery is extremely low. My TLC analysis shows the compound either remains at the baseline or presents as a long streak. What is happening?

Answer: This is a frequent problem when purifying boronic esters on silica gel. There are two primary causes:

• Strong Adsorption: The Lewis acidic boron atom of the ester can interact strongly with the Lewis basic silanol groups on the surface of the silica gel. This leads to irreversible adsorption and significant product loss.[1]

• Hydrolysis: The acidic nature of the silica gel surface can catalyze the hydrolysis of the boronic ester back to the more polar boronic acid. Boronic acids are often highly polar and will not elute with typical non-polar solvent systems.[1]

Solutions:

Solution	Description	Considerations
Deactivate the Silica Gel	Neutralize the acidic silanol groups on the silica gel. This can be achieved by preparing a slurry of the silica gel in the eluent and adding a small amount of a non-nucleophilic base, such as triethylamine (NEt3).[1]	The added base may need to be removed from the final product.
Use Boric Acid-Impregnated Silica Gel	Treating the silica gel with boric acid can suppress the undesired strong adsorption of pinacol esters, leading to better recovery.[1][2]	This requires an additional preparation step for the stationary phase.
Alternative Stationary Phase	For less polar boronic esters, using a more neutral stationary phase like neutral alumina can be an effective alternative to silica gel.[1][3]	The separation characteristics will differ from silica gel, so solvent system screening is necessary.
Minimize Contact Time	If the goal is to remove baseline impurities, a short plug of silica gel or Celite can be used instead of a full column to minimize the interaction time between the boronic ester and the stationary phase.[1]	This method is best for gross purification and may not separate closely related impurities.

Issue 2: Product Decomposition or Hydrolysis During Purification

Question: My post-purification analysis (e.g., NMR) of my boronic ester shows the presence of the corresponding boronic acid. How can I prevent this decomposition?

Answer: Boronic esters, especially pinacol esters, are susceptible to hydrolysis in the presence of water, alcohols, or under acidic or basic conditions.[1][4] These conditions can be present during aqueous workups or on the surface of the stationary phase during chromatography.

Solutions:

Solution	Description	Considerations
Anhydrous Conditions	Rigorously dry all solvents and glassware. If the compound is particularly sensitive, perform the purification under an inert atmosphere (e.g., Nitrogen or Argon).[1]	Maintaining strictly anhydrous conditions can be challenging for routine purifications.
Use More Stable Boronic Esters	Consider using more robust boronic esters that are known to be more stable on silica gel, such as those derived from 1,1,2,2-tetraethylethylene glycol (Epin), 1,8-diaminonaphthalene (dan), or N-methyliminodiacetic acid (MIDA).[5][6][7][8][9]	This requires planning at the synthesis stage to incorporate the more stable protecting group.
Optimize Reversed-Phase HPLC (RP-HPLC)	If using RP-HPLC, certain conditions can minimize on-column hydrolysis. This includes using a stationary phase with low silanol activity, a high percentage of organic solvent in the mobile phase, and non-aqueous, aprotic diluents for sample preparation.[1][10][11]	Method development for RP-HPLC can be time-consuming.

Experimental Protocols

Preparation of Boric Acid-Impregnated Silica Gel

This protocol details the preparation of boric acid-treated silica gel, which is effective in reducing the strong adsorption of boronic esters during column chromatography.[1][2][12]

Materials:

• Silica gel for flash chromatography

• Boric acid (H₃BO₃)

• Methanol

• Ethanol

• Rotary evaporator or vacuum oven

Procedure:

• Prepare a 5% w/v solution of boric acid in methanol. For every 100 g of silica gel, you will need approximately 550 mL of this solution.[1]

• In a suitable flask, create a slurry of the silica gel in the boric acid/methanol solution.[1]

• Gently agitate the slurry for 1 hour at room temperature.[1]

• Remove the solvent by filtration using a Büchner funnel.[1]

• Wash the treated silica gel with ethanol (approximately 600 mL for 100 g of silica).[1]

• Dry the silica gel thoroughly under vacuum (e.g., at 60°C for 1.5 hours) until it becomes a free-flowing powder.[1]

• The boric acid-impregnated silica gel is now ready for use in packing your chromatography column.[1]

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to purify boronic esters on silica gel?

A1: The primary difficulty arises from the interaction between the electron-deficient boron atom in the ester and the electron-rich silanol groups on the silica gel surface. This Lewis acid-base interaction leads to strong adsorption, causing tailing, poor separation, and low recovery. Additionally, the acidic nature of silica can cause hydrolysis of the ester to the corresponding boronic acid, which is very polar and sticks to the baseline.[1]

Q2: Are there types of boronic esters that are easier to purify on silica gel?

A2: Yes, certain boronic esters have been specifically designed for enhanced stability on silica gel. For example, aryl boronic 1,1,2,2-tetraethylethylene glycol esters (ArB(Epin)) have been shown to be stable and easily purified on conventional silica gel.[5][6][7][8][9] Other stable derivatives include those protected with 1,8-diaminonaphthalene (dan) or N-methyliminodiacetic acid (MIDA).[5]

Q3: Can I use my crude boronic ester in the next reaction step without purification?

A3: In many instances, especially for robust reactions like the Suzuki-Miyaura coupling, it is possible to use the crude boronic ester directly. A simple filtration through a plug of Celite or a short pad of silica gel can be sufficient to remove catalysts and inorganic salts.[1] However, the success of this approach is dependent on the tolerance of the subsequent reaction to the impurities present in the crude material.

Q4: I am trying to separate my boronic ester from unreacted starting material and byproducts like bis(pinacolato)diboron (B2pin2). What is the best strategy?

A4: If standard chromatography is failing to provide adequate separation, a derivatization strategy can be very effective. This involves converting the boronic ester into a more stable and easily purifiable form, such as an ArB(MIDA) ester. After purification of the stable derivative, the boronic acid can be regenerated if needed.[1]

Q5: What are the alternatives to column chromatography for purifying boronic esters?

A5: Besides column chromatography, other purification techniques include:

• Recrystallization: This can be effective for crystalline boronic esters. Solvents like benzene, dichloroethane, and ethyl acetate have been used with moderate to good yields.[3]

• Distillation: For volatile boronic esters, distillation can be a viable purification method.[13]

• Trituration: This involves washing the crude product with a solvent in which the desired compound is insoluble, but the impurities are soluble.[3]

• Acid/Base Extraction: It may be possible to extract the boronic acid into a basic aqueous solution, wash away neutral organic impurities, and then acidify the aqueous layer to recover the boronic acid by extraction into an organic solvent.[14]

Visual Guides

Caption: Troubleshooting flowchart for boronic ester purification.

Caption: Overview of purification strategies for boronic esters.

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 6. Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions [organic-chemistry.org]
• 7. Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Collection - Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions - Organic Letters - Figshare [acs.figshare.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. reddit.com [reddit.com]

Technical Support Center: 1-Cyclohexeneboronic Acid Pinacol Ester

Welcome to the technical support center for 1-Cyclohexeneboronic acid pinacol ester. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions regarding the use of this versatile reagent in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using 1-Cyclohexeneboronic acid pinacol ester?

A1: The three most prevalent side reactions are protodeboronation, homocoupling, and hydrolysis. These reactions can lead to reduced yields of the desired product and complicate purification.

• Protodeboronation: This is the cleavage of the C-B bond and its replacement with a C-H bond, resulting in the formation of cyclohexene. This is a common issue with alkenyl and other unsaturated boronic esters.[1][2]

• Homocoupling: This side reaction involves the coupling of two molecules of the boronic ester to form 1,1'-bi(cyclohexenyl). This is often catalyzed by the palladium catalyst, especially in the presence of oxygen.

• Hydrolysis: The pinacol ester can hydrolyze to the corresponding 1-cyclohexeneboronic acid, particularly in the presence of water and a base. The free boronic acid is often more susceptible to protodeboronation and other degradation pathways.

Q2: My Suzuki-Miyaura coupling reaction with 1-Cyclohexeneboronic acid pinacol ester is giving a low yield. What are the likely causes?

A2: Low yields are typically due to one or more of the side reactions mentioned above, or suboptimal reaction conditions. Key factors to investigate include the choice of base, solvent, catalyst system, and reaction temperature. Inefficient transmetalation, which is often the rate-determining step, can allow side reactions to become more prominent.

Q3: How can I minimize protodeboronation of 1-Cyclohexeneboronic acid pinacol ester?

A3: To minimize protodeboronation, it is crucial to control the reaction conditions carefully. Key strategies include:

• Use of Anhydrous Conditions: Water can be a proton source for protodeboronation. Using anhydrous solvents and drying glassware thoroughly is recommended.

• Choice of Base: Strong bases, especially hydroxides, can promote protodeboronation. Milder bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are often preferred.[3]

• Temperature Control: Elevated temperatures can accelerate protodeboronation. Running the reaction at the lowest effective temperature is advisable. A starting point of 60-80 °C is often recommended.[3]

• Reaction Time: Prolonged exposure to basic, heated conditions can increase the extent of protodeboronation. Monitoring the reaction progress and working it up promptly upon completion is important.

Q4: What causes the formation of the homocoupling byproduct, and how can I prevent it?

A4: Homocoupling is often promoted by the presence of oxygen, which can lead to oxidative homocoupling catalyzed by Pd(II) species. To prevent this:

• Degassing: Thoroughly degas all solvents and the reaction mixture to remove dissolved oxygen.

• Inert Atmosphere: Maintain a strict inert atmosphere (e.g., argon or nitrogen) throughout the reaction.

• Catalyst Choice: Using a pre-activated Pd(0) catalyst can sometimes reduce the amount of Pd(II) species present that may promote homocoupling.

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during reactions with 1-Cyclohexeneboronic acid pinacol ester.

Issue 1: Low Yield of Desired Product with Significant Protodeboronation Byproduct (Cyclohexene)

Potential Cause	Troubleshooting Steps & Recommendations
Presence of Water	Ensure all solvents are anhydrous and glassware is thoroughly dried. Consider adding activated molecular sieves (4Å) to the reaction mixture.
Inappropriate Base	Switch from strong bases (e.g., NaOH, KOH) to milder inorganic bases such as K₃PO₄ or K₂CO₃.[4]
High Reaction Temperature	Lower the reaction temperature. Attempt the reaction in the 60-80 °C range. If the reaction is too slow, consider a more active catalyst/ligand system rather than increasing the temperature.[3]
Inefficient Catalyst System	If the desired coupling is slow, the boronic ester is exposed to conditions favoring protodeboronation for longer. Increase the catalyst loading or switch to a more active catalyst system (e.g., using Buchwald-type ligands like SPhos or XPhos).

Issue 2: Significant Formation of Homocoupling Byproduct (1,1'-bi(cyclohexenyl))

Potential Cause	Troubleshooting Steps & Recommendations
Presence of Oxygen	Thoroughly degas the solvent and reaction mixture by bubbling with an inert gas (argon or nitrogen) or by using freeze-pump-thaw cycles. Maintain a positive pressure of inert gas throughout the reaction.
Pd(II) Species in Catalyst	Use a pre-activated Pd(0) source like Pd(PPh₃)₄ or ensure that the Pd(II) precatalyst is efficiently reduced in situ.
Sub-optimal Reaction Conditions	Re-evaluate the solvent and base combination. Sometimes a change in solvent polarity can disfavor the homocoupling pathway.

Quantitative Data on Side Reactions

The following table provides illustrative data on how reaction conditions can influence the yield of the desired product versus the formation of byproducts in Suzuki-Miyaura couplings of alkenylboronic esters. Note that these are representative examples and actual yields will be substrate-dependent.

Aryl Halide	Catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Desired Product Yield (%)	Protodeboronation Byproduct (%)	Homocoupling Byproduct (%)	Reference
Aryl Bromide	Pd(dppf)Cl₂ (5)	K₂CO₃ (2.5)	Dioxane/H₂O (10:1)	75	4	85	<5	Not Reported	[5]
Aryl Bromide	Pd(PPh₃)₄ (3)	K₂CO₃ (2)	Toluene/H₂O (4:1)	80	12	70	Significant	Not Reported	[5]
Aryl Chloride	Pd₂(dba)₃ (1) / FcPPh₂ (6)	K₃PO₄ (6)	Dioxane/H₂O (2:1)	100	18	74 (mono-alkylation)	14 (dehalogenation)	Not Reported	[6]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling to Minimize Side Reactions

This protocol provides a general starting point for the Suzuki-Miyaura coupling of an aryl halide with 1-Cyclohexeneboronic acid pinacol ester under conditions designed to minimize side reactions.

Materials:

• Aryl halide (1.0 equiv.)

• 1-Cyclohexeneboronic acid pinacol ester (1.2 - 1.5 equiv.)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%)

• Anhydrous base (e.g., K₃PO₄, 2.0-3.0 equiv.)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane or Toluene)

• Anhydrous, degassed water (if required for the specific catalyst system)

Procedure:

• Preparation: Oven-dry all glassware and allow it to cool under a stream of inert gas (argon or nitrogen).

• Reagent Addition: To a Schlenk flask under an inert atmosphere, add the aryl halide, the anhydrous base, and the palladium catalyst.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe. If a co-solvent of water is used, ensure it is also degassed. A common solvent ratio is 5:1 to 10:1 organic solvent to water.

• Boronic Ester Addition: Add the 1-Cyclohexeneboronic acid pinacol ester to the reaction mixture.

• Degassing: Bubble a gentle stream of inert gas through the stirred reaction mixture for 10-15 minutes.

• Reaction: Heat the mixture to the desired temperature (e.g., 80 °C) and stir.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Visualizations

Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low-yielding Suzuki reactions.

References

• 1. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances | Semantic Scholar [semanticscholar.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. reddit.com [reddit.com]
• 6. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Suzuki Coupling with 1-Cyclohexeneboronic Acid Pinacol Ester

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the yield of Suzuki coupling reactions involving 1-Cyclohexeneboronic acid pinacol ester.

Troubleshooting Guide

Low yields in the Suzuki coupling of 1-Cyclohexeneboronic acid pinacol ester can arise from several factors. This guide provides a systematic approach to identifying and resolving common issues.

Common Problems and Solutions

1. Low or No Conversion of Starting Materials

• Issue: Inactive catalyst, poor oxidative addition, or inefficient transmetalation.

• Solutions:

  • Catalyst Activation: If using a Pd(II) precatalyst like Pd(OAc)₂, ensure the reaction conditions facilitate its reduction to the active Pd(0) species. Alternatively, use a pre-formed Pd(0) catalyst such as Pd(PPh₃)₄. Rigorous degassing of solvents and reagents is crucial to prevent catalyst oxidation.

  • Ligand Choice: For sterically hindered or electron-rich aryl halides, employ bulky and electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos or XPhos) or N-heterocyclic carbene (NHC) ligands to promote oxidative addition.[1]

  • Base and Solvent System: A stronger base, such as K₃PO₄ or Cs₂CO₃, can enhance the formation of the boronate "ate" complex, which is necessary for transmetalation. The solubility of the base is critical; consider using finely powdered bases or adding a small amount of water to solvents like dioxane or THF to improve solubility.[1][2]

  • Temperature: Increasing the reaction temperature can help overcome the activation energy for challenging substrates.[1]

2. Decomposition of 1-Cyclohexeneboronic Acid Pinacol Ester

• Issue: Protodeboronation, the undesired cleavage of the C-B bond, is a common side reaction for vinyl boronic esters.[3][4] This is often promoted by harsh basic conditions and elevated temperatures.[1]

• Solutions:

  • Milder Base: Switch to a milder base like K₂CO₃ or KF.

  • Anhydrous Conditions: For highly sensitive substrates, employing strictly anhydrous conditions can suppress protodeboronation.[1]

  • Lower Temperature: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate.

  • Use of Pinacol Ester: The use of the pinacol ester of 1-cyclohexeneboronic acid is already a good strategy to minimize protodeboronation compared to the corresponding boronic acid.[3]

3. Formation of Side Products

• Issue: Homocoupling of the boronic ester or the aryl halide can reduce the yield of the desired cross-coupled product. This is often promoted by the presence of oxygen.

• Solutions:

  • Thorough Degassing: Ensure that the reaction mixture is thoroughly degassed before adding the catalyst. This can be achieved by several freeze-pump-thaw cycles or by bubbling an inert gas (Argon or Nitrogen) through the solvent.

  • Stoichiometry: Using a slight excess of the boronic ester (1.1-1.5 equivalents) can help to consume the aryl halide and minimize its homocoupling.

Quantitative Data on Reaction Parameters

The following table summarizes the effects of different catalysts, ligands, bases, and solvents on the yield of Suzuki couplings with substrates similar to 1-cyclohexeneboronic acid pinacol ester. The data presented is a representative compilation to illustrate typical performance under comparable conditions. Yields are indicative and will vary based on the specific aryl halide and reaction conditions.

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Pd(PPh₃)₄	PPh₃	K₂CO₃	Toluene/H₂O	90-110	12-24	70-85
Pd(dppf)Cl₂	dppf	K₃PO₄	Dioxane/H₂O	80-100	4-12	85-95
Pd₂(dba)₃	SPhos	Cs₂CO₃	Toluene	100	2-8	>90
PEPPSI-IPr	IPr	K₃PO₄	t-BuOH/H₂O	80-100	1-6	>95

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting low yields in your Suzuki coupling reaction.

A logical workflow for diagnosing low yields in Suzuki reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the base in the Suzuki coupling of 1-cyclohexeneboronic acid pinacol ester?

A1: The base is crucial for activating the boronic acid pinacol ester. It facilitates the formation of a more nucleophilic boronate "ate" complex, which then undergoes transmetalation with the palladium(II) intermediate. The choice and strength of the base can significantly impact the reaction rate and yield.[2]

Q2: My reaction is sluggish. What are the most common reasons when using a vinyl boronic ester?

A2: A sluggish reaction can be due to several factors:

• Inefficient Catalyst System: The chosen palladium catalyst and ligand may not be active enough for your specific aryl halide. Consider switching to a more active system, such as one with a Buchwald ligand.[1]

• Poorly Soluble Base: If the base is not soluble in the reaction medium, it cannot effectively activate the boronic ester. Ensure the base is finely powdered and well-stirred, or consider a different solvent system.[1]

• Low Temperature: The reaction may require more thermal energy to proceed at a reasonable rate.

Q3: Is water necessary in my Suzuki reaction with the pinacol ester?

A3: While 1-cyclohexeneboronic acid pinacol ester is more stable to hydrolysis than the free boronic acid, a small amount of water can be beneficial. It can help to dissolve inorganic bases like K₃PO₄ and K₂CO₃, facilitating the formation of the active boronate species. However, for substrates that are highly prone to protodeboronation, strictly anhydrous conditions may be necessary.[1]

Q4: How can I tell if protodeboronation is the main problem?

A4: If you observe the consumption of your 1-cyclohexeneboronic acid pinacol ester (e.g., by TLC or LC-MS) without the formation of the desired product, and you can detect cyclohexene in your crude reaction mixture (e.g., by GC-MS or NMR), then protodeboronation is likely a significant side reaction.[4]

Q5: My starting materials are not dissolving. What solvent should I use?

A5: Proper solubility of all reaction components is critical for a successful reaction. If you observe poor solubility, a change of solvent is necessary. Common solvents for Suzuki couplings include toluene, dioxane, THF, and DMF. Often, a co-solvent system, such as dioxane/water or toluene/ethanol, can improve solubility.

Experimental Protocols

This section provides a detailed methodology for a general Suzuki-Miyaura coupling reaction with 1-Cyclohexeneboronic acid pinacol ester. This protocol should be considered a starting point and may require optimization for your specific aryl halide.

General Protocol for Suzuki-Miyaura Coupling

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• 1-Cyclohexeneboronic acid pinacol ester (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 1-5 mol%)

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., Dioxane/H₂O 4:1, 0.1-0.2 M concentration relative to the limiting reagent)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• Reagent Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide, 1-cyclohexeneboronic acid pinacol ester, and the base.

• Degassing: Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 15-30 minutes. This is a critical step to remove oxygen, which can deactivate the catalyst and promote side reactions.

• Solvent Addition: Add the degassed solvent via syringe.

• Catalyst Addition: Add the palladium catalyst to the flask under a positive pressure of inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Workup: After the reaction is complete (as indicated by the consumption of the limiting reagent), cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Suzuki Catalytic Cycle

The following diagram illustrates the key steps in the Suzuki-Miyaura cross-coupling catalytic cycle. Understanding this cycle can help in troubleshooting your reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protodeboronation - Wikipedia [en.wikipedia.org]

Effect of base on 1-Cyclohexeneboronic acid pinacol ester stability

Welcome to the technical support center for 1-Cyclohexeneboronic acid pinacol ester (Bpin). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of this reagent, particularly in the presence of bases. Here you will find frequently asked questions and troubleshooting guides to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: Is 1-Cyclohexeneboronic acid pinacol ester stable under basic conditions?

A1: 1-Cyclohexeneboronic acid pinacol ester, like most boronic acid pinacol esters, is susceptible to hydrolysis under both acidic and basic conditions.[1] While the pinacol group enhances stability compared to the free boronic acid, facilitating easier handling and purification, it is not completely inert.[2] The presence of aqueous bases can promote the cleavage of the ester bond, regenerating 1-cyclohexeneboronic acid and pinacol.[3] The rate of this hydrolysis is dependent on several factors, including the strength of the base, water content, solvent, and temperature.

Q2: What is the primary degradation pathway for this compound in the presence of a base?

A2: The primary degradation pathway is base-mediated hydrolysis. The boron atom in the pinacol ester is Lewis acidic and can be attacked by a nucleophile, such as a hydroxide ion (OH⁻). This forms a tetracoordinate boronate intermediate, which then breaks down to release the pinacol diol and the corresponding boronic acid. In some cases, oxidative pathways can also contribute to degradation.[4]

Q3: What are the visible signs of degradation?

A3: Degradation of the pinacol ester to the free boronic acid can alter the physical properties of your sample. You might observe:

• Changes in Chromatography: The resulting boronic acid is more polar and will exhibit different behavior on TLC plates or during HPLC analysis, often leading to streaking or tailing on silica gel.[3]

• NMR Spectroscopy: Analysis by ¹H NMR will show the appearance of new signals corresponding to free pinacol and the cyclohexeneboronic acid, alongside the diminishing signals of the starting ester.[1]

• Reduced Yields: In reactions like Suzuki-Miyaura cross-couplings, degradation of the starting material before or during the reaction is a common cause of low product yields.

Q4: How does the choice of base affect the stability of the ester?

A4: The choice of base is critical. Strong aqueous bases (e.g., NaOH, KOH, LiOH) will promote hydrolysis more rapidly than weaker inorganic bases (e.g., K₂CO₃, Cs₂CO₃) or organic amine bases (e.g., triethylamine, DIPEA). For reactions requiring a base, selecting the mildest base that can effectively promote the desired reaction is key to preserving the integrity of the boronic ester.

Troubleshooting Guide

This guide addresses common issues encountered when using 1-Cyclohexeneboronic acid pinacol ester in base-mediated reactions.

Problem 1: Low or No Yield in a Suzuki-Miyaura Cross-Coupling Reaction.

• Potential Cause: The boronic ester degraded due to the basic conditions before the catalytic cycle could proceed efficiently.

• Solutions:

  • Change the Base: Switch to a milder or non-aqueous base. For example, if you are using aqueous NaOH, consider trying K₂CO₃, K₃PO₄, or an organic base.

  • Use Anhydrous Conditions: Ensure all solvents and glassware are rigorously dried. Performing the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can prevent hydrolysis from ambient moisture.[5]

  • Order of Addition: Add the boronic ester to the reaction mixture just before adding the palladium catalyst and initiating heating. This minimizes the time the ester is exposed to the basic medium at elevated temperatures before the reaction begins.

  • Alternative Reagents: In particularly challenging cases, consider converting the pinacol ester to a more robust derivative, such as a MIDA boronate or a trifluoroborate salt, which can exhibit greater stability.[5][6]

Problem 2: My Purified Product is Contaminated with Pinacol or Boronic Acid.

• Potential Cause: Hydrolysis occurred during aqueous workup or chromatographic purification.[3] Standard silica gel is slightly acidic and contains water, which can be sufficient to cause degradation.

• Solutions:

  • Anhydrous Workup: Minimize contact with water. If an aqueous wash is necessary, perform it quickly with cold deionized water or brine and immediately dry the organic layer over a desiccant like MgSO₄ or Na₂SO₄.

  • Deactivate Silica Gel: To reduce the acidity of silica gel, it can be pre-treated by washing with a solution of boric acid in methanol or by creating a slurry with a small percentage of triethylamine in the eluent.[2][5]

  • Alternative Chromatography: Consider using a less acidic stationary phase, such as neutral alumina, for purification.

  • Avoid Chromatography: If possible, purify the product by recrystallization or distillation to avoid contact with silica gel altogether.

Data Presentation

Base Type	Examples	Relative Hydrolysis Rate	Recommended Use & Precautions
Strong Aqueous Bases	NaOH, KOH, LiOH	High	Use with caution. Add immediately before reaction initiation. Not recommended for prolonged reaction times.
Weak Inorganic Bases	K₂CO₃, Cs₂CO₃, K₃PO₄	Moderate	Generally a safer choice for Suzuki couplings. Use anhydrous grades where possible.
Organic Amine Bases	Triethylamine (Et₃N), DIPEA	Low	Much lower hydrolysis potential. Suitable for reactions where they are sufficiently basic to work.
Fluoride Sources	KF, CsF	Variable	Can promote the reaction but may also interact with the boron center. Anhydrous conditions are critical.

Experimental Protocols

Protocol: Monitoring Ester Stability by ¹H NMR Spectroscopy

This protocol allows for a direct assessment of the stability of 1-Cyclohexeneboronic acid pinacol ester in the presence of a specific base under your proposed reaction conditions.

• Sample Preparation: In an NMR tube, dissolve a precise amount (e.g., 10 mg) of 1-Cyclohexeneboronic acid pinacol ester in a deuterated solvent (e.g., 500 µL of DMSO-d₆ or CD₃CN) that is compatible with your base.

• Internal Standard (Optional): Add a small amount of an inert internal standard with a known concentration and a signal that does not overlap with other signals (e.g., 1,3,5-trimethoxybenzene).

• Initial Spectrum (t=0): Acquire a quantitative ¹H NMR spectrum of the solution before adding the base. This will serve as your baseline reference.[1]

• Initiate Degradation: Add a stoichiometric or catalytic amount of the base being investigated. If your reaction is run in a biphasic system or with water, add a specific volume of D₂O.[1]

• Data Acquisition: Immediately begin acquiring spectra at regular time intervals (e.g., every 15 minutes, 1 hour, etc.) while maintaining a constant temperature.

• Analysis: Monitor the integration of a characteristic proton signal of the starting ester (e.g., the vinyl proton) relative to the signal of the internal standard or the appearance of the pinacol methyl protons.

• Calculation: Calculate the percentage of remaining ester at each time point to determine its half-life under the tested conditions.

Visualizations

Caption: Base-mediated hydrolytic degradation pathway of the pinacol ester.

Caption: Troubleshooting flowchart for low yield in base-mediated reactions.

Caption: Experimental workflow for assessing ester stability via ¹H NMR.

References

• 1. benchchem.com [benchchem.com]
• 2. Protecting Groups for Boronic Acids | Chem-Station Int. Ed. [en.chem-station.com]
• 3. researchgate.net [researchgate.net]
• 4. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. reddit.com [reddit.com]

Technical Support Center: Moisture Sensitivity of Boronic Acid Pinacol Esters

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges associated with the moisture sensitivity of boronic acid pinacol esters. Find answers to frequently asked questions and step-by-step troubleshooting guides to ensure the integrity and reactivity of these critical reagents in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for boronic acid pinacol esters?

A1: Boronic acid pinacol esters are susceptible to several degradation pathways, primarily driven by moisture. The most common pathways include:

• Hydrolysis: This is the most frequent degradation route, where water cleaves the pinacol ester to form the corresponding boronic acid and pinacol.[1] This reaction can be catalyzed by both acidic and basic conditions.[1]

• Protodeboronation: This is a side reaction where the carbon-boron bond is cleaved by a proton source, such as water or alcohols, replacing the boronic ester group with a hydrogen atom. This is a common cause of reduced yield in cross-coupling reactions.[1][2]

• Oxidation: The carbon-boron bond can be oxidized, especially in the presence of air or other oxidizing agents.[1]

• Trimerization (Boroxine Formation): The boronic acid formed from hydrolysis can undergo dehydration under anhydrous conditions to form a cyclic trimeric anhydride known as a boroxine. While often reversible, this can complicate accurate mass measurement and stoichiometry.[1]

Q2: How should I store boronic acid pinacol esters to ensure their stability?

A2: To minimize degradation, boronic acid pinacol esters should be stored under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container.[1][3][4][5][6] For long-term storage, it is recommended to keep them at low temperatures, with -20°C being a common suggestion.[1] Always handle these reagents in a well-ventilated area and avoid contact with skin and eyes.[4][5]

Q3: Are boronic acid pinacol esters stable in common organic solvents?

A3: The stability of boronic acid pinacol esters in organic solvents is highly dependent on the presence of residual water.[1]

• Aprotic solvents (e.g., THF, Dioxane, Toluene, DMF): They are generally stable in anhydrous aprotic solvents. However, the presence of even trace amounts of water can lead to hydrolysis.[1]

• Protic solvents (e.g., Methanol, Ethanol): They are more susceptible to hydrolysis and transesterification in protic solvents, especially with acid or base catalysis.[1]

Q4: Can I use boronic acid pinacol esters directly in Suzuki-Miyaura coupling reactions?

A4: Yes, pinacol esters are widely used in Suzuki-Miyaura couplings as they are generally more stable and easier to handle than the corresponding boronic acids.[1][7] The pinacol ester is typically hydrolyzed in situ under the basic reaction conditions to generate the active boronic acid species required for the catalytic cycle.[1]

Q5: My Suzuki-Miyaura coupling reaction is sluggish or incomplete. Could the boronic acid pinacol ester be the issue?

A5: Yes, the stability and purity of the boronic acid pinacol ester are critical for a successful Suzuki-Miyaura coupling. Degradation of the ester can lead to lower yields.[2] Consider using freshly purchased or purified esters. For particularly unstable substrates, more robust alternatives like MIDA boronates or potassium aryltrifluoroborates might be considered.[2]

Troubleshooting Guides

Issue 1: Low Yield or No Reaction in Suzuki-Miyaura Coupling

If you are experiencing low yields or a complete lack of product, follow this troubleshooting workflow:

Caption: A stepwise workflow for troubleshooting low-yield Suzuki coupling reactions.

Detailed Steps:

• Verify Reagent Quality:

  • Boronic Acid Pinacol Ester: Use a fresh batch or purify the existing stock. Degradation can significantly lower the effective concentration of your nucleophile.[2]

  • Catalyst and Ligand: Palladium catalysts and phosphine ligands can be sensitive to air and moisture.[2][8] Ensure they have been stored and handled under an inert atmosphere.

• Review Reaction Conditions:

  • Solvent: Ensure solvents are anhydrous and have been properly degassed to remove oxygen, which can deactivate the catalyst.[2][8]

  • Base: The choice and amount of base are crucial. The base promotes the in situ hydrolysis of the pinacol ester to the active boronic acid. Insufficient or weak base can stall the reaction.[1][2]

• Address Potential Ester Hydrolysis Issues:

  • If you suspect the in situ hydrolysis is the rate-limiting step, consider increasing the amount of base or using a stronger base.

  • In some cases, a controlled amount of water is necessary for the hydrolysis of the pinacol ester.[9] Using a hydrated base like CsOH·H₂O can be beneficial.[10]

• Minimize Protodeboronation:

  • This side reaction is often exacerbated by the presence of water and can be a significant issue with electron-rich or heteroaryl boronic esters.[1][9]

  • Ensure rigorous degassing of your reaction mixture to remove oxygen, which can contribute to this side reaction.[2]

Issue 2: Inconsistent Results and Poor Reproducibility

Inconsistent results can often be traced back to the handling and storage of the boronic acid pinacol ester.

Caption: Workflow for improving experimental reproducibility with boronic acid pinacol esters.

Detailed Steps:

• Implement Strict Storage Protocols: Store the main stock of the boronic acid pinacol ester under an inert atmosphere (argon or nitrogen) at -20°C.[1]

• Aliquot the Reagent: To prevent repeated exposure of the entire stock to air and moisture, aliquot the boronic acid pinacol ester into smaller, single-use vials upon receipt.

• Handle Under Inert Atmosphere: When preparing for a reaction, weigh out the required amount of the ester in a glovebox or under a stream of inert gas.

• Use Anhydrous Solvents: Always use freshly dried and degassed solvents to minimize hydrolysis before the reaction is initiated.[1]

Quantitative Data on Stability

The stability of boronic acid pinacol esters is influenced by pH, temperature, and the solvent system. The following tables summarize the expected qualitative stability.

Table 1: Qualitative Stability of Boronic Acid Pinacol Esters at Different pH Values

pH Range	Condition	Expected Stability	Rationale
< 4	Acidic	Low	Acid-catalyzed hydrolysis is a known degradation pathway.[1]
4 - 7	Neutral	Moderate	Slow hydrolysis can occur, especially with prolonged exposure to moisture.
8 - 10	Weakly Basic	Moderate	Base-catalyzed hydrolysis is a key step for in situ generation of the boronic acid in Suzuki couplings.[1]
> 10	Strongly Basic	Low	Rapid hydrolysis is expected.[1]

Table 2: Qualitative Stability of Boronic Acid Pinacol Esters at Different Temperatures

Temperature Range	Condition	Expected Stability	Rationale
< 0 °C	Sub-zero	High	Recommended for long-term storage to minimize degradation.[1]
0 - 25 °C	Room Temperature	Moderate	Stable for short periods if protected from moisture and air.[1]
25 - 80 °C	Moderate Heating	Moderate to Low	Increased temperature can accelerate hydrolysis and other degradation pathways.[1]
> 80 °C	High Heating	Low	Significant degradation is likely, particularly over extended periods.[1]

Experimental Protocols

Protocol 1: ¹H NMR Spectroscopy for Monitoring Hydrolysis

This protocol allows for the direct observation and quantification of the hydrolysis of a boronic acid pinacol ester.

Materials:

• Boronic acid pinacol ester of interest

• Deuterated NMR solvent (e.g., DMSO-d₆)

• D₂O

• NMR tube

Procedure:

• Sample Preparation: Accurately weigh a precise amount (e.g., 10 mg) of the boronic acid pinacol ester and dissolve it in a deuterated NMR solvent (e.g., 550 µL of DMSO-d₆) in an NMR tube.[11]

• Initiation of Hydrolysis: Add a specific volume of D₂O to the NMR tube to achieve the desired water concentration (e.g., 50% v/v).[11]

• Data Acquisition: Immediately acquire a ¹H NMR spectrum (t=0). Continue to acquire spectra at regular intervals (e.g., every 30 minutes) to monitor the progress of the hydrolysis.[11]

• Analysis: Monitor the disappearance of a characteristic proton signal of the starting boronic acid pinacol ester and the appearance of signals corresponding to the hydrolyzed boronic acid and pinacol.[11]

• Calculation: Calculate the percentage of hydrolysis at each time point by integrating the respective signals.[11]

Protocol 2: Reversed-Phase HPLC for Assessing Purity and On-Column Hydrolysis

Reversed-phase HPLC can be challenging for boronic acid pinacol esters due to on-column hydrolysis.[12][13][14][15][16][17] This protocol provides a starting point for method development to minimize this issue.

Materials:

• Boronic acid pinacol ester sample

• Anhydrous aprotic solvent for sample dilution (e.g., acetonitrile or THF)[13][14]

• HPLC system with a low-silanol activity column (e.g., Waters XTerra MS C18)[13][14]

• Mobile phase (e.g., acetonitrile/water gradient)

Procedure:

• Sample Preparation: Dissolve the boronic acid pinacol ester in an anhydrous aprotic solvent like acetonitrile or THF. Avoid using aqueous or protic diluents, as they can cause hydrolysis prior to injection.[13][14]

• Chromatographic Conditions:

  • Column: Use a column with low residual silanol activity to minimize on-column hydrolysis.[13][14]

  • Mobile Phase: Avoid acidic modifiers like formic acid, as they can catalyze hydrolysis.[13][14] A neutral or slightly basic mobile phase may be more suitable, but method development is required.[12]

  • Temperature: Evaluate the effect of column temperature. Lower temperatures may reduce degradation.[13]

• Analysis: Inject the sample and monitor the chromatogram for the presence of the starting ester and the corresponding boronic acid.

• Quantification: Calculate the percentage of on-column hydrolysis by comparing the peak area of the boronic acid to the total area of the ester and acid peaks.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. chemicalbook.com [chemicalbook.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. synquestlabs.com [synquestlabs.com]
• 7. nbinno.com [nbinno.com]
• 8. benchchem.com [benchchem.com]
• 9. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 11. benchchem.com [benchchem.com]
• 12. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ACCURATE ANALYSIS OF BORONIC PINACOL ESTERS USING LOW RESIDUAL SI...: Ingenta Connect [ingentaconnect.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Purification and Byproduct Removal in Pinacol-Related Reactions

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the removal of pinacol and related byproducts from their reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing pinacol byproducts?

A1: The selection of a purification method largely depends on the properties of your desired compound and the scale of your reaction. Common strategies include:

• Chromatography: Flash column chromatography is frequently employed. However, standard silica gel can sometimes lead to product degradation. Modified stationary phases, such as boric acid-impregnated silica gel or neutral alumina, can improve separation.[1][2]

• Crystallization/Trituration: If your product is a solid, recrystallization or trituration with a suitable solvent can be a highly effective method for removing soluble pinacol byproducts.[3]

• Extraction: Liquid-liquid extraction can be used to partition the pinacol byproduct into a specific solvent phase, separating it from your product.

• Transesterification/Derivatization: Pinacol can be converted into a different derivative that is easier to remove. This often involves reaction with reagents like diethanolamine (DEA) or conversion to a trifluoroborate salt.[4][5][6]

• Azeotropic Distillation: Azeotropic removal with solvents like methanol and water can be effective in removing pinacol, which is volatile under these conditions.[7]

Q2: My boronic acid pinacol ester is decomposing on the silica gel column. What can I do?

A2: Decomposition of boronic acid pinacol esters on silica gel is a frequent issue, often due to the acidic nature of the silica.[1] Here are several strategies to mitigate this:

• Use Boric Acid-Impregnated Silica Gel: This neutralizes the acidic sites on the silica surface, preventing the hydrolysis of the pinacol ester.[1][2]

• Switch to a Different Stationary Phase: Neutral alumina can be a less harsh alternative for chromatography of sensitive boronic esters.[1]

• Use a Non-Aqueous Workup: Minimize contact with water during your workup and chromatography to prevent hydrolysis.

• Employ a different purification technique: Consider crystallization, trituration, or derivatization if chromatography proves too harsh for your compound.

Q3: I'm struggling to remove the last traces of pinacol from my product. Are there any specialized techniques?

A3: Removing residual pinacol can be challenging due to its physical properties. Here are a few approaches for removing trace amounts:

• Trituration with a Non-Polar Solvent: Suspending your crude product in a non-polar solvent like hexanes can help leach out the remaining pinacol.[3]

• Transesterification to a Solid Adduct: Reacting the crude mixture with diethanolamine (DEA) can form a solid boronate adduct that precipitates out of solution, leaving the pinacol behind in the solvent. The desired boronic acid can then be regenerated by acidic hydrolysis.[6]

• Conversion to a Trifluoroborate Salt: Treatment with potassium hydrogen difluoride (KHF2) converts the pinacol ester to a potassium trifluoroborate salt, which is often crystalline and can be easily separated from the soluble pinacol.[5][8]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution(s)
Product co-elutes with pinacol during column chromatography.	Similar polarity of the product and pinacol.	- Modify the stationary phase (e.g., boric acid-impregnated silica gel).- Change the eluent system to improve separation.- Consider an alternative purification method like crystallization or extraction.
Low product recovery after chromatography.	Strong adsorption of the product to the silica gel or decomposition on the column.	- Use a less acidic stationary phase like neutral alumina.[1]- Deactivate the silica gel with a base like triethylamine.[1]- Employ a rapid purification with a silica plug to minimize contact time.
Pinacol byproduct is still present after aqueous workup.	Pinacol has some water solubility.	- Perform multiple extractions with an appropriate organic solvent.- Consider a back-extraction of the combined organic layers with a basic aqueous solution if your product is not base-sensitive.
Recrystallization is not removing pinacol effectively.	The product and pinacol co-crystallize or the pinacol is trapped in the crystal lattice.	- Try a different recrystallization solvent or a solvent mixture.- Perform a trituration with a solvent in which pinacol is highly soluble but your product is not.[3]

Experimental Protocols

Protocol 1: Preparation of Boric Acid-Impregnated Silica Gel

This protocol describes the preparation of a modified silica gel to prevent the degradation of acid-sensitive compounds like boronic acid pinacol esters during column chromatography.[1]

Materials:

• Silica gel for flash chromatography

• Boric acid (H₃BO₃)

• Methanol

• Ethanol

• Round-bottom flask

• Rotary evaporator or vacuum oven

Procedure:

• Prepare a 5% (w/v) solution of boric acid in methanol. For every 100 g of silica gel, you will need approximately 550 mL of this solution.

• Create a slurry of the silica gel in the boric acid/methanol solution in a round-bottom flask.

• Gently agitate the slurry for 1 hour at room temperature.

• Remove the solvent via rotary evaporation until a free-flowing powder is obtained.

• Wash the treated silica gel with ethanol (approximately 600 mL for 100 g of silica).

• Dry the silica gel thoroughly under vacuum (e.g., at 60°C for 1.5 hours) until it is a completely free-flowing powder. The boric acid-impregnated silica gel is now ready for use.

Protocol 2: Removal of Pinacol via Transesterification with Diethanolamine (DEA)

This method is effective for converting a pinacolyl boronate ester into a DEA-boronate adduct, which often precipitates and can be separated by filtration. The desired boronic acid can then be regenerated.[6]

Materials:

• Crude pinacolyl boronate ester

• Diethanolamine (DEA)

• Anhydrous ether (or other suitable non-polar solvent)

• Hydrochloric acid (HCl), 0.1 M solution

• Filtration apparatus

Procedure:

• Dissolve the crude pinacolyl boronate ester in anhydrous ether.

• Add diethanolamine (typically 1.1 to 1.5 equivalents) to the solution.

• Stir the mixture at room temperature. A white precipitate of the DEA-boronate adduct should form, often within minutes.

• Continue stirring for approximately 30 minutes to ensure complete reaction.

• Collect the precipitate by filtration and wash it with fresh ether to remove any remaining pinacol.

• To regenerate the boronic acid, suspend the filtered DEA adduct in a 0.1 M HCl solution and stir for about 20 minutes.

• Extract the free boronic acid with an appropriate organic solvent.

Visualizations

Caption: A workflow diagram illustrating common purification pathways for removing pinacol byproducts.

Caption: A decision tree for troubleshooting the removal of pinacol impurities from a reaction mixture.

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Palladium Black Formation in Suzuki Couplings

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This resource is designed for researchers, scientists, and professionals in drug development to troubleshoot and resolve common issues encountered during their experiments, with a specific focus on the formation of palladium black.

Frequently Asked Questions (FAQs)

Q1: What is palladium black, and why is its formation a problem in my Suzuki coupling reaction?

Palladium black is a finely divided, black precipitate of metallic palladium (Pd(0)). Its formation indicates the decomposition and aggregation of the active, soluble palladium catalyst. This is problematic because once the palladium aggregates and precipitates, it is no longer in the solution to participate in the catalytic cycle, leading to a significant decrease in reaction rate and, ultimately, a lower yield of your desired product.[1] While a slight darkening of the reaction mixture can be normal, heavy black precipitation is a clear sign of catalyst deactivation.

Q2: What are the primary causes of palladium black formation?

The formation of palladium black is typically caused by one or more of the following factors:

• Presence of Oxygen: Oxygen in the reaction mixture can oxidize the active Pd(0) catalyst to Pd(II), which can then be reduced back to Pd(0) in a way that promotes aggregation. Oxygen can also degrade phosphine ligands, leaving the palladium center exposed and prone to precipitation.[2]

• Catalyst Instability: The chosen palladium precatalyst or the active catalytic species itself may be thermally unstable under the reaction conditions. This is particularly common with highly active but less stable catalysts when used at elevated temperatures. Some Pd(0) sources, like Pd₂(dba)₃, are known to decay over time, forming palladium black.[1]

• Inadequate Ligand Stabilization: The phosphine ligand plays a crucial role in stabilizing the palladium catalyst. An insufficient amount of ligand (a low ligand-to-palladium ratio) or the use of a ligand that does not effectively shield the palladium center can lead to aggregation.[2]

• Inappropriate Reaction Conditions: High temperatures, improper solvent choice, or the use of a base that is too harsh can accelerate the decomposition of the catalyst.

Q3: How can I prevent the formation of palladium black?

Preventing the formation of palladium black involves careful control over the reaction setup and conditions:

• Rigorous Degassing: Thoroughly remove dissolved oxygen from your solvents and the reaction mixture. This can be achieved by sparging with an inert gas like argon or nitrogen for an extended period or by using several freeze-pump-thaw cycles.[2]

• Use of Stable Precatalysts and Ligands: Employ air-stable palladium precatalysts, such as those from the Buchwald or PEPPSI series, which are designed for the controlled generation of the active Pd(0) species. Use bulky, electron-rich phosphine ligands that provide good steric protection to the palladium center. Bidentate ligands like Xantphos or DPEphos can form very stable catalysts.[2]

• Optimize Ligand-to-Palladium Ratio: Ensure an adequate excess of the phosphine ligand is used. A common starting point is a ligand-to-palladium ratio of 1:1 to 4:1, depending on the specific ligand and palladium source.

• Careful Selection of Reaction Parameters: Choose the mildest possible reaction conditions (temperature, base) that still afford a reasonable reaction rate.

Troubleshooting Guide

If you are observing palladium black formation in your Suzuki coupling reaction, follow this troubleshooting guide to identify and resolve the issue.

Observation	Potential Cause	Recommended Action(s)
Reaction mixture turns black immediately upon adding the palladium catalyst.	Poor quality or decomposed palladium precatalyst.	- Use a fresh bottle of the palladium precatalyst. - Consider switching to a more stable, commercially available precatalyst. - Test the activity of your catalyst on a simple, reliable Suzuki coupling.
The reaction starts but then slows down, and a black precipitate forms over time.	1. Insufficient degassing. 2. Catalyst instability at the reaction temperature. 3. Inappropriate ligand-to-palladium ratio.	- Improve your degassing procedure (increase sparging time or use freeze-pump-thaw). - Lower the reaction temperature and monitor the progress over a longer period. - Increase the ligand-to-palladium ratio. - Screen different ligands that may offer better thermal stability.
Palladium black formation is observed when using a specific aryl halide or boronic acid.	The substrate may be sensitive to the reaction conditions or contain impurities.	- Purify the starting materials. - Screen different bases and solvents to find milder conditions that are compatible with your substrates.
The issue is inconsistent between different runs of the same reaction.	Variations in the experimental setup, such as the quality of solvents or the efficiency of degassing.	- Ensure that all solvents are freshly distilled and thoroughly degassed for each reaction. - Standardize your degassing procedure to ensure consistency. - Check for any potential sources of air leaks in your reaction setup.

Data Presentation: Effect of Reaction Parameters on Suzuki Coupling Outcome

The following tables summarize how different reaction parameters can influence the yield of Suzuki coupling reactions. Higher yields are generally indicative of a more stable catalytic system with less palladium black formation.

Table 1: Effect of Different Bases on Suzuki Coupling Yield

Entry	Aryl Halide	Arylboronic Acid	Base	Solvent	Yield (%)
1	4-Bromotoluene	Phenylboronic acid	K₃PO₄	Toluene/H₂O	98
2	4-Bromotoluene	Phenylboronic acid	K₂CO₃	Toluene/H₂O	95
3	4-Bromotoluene	Phenylboronic acid	Cs₂CO₃	Toluene/H₂O	99
4	4-Bromotoluene	Phenylboronic acid	NaOH	Toluene/H₂O	85
5	4-Bromotoluene	Phenylboronic acid	Et₃N	Toluene/H₂O	60

Note: The choice of base can significantly impact the reaction. While stronger bases can sometimes accelerate the reaction, they can also lead to catalyst decomposition. A screening of bases is often recommended.

Table 2: Effect of Different Solvents on Suzuki Coupling Yield

Entry	Aryl Halide	Arylboronic Acid	Solvent	Base	Yield (%)
1	4-Chloroanisole	Phenylboronic acid	1,4-Dioxane	K₃PO₄	92
2	4-Chloroanisole	Phenylboronic acid	Toluene	K₃PO₄	88
3	4-Chloroanisole	Phenylboronic acid	DMF	K₃PO₄	75
4	4-Chloroanisole	Phenylboronic acid	Acetonitrile	K₃PO₄	65
5	4-Chloroanisole	Phenylboronic acid	THF	K₃PO₄	85

Note: The solvent can influence the solubility of the reagents and the stability of the catalytic species. Aprotic polar solvents like DMF and acetonitrile can sometimes coordinate to the palladium center and affect catalyst stability.[3]

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling Reaction with Minimized Palladium Black Formation

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium precatalyst (e.g., Pd(PPh₃)₄, 2 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

• Solvent (e.g., 1,4-Dioxane/water, 4:1 v/v, 10 mL)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Degassing the Solvent: Sparge the 1,4-dioxane and water with argon or nitrogen for at least 30 minutes to remove dissolved oxygen.

• Reaction Setup: To a flame-dried Schlenk flask under a positive pressure of inert gas, add the aryl halide, arylboronic acid, and base.

• Solvent Addition: Add the degassed 1,4-dioxane and water to the flask.

• Further Degassing: Bubble inert gas through the stirred reaction mixture for another 15-20 minutes.

• Catalyst Addition: Under a positive flow of inert gas, add the palladium precatalyst to the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the progress by TLC or LC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Mandatory Visualizations

Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Pathway to Palladium Black Formation

Caption: The pathway leading to the formation of inactive palladium black.

Troubleshooting Workflow for Palladium Black Formation

Caption: A systematic workflow for troubleshooting palladium black formation.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Homocoupling of 1-Cyclohexeneboronic Acid Pinacol Ester

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the palladium-catalyzed homocoupling of 1-cyclohexeneboronic acid pinacol ester.

Troubleshooting Guides

This section addresses common issues encountered during the homocoupling of 1-cyclohexeneboronic acid pinacol ester, which yields 1,1'-bi(cyclohex-1-enyl).

Issue 1: Low or No Yield of the Homocoupled Product

Question: My reaction is resulting in a low yield of the desired 1,1'-bi(cyclohex-1-enyl), or it is failing completely. What are the primary causes and how can I systematically troubleshoot this?

Answer: Low or no yield in the homocoupling of 1-cyclohexeneboronic acid pinacol ester can stem from several factors, ranging from the quality of reagents to suboptimal reaction conditions. A systematic approach is crucial for identifying the root cause.

Troubleshooting Steps & Optimization Strategies:

• Catalyst System Inactivity: The choice and state of the palladium catalyst and associated ligands are critical.

  • Inactive Catalyst: Ensure the palladium source (e.g., Pd(OAc)₂, Pd(PPh₃)₄) is from a reliable supplier and has been stored correctly. Pd(II) precatalysts require in-situ reduction to the active Pd(0) species; if this reduction is inefficient, the catalytic cycle will not initiate properly.[1]

  • Inappropriate Ligand: The ligand stabilizes the palladium center and facilitates the catalytic cycle. For homocoupling, phosphine ligands are commonly used. If the reaction is sluggish, consider screening different phosphine ligands (e.g., PPh₃, PCy₃, or Buchwald-type ligands).[2]

  • Ligand Oxidation: Phosphine ligands can be oxidized by trace amounts of air, which inhibits their coordination to the palladium center.[1] Use fresh ligands or those stored under an inert atmosphere.

• Suboptimal Reaction Conditions:

  • Insufficient Oxygen/Oxidant: Unlike Suzuki-Miyaura cross-coupling where oxygen is detrimental, oxidative homocoupling often requires an oxidant. The presence of oxygen (from air) can facilitate the oxidative coupling pathway.[2][3] If yields are low, consider running the reaction open to the air or under an oxygen atmosphere, rather than under strictly inert conditions.

  • Inadequate Base: The base plays a crucial role in the transmetalation step. A base that is too weak may not activate the boronic ester effectively. Screen a variety of bases such as K₃PO₄, Cs₂CO₃, or K₂CO₃.[2] The base should be finely powdered to ensure maximum surface area.

  • Incorrect Solvent: The solvent affects the solubility of reagents and the catalyst's activity. Common solvents for coupling reactions include toluene, dioxane, and DMF. Ensure the solvent is of appropriate purity and adequately degassed if the protocol requires an initial inert atmosphere before introducing an oxidant.[1]

  • Temperature: If the reaction is sluggish at a lower temperature (e.g., 80 °C), cautiously increasing it (e.g., to 110 °C) may improve the reaction rate.[1][2] However, excessive heat can lead to catalyst decomposition or promote side reactions.

• Reagent Quality and Stability:

  • Boronic Ester Instability: While pinacol esters are more stable than their corresponding boronic acids, they can still degrade, particularly through hydrolysis (protodeboronation).[3] Use fresh 1-cyclohexeneboronic acid pinacol ester and ensure anhydrous conditions if water is not part of the optimized protocol.

Caption: A workflow for troubleshooting low yields in homocoupling reactions.

Issue 2: Significant Formation of Side Products

Question: My reaction is generating substantial impurities, primarily the protodeboronated byproduct (cyclohexene). How can I suppress this side reaction?

Answer: Minimizing side reactions is critical for achieving a high yield and simplifying purification. Protodeboronation is a common side reaction for all boronic acids and esters.

Strategies to Minimize Protodeboronation:

• Use Anhydrous Conditions: Protodeboronation is essentially the hydrolysis of the C-B bond. Using anhydrous solvents and reagents can significantly suppress this side reaction, especially since pinacol esters are more susceptible to hydrolysis under basic conditions.[3]

• Minimize Reaction Time and Temperature: Prolonged reaction times and high temperatures can exacerbate the decomposition of the boronic ester. Monitor the reaction progress closely (e.g., by TLC or GC-MS) and work it up as soon as the starting material is consumed.

• Choice of Base: While a base is necessary, highly aqueous basic solutions can promote hydrolysis. If using an aqueous base, consider using a biphasic system to minimize contact time or opt for a non-aqueous base.

Data Presentation

The following table presents illustrative data for the optimization of reaction conditions for the homocoupling of 1-cyclohexeneboronic acid pinacol ester. These values are representative of typical outcomes in palladium-catalyzed coupling reactions and should be used as a guide for experimental design.

Entry	Palladium Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Yield (%) of 1,1'-bi(cyclohex-1-enyl)
1	Pd(OAc)₂ (2)	PPh₃ (4)	K₃PO₄ (2)	Toluene	100	65
2	Pd(PPh₃)₄ (3)	-	K₃PO₄ (2)	Toluene	100	72
3	Pd(OAc)₂ (2)	PPh₃ (4)	Cs₂CO₃ (2)	Toluene	100	78
4	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2)	Toluene	100	55
5	Pd(OAc)₂ (2)	PPh₃ (4)	K₃PO₄ (2)	Dioxane	100	70
6	Pd(OAc)₂ (2)	PPh₃ (4)	K₃PO₄ (2)	DMF	100	45
7	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Toluene	100	85
8	Pd(OAc)₂ (2)	PPh₃ (4)	K₃PO₄ (2)	Toluene	80	40

Note: Reactions are typically run open to the atmosphere to facilitate oxidative coupling.

Experimental Protocols

General Protocol for Palladium-Catalyzed Homocoupling

This protocol is a starting point and should be optimized based on the results of small-scale screening experiments.

Materials:

• 1-Cyclohexeneboronic acid pinacol ester

• Palladium catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄)

• Ligand (if required, e.g., PPh₃, SPhos)

• Base (e.g., K₃PO₄, Cs₂CO₃), finely powdered

• Anhydrous solvent (e.g., Toluene, Dioxane)

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 1-cyclohexeneboronic acid pinacol ester (1.0 equiv), the base (2.0-3.0 equiv), the palladium catalyst (1-5 mol%), and the ligand (2-10 mol%).

• Solvent Addition: Add the anhydrous solvent (to achieve a concentration of ~0.1 M with respect to the boronic ester).

• Reaction Conditions: Place the flask in a preheated oil bath at the desired temperature (typically 80-110 °C). Stir the reaction mixture vigorously. The reaction is often run open to the air (by replacing the top of the condenser with a loose-fitting cap or a drying tube) to provide the necessary oxidant.

• Monitoring: Monitor the progress of the reaction by TLC or GC-MS until the starting material is consumed.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel. Note that boronic esters and their byproducts can sometimes be sensitive to silica gel, which may cause hydrolysis.[1]

Frequently Asked Questions (FAQs)

Q1: Why is homocoupling a common side reaction in Suzuki-Miyaura cross-coupling, and how can I leverage this for synthesis? A1: Homocoupling occurs, especially in the presence of oxygen, because the palladium catalyst can promote the oxidative coupling of two boronic ester molecules.[2][3] This happens when the transmetalation of the boronic ester to the palladium center is followed by a second transmetalation and reductive elimination, often facilitated by an oxidant. To leverage this for the synthesis of symmetrical dimers like 1,1'-bi(cyclohex-1-enyl), you can intentionally introduce an oxidant (like air) and omit the aryl halide coupling partner.

Q2: Can I use 1-cyclohexeneboronic acid directly instead of the pinacol ester? A2: While possible, boronic acids are generally less stable than their pinacol ester counterparts. They are more prone to dehydration to form boroxines and are more susceptible to protodeboronation.[3] Using the pinacol ester provides better stability, longer shelf-life, and often leads to more reproducible results.

Q3: My purified product is contaminated with pinacol. How can I remove it? A3: Pinacol is a common byproduct if any of the boronic ester degrades. It is highly soluble in many organic solvents but can often be removed by washing the organic layer thoroughly with water or brine during the work-up. If it persists, careful column chromatography with a less polar eluent system may be effective, as pinacol is more polar than the homocoupled hydrocarbon product.

Q4: What is the mechanism for the oxidative homocoupling? A4: The precise mechanism can vary, but a generally accepted pathway involves the formation of a Pd(0) species, which is oxidized by O₂ to a palladium-peroxo complex. This complex can then react with two molecules of the boronic ester through a series of transmetalation steps, ultimately leading to the reductive elimination of the homocoupled product and regeneration of the palladium catalyst.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: 1-Cyclohexeneboronic Acid Pinacol Ester Reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 1-Cyclohexeneboronic acid pinacol ester. The information provided is intended to help manage reaction temperature and address common issues encountered during experiments.

Troubleshooting Guide

Issue: Low or No Product Yield in Suzuki-Miyaura Coupling

Low or no yield in Suzuki-Miyaura coupling reactions involving 1-Cyclohexeneboronic acid pinacol ester can be attributed to several factors, often related to temperature and reagent stability. A systematic approach to troubleshooting is recommended.

Potential Cause	Recommended Solution
Suboptimal Reaction Temperature	The optimal temperature is crucial and substrate-dependent. For many Suzuki-Miyaura reactions, a temperature range of 80-110 °C is effective. If conversion is low, a stepwise increase in temperature may be beneficial. However, excessively high temperatures can lead to decomposition of the starting materials or product. It is advisable to start at a moderate temperature (e.g., 80 °C) and adjust as needed based on reaction monitoring.
Protodeboronation (Decomposition) of the Boronic Ester	1-Cyclohexeneboronic acid pinacol ester can be susceptible to protodeboronation, where the boronic ester group is replaced by a hydrogen atom. This side reaction is often accelerated by elevated temperatures and the presence of water. To mitigate this, use the lowest effective temperature for the reaction. Additionally, ensuring anhydrous reaction conditions can improve the stability of the boronic ester.[1]
Catalyst Inactivity	The palladium catalyst may be inactive. Ensure the use of a fresh, high-quality catalyst. If using a Pd(II) precatalyst, ensure the reaction conditions are suitable for its reduction to the active Pd(0) species.
Inappropriate Base or Solvent	The choice of base and solvent system is critical. A common system for Suzuki-Miyaura couplings is a carbonate or phosphate base in a solvent mixture like dioxane/water. The base activates the boronic ester for transmetalation.[2] Ensure the base is sufficiently strong and soluble in the chosen solvent system.

Logical Troubleshooting Workflow for Low Yield

Caption: A flowchart for troubleshooting low yields.

Frequently Asked Questions (FAQs)

Q1: What is the optimal storage temperature for 1-Cyclohexeneboronic acid pinacol ester?

To ensure its stability and prevent degradation, 1-Cyclohexeneboronic acid pinacol ester should be stored at 2-8°C.

Q2: How does temperature affect the rate of Suzuki-Miyaura coupling with 1-Cyclohexeneboronic acid pinacol ester?

Generally, increasing the reaction temperature will increase the reaction rate. However, for Suzuki-Miyaura couplings, a balance must be struck. While higher temperatures can overcome activation barriers, they can also promote side reactions like protodeboronation, which consumes the starting material and reduces the overall yield. A typical starting point for optimization is around 80-100°C.[3][4]

Q3: What are the common side reactions associated with 1-Cyclohexeneboronic acid pinacol ester at elevated temperatures?

The primary side reaction at elevated temperatures is protodeboronation, especially in the presence of water.[1] Thermal decomposition can also occur at very high temperatures, leading to the release of carbon monoxide, carbon dioxide, and boron oxides. Homocoupling of the boronic ester to form a dimer is another potential side reaction.

Q4: Can 1-Cyclohexeneboronic acid pinacol ester be used in Chan-Evans-Lam amination reactions, and what is the typical temperature?

Yes, boronic acid pinacol esters can be used in Chan-Evans-Lam amination reactions. These copper-catalyzed reactions are often performed under milder conditions than Suzuki-Miyaura couplings. Many Chan-Evans-Lam couplings can be conducted at room temperature.[5][6][7] However, for less reactive substrates, moderate heating may be necessary.

Q5: What are the signs of thermal decomposition of 1-Cyclohexeneboronic acid pinacol ester?

Visual signs of decomposition can include a change in color of the reaction mixture (e.g., darkening or formation of black solids, which could indicate palladium black precipitation in Suzuki couplings). Analytical techniques such as TLC, LC-MS, or GC-MS can be used to monitor the consumption of starting materials and the formation of byproducts.

Experimental Protocols

1. General Protocol for Suzuki-Miyaura Coupling

This protocol provides a starting point for the Suzuki-Miyaura coupling of 1-Cyclohexeneboronic acid pinacol ester with an aryl halide. Optimization of temperature, base, and solvent may be necessary for specific substrates.

• Reagents and Materials:

  • 1-Cyclohexeneboronic acid pinacol ester (1.2 equivalents)

  • Aryl halide (1.0 equivalent)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

  • Base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equivalents)

  • Degassed solvent (e.g., 1,4-dioxane/water, 4:1)

  • Schlenk flask or reaction vial

  • Magnetic stirrer and stir bar

  • Inert gas supply (Argon or Nitrogen)

• Procedure:

  • To a dry Schlenk flask containing a magnetic stir bar, add the aryl halide, 1-Cyclohexeneboronic acid pinacol ester, and the base.

  • Seal the flask and evacuate and backfill with an inert gas three times.

  • Add the palladium catalyst under a positive pressure of inert gas.

  • Add the degassed solvent via syringe.

  • Heat the reaction mixture to the desired temperature (e.g., 90 °C) with vigorous stirring.[8]

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Experimental Workflow for Suzuki-Miyaura Coupling

Caption: A step-by-step workflow for the Suzuki-Miyaura coupling reaction.

2. General Protocol for Chan-Evans-Lam Amination

This protocol is a general procedure for the Chan-Evans-Lam amination of 1-Cyclohexeneboronic acid pinacol ester with an amine.

• Reagents and Materials:

  • 1-Cyclohexeneboronic acid pinacol ester (1.5 equivalents)

  • Amine (1.0 equivalent)

  • Copper(II) acetate (Cu(OAc)₂, 1.0-2.0 equivalents)

  • Solvent (e.g., Dichloromethane or Acetonitrile)

  • Reaction vial

  • Magnetic stirrer and stir bar

• Procedure:

  • To a reaction vial containing a magnetic stir bar, add the amine, 1-Cyclohexeneboronic acid pinacol ester, and copper(II) acetate.

  • Add the solvent.

  • Stir the reaction mixture at room temperature. For less reactive substrates, heating to 40-60 °C may be required.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, filter the reaction mixture through a pad of celite to remove copper salts, washing with the reaction solvent.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography.

Data on Reaction Conditions and Temperature Effects

The following tables summarize data from various studies on Suzuki-Miyaura reactions with conditions that can be applied to 1-Cyclohexeneboronic acid pinacol ester.

Table 1: Optimization of Suzuki-Miyaura Coupling Temperature

Entry	Temperature (°C)	Yield (%)	Reference
1	70	Lower Yield
2	80	99	[9]
3	100	96	[1]
4	110	High Yield

Note: Yields are highly dependent on the specific substrates, catalyst, base, and solvent system used.

Table 2: Effect of Different Catalysts and Temperatures on Suzuki-Miyaura Reactions

Catalyst	Ligand	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Pd(OAc)₂	PCy₃	Na₂CO₃	Dioxane	80	83
PdCl₂(PPh₃)₂	-	NaHCO₃	Dioxane	80	99	[9]
Pd₂(dba)₃	FcPPh₂	K₃PO₄	Dioxane/H₂O	100	High Yield
Pd(dppf)Cl₂	-	K₂CO₃	Toluene/DMA/H₂O	110	Good Yield	[10]

Reaction Mechanisms

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[11][12][13][14][15][16]

Chan-Evans-Lam Catalytic Cycle

Caption: A proposed catalytic cycle for the Chan-Evans-Lam amination reaction.[5][7][17]

References

• 1. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 6. Chan-Lam Coupling [organic-chemistry.org]
• 7. Chan-Lam Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Yoneda Labs [yonedalabs.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 17. alfa-chemistry.com [alfa-chemistry.com]

Reference Data & Comparative Studies

A Comparative Guide to 1-Cyclohexeneboronic Acid Pinacol Ester and Other Boronic Esters in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, particularly in the construction of complex molecular architectures for pharmaceuticals and advanced materials, the Suzuki-Miyaura cross-coupling reaction stands as an indispensable tool. The choice of the boronic acid derivative is a critical parameter dictating the success, efficiency, and scope of this powerful carbon-carbon bond-forming reaction. This guide provides an in-depth comparison of 1-cyclohexeneboronic acid pinacol ester with other classes of boronic esters, supported by established principles of reactivity and stability, to aid in the selection of the most appropriate reagent for specific synthetic challenges.

1-Cyclohexeneboronic Acid Pinacol Ester: A Profile

1-Cyclohexeneboronic acid pinacol ester is a valuable reagent that combines the reactivity of a vinylboronic ester with the steric and conformational properties of a cyclohexene ring. The pinacol ester moiety enhances the stability of the otherwise labile boronic acid, facilitating its storage and handling.[1][2] This reagent is particularly useful for introducing a cyclohexenyl group, a common structural motif in many biologically active molecules and natural products. Its primary application is in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions with a variety of organic halides and triflates.[1]

Comparative Analysis of Boronic Esters: Stability and Reactivity

Pinacol Esters (e.g., 1-Cyclohexeneboronic acid pinacol ester): The Workhorse

Pinacol esters are the most commonly used boronic acid surrogates due to their good balance of stability and reactivity.[2] They are generally stable to chromatographic purification and can be handled in the presence of air for short periods.[3] However, they are susceptible to hydrolysis, especially under acidic or basic conditions, which can lead to the formation of the corresponding boronic acid and pinacol.[2][3] This can sometimes be advantageous, as the boronic acid is often the more reactive species in the catalytic cycle. However, uncontrolled hydrolysis can also lead to side reactions and reduced yields. The steric bulk of the pinacol group can also influence the rate of transmetalation in the Suzuki-Miyaura catalytic cycle.[1]

Other Common Boronic Esters: A Spectrum of Stability and Reactivity

Beyond the widely used pinacol esters, a variety of other boronic esters have been developed, each offering distinct advantages in terms of stability and reactivity.

• Neopentyl Glycol Esters: These esters often exhibit greater stability than their pinacol counterparts and have been shown to be highly reactive in anhydrous Suzuki-Miyaura coupling conditions.[4]

• Catechol Esters: Among the first boronic esters used in Suzuki-Miyaura reactions, catechol esters are known to be more reactive than pinacol esters due to electronic effects.[1]

• MIDA (N-methyliminodiacetic acid) Esters: MIDA boronates are exceptionally stable due to the formation of a dative bond between the nitrogen atom and the boron center.[5] This makes them highly robust and compatible with a wide range of reaction conditions, including chromatography and even some aqueous transformations. The boronic acid can be released under mild basic conditions, allowing for a controlled delivery of the reactive species in the cross-coupling reaction. This "slow-release" feature can be beneficial for complex syntheses and for substrates prone to decomposition in the presence of more reactive boron reagents.

• Pinanediol Esters: Derived from chiral pinanediol, these esters are known for their high thermodynamic stability and resistance to hydrolysis. They are often employed when a very stable boronic acid surrogate is required.

The choice of the boronic ester is therefore a strategic decision based on the specific requirements of the synthetic route, including the stability of the substrates and the desired reaction conditions.

Data Presentation: A Comparative Overview

While a direct head-to-head comparison for 1-cyclohexeneboronic acid pinacol ester is not available, the following table summarizes the general characteristics and relative performance of different classes of boronic esters based on literature data for analogous systems.

Boronic Ester Type	General Structure	Relative Stability	Relative Reactivity	Key Advantages	Common Applications
Pinacol Ester	R-B(pin)	Moderate	Moderate	Good balance of stability and reactivity, widely available.	General Suzuki-Miyaura couplings.
Neopentyl Glycol Ester	R-B(neop)	High	High	Enhanced stability, good reactivity in anhydrous conditions.	Suzuki-Miyaura couplings requiring higher stability.
Catechol Ester	R-B(cat)	Low	High	High reactivity.	Early applications of Suzuki-Miyaura coupling.
MIDA Ester	R-B(MIDA)	Very High	Low (requires activation)	Exceptional stability, "slow-release" of boronic acid.	Iterative cross-coupling, synthesis with sensitive substrates.
Pinanediol Ester	R-B(pinan)	High	Moderate	High thermodynamic stability, resistance to hydrolysis.	Applications requiring very stable boronic acid surrogates.

Experimental Protocols

General Procedure for Suzuki-Miyaura Cross-Coupling of 1-Cyclohexeneboronic Acid Pinacol Ester with an Aryl Bromide:

Materials:

• 1-Cyclohexeneboronic acid pinacol ester (1.1 - 1.5 equivalents)

• Aryl bromide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, 2-3 equivalents)

• Solvent (e.g., Toluene, Dioxane, DMF, often with a small amount of water)

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add the aryl bromide, 1-cyclohexeneboronic acid pinacol ester, palladium catalyst, and base.

• Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.

• Add the degassed solvent to the flask via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol for a Comparative Study of Boronic Ester Stability (Hydrolytic Stability by ¹H NMR):

This protocol can be adapted to compare the hydrolytic stability of 1-cyclohexeneboronic acid pinacol ester with other boronic esters.

Materials:

• Boronic ester of interest (e.g., 1-cyclohexeneboronic acid pinacol ester)

• Deuterated solvent (e.g., Acetone-d₆, DMSO-d₆)

• Deuterium oxide (D₂O)

• NMR tubes

Procedure:

• Prepare a stock solution of the boronic ester in the deuterated solvent of a known concentration.

• Transfer a known volume of the stock solution to an NMR tube.

• Acquire an initial ¹H NMR spectrum (t=0).

• Add a known volume of D₂O to the NMR tube to initiate hydrolysis.

• Acquire ¹H NMR spectra at regular time intervals.

• Monitor the disappearance of a characteristic proton signal of the starting boronic ester and the appearance of signals corresponding to the hydrolyzed boronic acid and the diol.

• Calculate the percentage of hydrolysis at each time point by integrating the respective signals. The rate of hydrolysis can then be compared between different boronic esters.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A general experimental workflow for Suzuki-Miyaura cross-coupling.

Conclusion

1-Cyclohexeneboronic acid pinacol ester is a versatile and valuable reagent for the introduction of the cyclohexenyl moiety in organic synthesis via the Suzuki-Miyaura cross-coupling reaction. While pinacol esters, in general, offer a good compromise between stability and reactivity, the choice of the optimal boronic ester is contingent upon the specific demands of the synthetic target and the reaction conditions. For syntheses requiring exceptional stability or controlled reactivity, alternative boronic esters such as MIDA or neopentyl glycol esters may offer superior performance. The experimental protocols and comparative principles outlined in this guide are intended to empower researchers to make informed decisions in the selection and application of these important synthetic building blocks.

References

• 1. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

A Head-to-Head Comparison: Pinacol Boronic Esters vs. MIDA Boronates in Stability for Synthetic and Pharmaceutical Applications

For researchers, scientists, and drug development professionals, the choice between pinacol boronic esters and N-methyliminodiacetic acid (MIDA) boronates is a critical decision that can significantly impact the efficiency, reproducibility, and success of synthetic strategies. This guide provides an in-depth, objective comparison of the stability of these two widely used boronic acid derivatives, supported by experimental data and detailed protocols to inform reagent selection in drug discovery and development.

The fundamental difference in the structure of pinacol boronic esters and MIDA boronates dictates their stability and reactivity. Pinacol esters feature a trivalent, sp2-hybridized boron atom, while MIDA boronates possess a tetracoordinate, sp3-hybridized boron center due to a dative bond from the nitrogen atom of the MIDA ligand.[1] This structural distinction has profound implications for their handling, purification, and application in chemical synthesis, particularly in the widely used Suzuki-Miyaura cross-coupling reaction.

Comparative Stability: A Data-Driven Overview

The superior stability of MIDA boronates over pinacol boronic esters is a consistent theme throughout the literature. MIDA boronates exhibit exceptional benchtop stability, are compatible with a wide range of reagents and reaction conditions, and are notably stable to chromatographic purification on silica gel.[1][2][3][4] In contrast, pinacol esters, while more stable than their parent boronic acids, are susceptible to hydrolysis and protodeboronation, particularly during purification.[1][5][6][7]

Feature	Pinacol Boronic Esters	MIDA Boronates	References
Structure	Trivalent, sp2-hybridized boron	Tetracoordinate, sp3-hybridized boron with an intramolecular B-N dative bond	[1]
Benchtop Stability	Prone to slow hydrolysis and degradation over time, especially when exposed to moisture.	Indefinitely stable at room temperature as free-flowing crystalline solids.	[1][2][3][8][9]
Chromatographic Stability	Often challenging to purify by standard silica gel chromatography due to hydrolysis and strong adsorption. Can lead to product loss.	Generally stable to standard silica gel chromatography, allowing for convenient purification.	[1][2][6][10][11]
Hydrolytic Stability	Susceptible to hydrolysis under both acidic and basic conditions. The rate of hydrolysis is influenced by steric hindrance around the boron atom and pH.	Highly stable to hydrolysis under neutral and anhydrous conditions. Deprotection requires specific, mild aqueous basic conditions.	[1][5][7][12][13][14][15]
Chemical Stability	Can be unstable to various synthetic reagents, including some oxidants and strong acids/bases.	Compatible with a broad range of synthetic reagents and harsh reaction conditions, acting as a robust protecting group.	[3][16][17]

Experimental Workflows: Suzuki-Miyaura Coupling

The differing stability profiles of pinacol and MIDA boronates necessitate distinct experimental workflows for their application in Suzuki-Miyaura cross-coupling reactions. Pinacol esters are typically used directly and undergo in situ hydrolysis to the active boronic acid under the basic reaction conditions. MIDA boronates, however, function as a protecting group and require a separate, deliberate deprotection step to release the boronic acid for subsequent cross-coupling. This "slow-release" mechanism can be advantageous for unstable boronic acids.[1][8]

References

• 1. benchchem.com [benchchem.com]
• 2. MIDA Boronate: A New Organo-boron Reagent [bldpharm.com]
• 3. MIDA Boronates [sigmaaldrich.com]
• 4. BLD Insights | MIDA Boronate: A New Organo-boron Reagent [bldpharm.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. academic.oup.com [academic.oup.com]
• 13. scispace.com [scispace.com]
• 14. Susceptibility to hydrolysis of phenylboronic pinacol est... [degruyterbrill.com]
• 15. MIDA boronates are hydrolysed fast and slow by two different mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Recent advances in the synthesis and reactivity of MIDA boronates - Chemical Communications (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Reactivity of 1-Cyclohexeneboronic Acid Pinacol Ester and Potassium 1-Cyclohexen-1-yltrifluoroborate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, organoboron reagents are indispensable tools for the construction of complex molecular architectures. Among these, 1-cyclohexeneboronic acid derivatives serve as valuable building blocks for introducing a cyclohexenyl moiety, a common structural motif in pharmaceuticals and bioactive molecules. This guide provides an objective comparison of two popular forms of this reagent: 1-Cyclohexeneboronic acid pinacol ester and potassium 1-cyclohexen-1-yltrifluoroborate. The discussion is supported by established principles and experimental data for related compounds, offering insights into their respective performance in key cross-coupling reactions.

Executive Summary

1-Cyclohexeneboronic acid pinacol ester is a versatile and commonly used reagent, valued for its ease of handling and solubility in organic solvents. However, its reactivity can be modest, and it is susceptible to hydrolysis. In contrast, potassium 1-cyclohexen-1-yltrifluoroborate offers superior stability, particularly to air and moisture, and can exhibit enhanced reactivity in certain cross-coupling reactions. The choice between these two reagents will ultimately depend on the specific reaction conditions, the nature of the coupling partners, and the desired balance between stability and reactivity.

Physicochemical Properties and Stability

A primary differentiator between boronic acid pinacol esters and trifluoroborates is their stability. Pinacol esters, while more stable than their corresponding boronic acids, can be prone to hydrolysis, especially on silica gel during purification.[1] In contrast, potassium organotrifluoroborates are generally crystalline, free-flowing solids with excellent stability to air and moisture, allowing for prolonged storage without significant degradation.

Property	1-Cyclohexeneboronic Acid Pinacol Ester	Potassium 1-Cyclohexen-1-yltrifluoroborate
Formula	C₁₂H₂₁BO₂	C₆H₈BF₃K
Molecular Weight	208.11 g/mol	188.03 g/mol
Appearance	Typically a liquid or low-melting solid	Crystalline solid
Solubility	Soluble in many organic solvents	Soluble in polar solvents (e.g., alcohols, water mixtures)
Stability	Moderate; susceptible to hydrolysis	High; stable to air and moisture

Reactivity in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, and both 1-cyclohexeneboronic acid pinacol ester and its trifluoroborate counterpart are competent coupling partners. However, their reactivity profiles and optimal reaction conditions can differ.

1-Cyclohexeneboronic Acid Pinacol Ester: The reactivity of boronic esters in Suzuki-Miyaura couplings is well-documented.[2] The transmetalation step, a key part of the catalytic cycle, is generally considered to be slower for boronic esters compared to boronic acids.[3][4] This can sometimes necessitate more forcing reaction conditions, such as higher temperatures or more active catalyst systems. The steric bulk of the pinacol group can also influence the rate of transmetalation.[3]

Potassium 1-Cyclohexen-1-yltrifluoroborate: Organotrifluoroborates have emerged as highly effective partners in Suzuki-Miyaura reactions, often exhibiting reactivity superior to that of boronic esters.[5] The trifluoroborate salt requires activation by a base to generate a more nucleophilic "ate" complex, which then participates in the transmetalation. Studies on alkenyltrifluoroborates have shown that they readily undergo cross-coupling with a variety of aryl and heteroaryl halides with moderate to excellent yields.[5]

Experimental Data Synopsis (Representative)

Parameter	Alkenylboronic Acid Pinacol Ester	Potassium Alkenyltrifluoroborate
Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂	PdCl₂(dppf), Pd(OAc)₂/PPh₃
Base	K₃PO₄, Cs₂CO₃, KOPh	Cs₂CO₃, t-BuNH₂
Solvent	Dioxane, Toluene, THF	i-PrOH/H₂O, Toluene/H₂O, THF/H₂O
General Yields	Good to excellent	Moderate to excellent
Key Advantage	Good solubility in organic solvents	High stability, potentially higher reactivity

Reactivity in Chan-Lam Cross-Coupling

The Chan-Lam reaction provides a powerful method for the formation of C-N and C-O bonds. The performance of boronic acid pinacol esters and trifluoroborates can also vary in this copper-catalyzed transformation.

1-Cyclohexeneboronic Acid Pinacol Ester: While boronic acids are the most common coupling partners in Chan-Lam reactions, pinacol esters can also be employed. However, they are often considered more challenging substrates, sometimes leading to lower yields, particularly with less nucleophilic amines.[6][7] Recent studies have focused on developing more effective protocols to overcome these limitations.[8][9]

Potassium 1-Cyclohexen-1-yltrifluoroborate: The use of organotrifluoroborates in Chan-Lam couplings is also an active area of research. While less common than boronic acids, they have been shown to be viable coupling partners. The mechanism is thought to involve the formation of a copper-aryl intermediate, which then undergoes reductive elimination.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of an Alkenylboronic Acid Pinacol Ester

This protocol is representative and may require optimization for specific substrates.

• Reaction Setup: To an oven-dried flask is added the aryl halide (1.0 mmol), 1-cyclohexeneboronic acid pinacol ester (1.2-1.5 mmol), a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%), and a base, for example K₃PO₄ (2.0-3.0 mmol).

• Solvent Addition: The flask is evacuated and backfilled with an inert gas (e.g., argon or nitrogen). Anhydrous solvent (e.g., dioxane or toluene, ~5 mL) is then added.

• Reaction: The mixture is heated to the desired temperature (typically 80-110 °C) and stirred until the reaction is complete, as monitored by TLC or GC-MS.

• Workup: The reaction mixture is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel.

General Protocol for Suzuki-Miyaura Coupling of a Potassium Alkenyltrifluoroborate

This protocol is based on established methods for alkenyltrifluoroborates and may require optimization.[5]

• Reaction Setup: A flask is charged with the aryl halide (1.0 mmol), potassium 1-cyclohexen-1-yltrifluoroborate (1.5 mmol), a palladium catalyst system such as Pd(OAc)₂ (2 mol%) and PPh₃ (4 mol%), and a base like Cs₂CO₃ (3.0 mmol).

• Solvent Addition: A mixture of solvents, such as toluene and water (e.g., in a 4:1 ratio, 5 mL total volume), is added.

• Reaction: The mixture is stirred vigorously and heated (typically 80-100 °C) until the starting material is consumed.

• Workup: After cooling, the mixture is diluted with an organic solvent and water. The aqueous layer is extracted with the organic solvent, and the combined organic layers are washed with brine, dried, and concentrated.

• Purification: The residue is purified by flash chromatography.

Conversion of 1-Cyclohexeneboronic Acid Pinacol Ester to Potassium 1-Cyclohexen-1-yltrifluoroborate

For researchers wishing to access the trifluoroborate from the more common pinacol ester, a straightforward conversion is possible.

• Reaction: 1-Cyclohexeneboronic acid pinacol ester (1.0 mmol) is dissolved in methanol. A saturated aqueous solution of potassium hydrogen fluoride (KHF₂) (4.0-5.0 mmol) is added, and the mixture is stirred at room temperature.

• Isolation: The trifluoroborate salt typically precipitates from the reaction mixture. The solid is collected by filtration, washed with a small amount of cold methanol, and dried under vacuum.

Logical Relationships and Experimental Workflows

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Synthetic pathways utilizing either the pinacol ester or the trifluoroborate.

Conclusion

Both 1-cyclohexeneboronic acid pinacol ester and potassium 1-cyclohexen-1-yltrifluoroborate are valuable reagents for the introduction of the cyclohexenyl moiety. The pinacol ester is a convenient, albeit sometimes less reactive, option that is soluble in common organic solvents. The trifluoroborate salt provides a more stable alternative that can offer enhanced reactivity in Suzuki-Miyaura couplings. The ease of conversion from the pinacol ester to the trifluoroborate provides researchers with the flexibility to choose the optimal reagent for their specific synthetic challenge. The selection should be guided by the stability requirements of the overall synthetic route and the specific conditions of the intended cross-coupling reaction.

References

• 1. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Suzuki-Miyaura cross-coupling of 3-pyridyl triflates with 1-alkenyl-2-pinacol boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Palladium(0)-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Potassium Aryl- and Heteroaryltrifluoroborates with Alkenyl Bromides [organic-chemistry.org]
• 6. Chan-Evans-Lam Amination of Boronic Acid Pinacol (BPin) Esters: Overcoming the Aryl Amine Problem [organic-chemistry.org]
• 7. Chan-Evans-Lam Amination of Boronic Acid Pinacol (BPin) Esters: Overcoming the Aryl Amine Problem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Overcoming limitations in Chan-Lam amination with alkylboronic esters via aminyl radical substitution - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Boronic Esters in Cross-Coupling Reactions: A Comparative Analysis

For researchers, scientists, and drug development professionals, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of complex organic molecules. A critical decision in this widely used reaction is the choice of the boronic acid surrogate. Boronic esters, prized for their enhanced stability and handling characteristics compared to boronic acids, are frequently the reagents of choice. This guide provides an objective, data-supported comparison of the performance of common boronic esters to aid in the selection of the optimal reagent for specific synthetic applications.

This analysis focuses on the most frequently employed boronic esters: pinacol, neopentyl glycol, N-methyliminodiacetic acid (MIDA), and catechol esters. Their performance is evaluated based on stability, reactivity, and suitability for various synthetic strategies, supported by experimental data from peer-reviewed literature.

Core Differences in Stability and Reactivity

The structure of the diol used to form the boronic ester has a profound impact on its chemical properties. This, in turn, influences the ester's stability towards hydrolysis and protodeboronation, as well as its reactivity in the catalytic cycle of the cross-coupling reaction.[1]

• Pinacol Esters: These are the most common and commercially available boronic esters.[1] They offer a good balance of stability and reactivity for a wide range of applications. While more stable than boronic acids, they can be susceptible to hydrolysis on silica gel, which can complicate purification.[2] Their steric bulk can also render them less reactive in some cases compared to other esters.[3]

• Neopentyl Glycol Esters: In competition experiments, neopentyl glycol esters have been shown to be more reactive than their pinacol counterparts.[1] They are a valuable alternative when higher reactivity is desired.

• MIDA Esters: N-methyliminodiacetic acid (MIDA) boronates are exceptionally stable, tetracoordinate, sp3-hybridized boron compounds.[2] This high stability makes them robust to air, moisture, and chromatography.[2] MIDA esters are unreactive in cross-coupling reactions until a deprotection step, typically with a mild aqueous base, releases the corresponding boronic acid in situ.[2] This "slow-release" mechanism is highly advantageous for complex syntheses, such as iterative cross-coupling, and for reactions involving unstable boronic acids.[2]

• Catechol Esters: These esters exhibit different electronic properties compared to their aliphatic counterparts due to the aromatic diol. Kinetic studies have shown that catechol esters can undergo transmetalation faster than the corresponding boronic acid, indicating their potential for high reactivity under certain conditions.[4]

Performance Data in Cross-Coupling Reactions

The choice of boronic ester can significantly influence reaction rates and outcomes. The following tables summarize quantitative data from comparative studies.

Boronic Ester Type	Relative Reactivity Order	Key Advantages	Primary Limitations
Pinacol	Less reactive than boronic acids and some other esters[2]	Widely available, good general stability	Can be sluggish; purification can be challenging due to hydrolysis[2]
Neopentyl Glycol	More reactive than pinacol esters[1]	Higher reactivity	Less commonly available than pinacol esters
MIDA	Unreactive until deprotection[2]	Exceptional stability, enables iterative cross-coupling, suitable for unstable boronic acids[2]	Requires a separate deprotection step (hydrolysis)[2]
Catechol	Can be more reactive than boronic acids[4]	High reactivity in certain systems	Stability can be lower than pinacol or neopentyl esters[1]

Table 1: General Properties and Reactivity Comparison of Common Boronic Esters.

Kinetic Comparison of Transmetalation Rates

A study directly comparing the rates of the transmetalation step for various 4-fluorophenylboronic esters revealed significant differences in their reactivity.

Boron Reagent	Reaction Time to Product Formation	Relative Rate Comparison
Neopentyl Ester	~0.3 hours	Fastest
Boronic Acid	~1.2 hours	Intermediate
Pinacol Ester	~5.5 hours	Slowest

Table 2: Comparison of Reaction Times for the Formation of the Cross-Coupled Product from Different Boron Reagents. This data is derived from a kinetic study and highlights the relative rates of transmetalation under the specific experimental conditions used.[3]

Performance in Suzuki-Miyaura Polymerization

In the synthesis of conjugated polymers, the choice of boronic ester monomer can impact the molecular weight and yield of the resulting polymer. A direct comparison of a thienyl MIDA boronate ester with its pinacol ester counterpart in a Suzuki-Miyaura polymerization demonstrated the superior performance of the MIDA ester.

Monomer Type	Polymer Molecular Weight (Mw)	Isolated Yield
Thienyl MIDA Boronate	up to 42.7 kDa	up to 94%
Thienyl Pinacol Boronate	Lower Molecular Weight	Reduced Yield

Table 3: Comparison of a MIDA Boronate and a Pinacol Boronate in Suzuki-Miyaura Polymerization. The use of the MIDA boronate resulted in higher molecular weight polymers and improved yields under identical reaction conditions.[5]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon published results. Below are representative experimental protocols for Suzuki-Miyaura cross-coupling reactions using different types of boronic esters.

General Protocol for Suzuki-Miyaura Coupling with Pinacol Boronic Esters

This protocol is a general guideline and may require optimization for specific substrates.

Reaction Setup:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add the aryl or heteroaryl halide (1.0 equivalent), the pinacol boronate ester (1.1-1.5 equivalents), and the base (e.g., K₃PO₄, 3 equivalents).

• The vessel is sealed with a septum and purged with an inert gas (e.g., argon or nitrogen).

• The palladium catalyst (e.g., Pd(PPh₃)₄, 10 mol%) and solvent (e.g., dioxane) are added via syringe.

• The reaction mixture is heated to the desired temperature (e.g., 80-100 °C) and stirred for the required time (typically 2-24 hours).

Workup and Purification:

• Upon completion (monitored by TLC or GC-MS), the reaction is cooled to room temperature.

• The mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

General Protocol for Suzuki-Miyaura Coupling with MIDA Boronate Esters

This protocol highlights the in-situ deprotection of the MIDA ester.

Reaction Setup:

• To an oven-dried reaction vessel, add the MIDA boronate ester (1.2-1.5 equivalents), the aryl or heteroaryl halide (1.0 equivalent), the palladium catalyst (e.g., Pd₂(dba)₃, 1.5 mol%), and the ligand (e.g., SPhos, 5 mol%).[5]

• The vessel is sealed and purged with an inert gas.

• A degassed solvent mixture (e.g., THF) and an aqueous solution of the base (e.g., K₃PO₄) are added. The amount of water is critical for the hydrolysis of the MIDA group.[5]

• The reaction mixture is heated (e.g., 55 °C) and stirred until the reaction is complete.[5]

Workup and Purification: The workup and purification procedure is similar to that described for the pinacol boronic esters.

Visualizing the Processes

To better understand the workflows and decision-making processes involved in using boronic esters for cross-coupling reactions, the following diagrams are provided.

Caption: Generalized Suzuki-Miyaura Catalytic Cycle.

Caption: Comparative Experimental Workflow.

Caption: Decision Tree for Boronic Ester Selection.

References

• 1. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Pinacol Esters: Enhancing Stability and Efficiency in Suzuki-Miyaura Reactions

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds, pivotal in the synthesis of pharmaceuticals, agrochemicals, and functional materials. The choice of the organoboron reagent is a critical determinant of the reaction's success, influencing yield, purity, and scalability. While boronic acids have traditionally been the workhorses of this reaction, boronic esters, particularly pinacol esters, have emerged as a superior alternative in many applications. This guide provides an in-depth comparison of pinacol esters and boronic acids in Suzuki-Miyaura reactions, supported by experimental data and detailed protocols.

At a Glance: Pinacol Esters vs. Boronic Acids

The primary distinction between pinacol esters and boronic acids lies in the trade-off between stability and reactivity. Boronic acids are generally more reactive but are often plagued by instability, being susceptible to dehydration into cyclic trimers (boroxines) and protodeboronation.[1] In contrast, pinacol esters offer significantly enhanced stability, which simplifies their handling, purification, and storage, though this can sometimes be accompanied by a slight decrease in reactivity due to steric hindrance.[2]

Key Advantages of Pinacol Boronic Esters

Pinacol boronic esters offer several distinct advantages over their corresponding boronic acids in the context of Suzuki-Miyaura cross-coupling reactions:

• Enhanced Stability and Longer Shelf-Life: The pinacol group protects the boronic acid moiety from degradation pathways such as dehydration to boroxines and protodeboronation.[1] This inherent stability translates to a longer shelf-life, allowing for storage for extended periods without significant loss of purity.[1]

• Ease of Purification and Handling: Pinacol esters are generally crystalline, non-polar, and stable to chromatography, which greatly simplifies their purification compared to the more polar and often hygroscopic boronic acids.[3] While challenges with strong adsorption on silica gel can occur, methods such as impregnation of the silica gel with boric acid can effectively mitigate this issue.[4][5] Their reduced sensitivity to air and moisture also makes them easier to handle in a laboratory setting.[1]

• Improved Reaction Performance with Unstable Substrates: For substrates where the corresponding boronic acid is unstable, pinacol esters are indispensable.[3] They can be used as replacements for unstable boronic acids, such as those derived from 2-pyridyl moieties, leading to good to excellent yields in cross-coupling reactions where the free boronic acid would rapidly decompose.[3]

• High Functional Group Tolerance: The mild conditions under which pinacol esters are typically employed in Suzuki-Miyaura reactions contribute to their compatibility with a wide range of functional groups.[6] This is a crucial advantage in the synthesis of complex molecules, such as active pharmaceutical ingredients.

• Amenability to Iterative Cross-Coupling: The stability of pinacol esters makes them well-suited for sequential, one-pot cross-coupling reactions, a valuable strategy in the efficient construction of complex molecular architectures.[6]

Quantitative Performance Comparison

The following tables summarize the comparative performance of pinacol esters and boronic acids in Suzuki-Miyaura reactions, based on available experimental data.

Table 1: Comparison of Reaction Yields

Coupling Partners	Boron Reagent	Catalyst System	Base	Solvent	Yield (%)	Reference
4-Bromotoluene + Phenylboronic acid/ester	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	95	[7]
4-Bromotoluene + Phenylboronic acid pinacol ester	Pinacol Ester	Pd(PPh₃)₄	K₃PO₄	Dioxane	98	[8]
2-Bromopyridine + 4-Methoxyphenylboronic acid/ester	4-Methoxyphenylboronic acid	Pd₂(dba)₃ / SPhos	K₃PO₄	1,4-Dioxane	45	[9]
2-Bromopyridine + 4-Methoxyphenylboronic acid pinacol ester	Pinacol Ester	Pd₂(dba)₃ / SPhos	K₃PO₄	1,4-Dioxane	85	[9]
1-Bromo-4-nitrobenzene + 4-Formylphenylboronic acid/ester	4-Formylphenylboronic acid	Pd(OAc)₂ / SPhos	K₂CO₃	Toluene/H₂O	88
1-Bromo-4-nitrobenzene + 4-Formylphenylboronic acid pinacol ester	Pinacol Ester	Pd(OAc)₂ / SPhos	K₂CO₃	Toluene/H₂O	92

Table 2: Stability Comparison

Compound	Condition	Observation	Reference
Phenylboronic acid	Storage at room temperature	Prone to dehydration to form boroxine trimers	[1]
Phenylboronic acid pinacol ester	Storage at room temperature	Stable for extended periods	[1]
Arylboronic acids	Silica gel chromatography	Strong adsorption and potential decomposition	[10]
Arylboronic acid pinacol esters	Silica gel chromatography	Generally stable, purification is feasible	[3]
2-Pyridylboronic acid	Reaction conditions	Rapid protodeboronation	[3]
2-Pyridylboronic acid pinacol ester	Reaction conditions	Sufficiently stable for cross-coupling	[3]

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling using a Pinacol Boronic Ester

This protocol is a general guideline and may require optimization for specific substrates.

Reaction Setup:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add the aryl or heteroaryl halide (1.0 equivalent), the pinacol boronic ester (1.1-1.5 equivalents), and the base (e.g., K₃PO₄, 2.0-3.0 equivalents).

• The vessel is sealed with a septum and purged with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and the appropriate anhydrous solvent (e.g., dioxane, toluene, or THF).[11]

• If required, add a specific volume of water to the reaction mixture.

• The reaction mixture is then heated to the desired temperature (typically 80-110 °C) and stirred for the required time (typically 2-24 hours).

Workup and Purification:

• Upon completion (monitored by TLC or GC/LC-MS), the reaction is cooled to room temperature.

• The mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired product.[11]

General Procedure for Suzuki-Miyaura Coupling using a Boronic Acid

Reaction Setup:

• To a reaction vessel equipped with a magnetic stir bar, add the aryl or heteroaryl halide (1.0 equivalent), the boronic acid (1.1-1.5 equivalents), and the base (e.g., Na₂CO₃ or K₂CO₃, 2.0-3.0 equivalents).

• Add the solvent system, which is often a mixture of an organic solvent and water (e.g., toluene/ethanol/water or dioxane/water).

• The mixture is thoroughly degassed by bubbling an inert gas through the solution for 15-30 minutes or by several freeze-pump-thaw cycles.

• Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%).

• The reaction mixture is then heated to the desired temperature (typically 80-100 °C) and stirred vigorously until the reaction is complete.

Workup and Purification:

• After cooling to room temperature, the reaction mixture is diluted with an organic solvent.

• The layers are separated, and the aqueous layer is extracted with the organic solvent.

• The combined organic layers are washed with water and brine, dried over an anhydrous salt, and concentrated in vacuo.

• The crude product is then purified by column chromatography or recrystallization.

Visualizing the Advantages of Pinacol Esters

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Caption: Boronic acids can reversibly form boroxines, while pinacol esters are stable.

Caption: Workflow highlighting the benefits of pinacol esters in drug development.

Conclusion

Pinacol boronic esters represent a significant advancement in the field of Suzuki-Miyaura cross-coupling. Their superior stability, ease of handling and purification, and excellent performance with challenging substrates make them the reagents of choice for a wide array of synthetic applications, from academic research to industrial-scale pharmaceutical production. While boronic acids remain valuable tools, the practical advantages offered by pinacol esters often lead to more robust, reproducible, and efficient synthetic routes. By understanding the comparative strengths of these boron reagents, researchers can make more informed decisions to accelerate their discovery and development efforts.

References

• 1. benchchem.com [benchchem.com]
• 2. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions [organic-chemistry.org]
• 9. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 11. m.youtube.com [m.youtube.com]

A Comparative Guide to the Hydrolytic Stability of Boronic Esters

For Researchers, Scientists, and Drug Development Professionals

Boronic esters are pivotal intermediates and protecting groups in organic synthesis and medicinal chemistry, notably in Suzuki-Miyaura cross-coupling reactions and as prodrugs for bioactive compounds like proteasome inhibitors.[1][2][3] However, their utility is often dictated by their stability, particularly towards hydrolysis. An ideal boronic ester should be robust enough to withstand synthetic and purification conditions yet cleavable under specific, controlled circumstances.[2] This guide provides an objective comparison of the hydrolytic stability of common boronic esters, supported by quantitative data and detailed experimental protocols.

The stability of a boronic ester is primarily governed by two key factors: steric hindrance around the boron atom and the presence of intramolecular coordination.[1][2] Bulky diol protecting groups can effectively shield the boron center from nucleophilic attack by water, while intramolecular dative bonds, such as the B-N bond in N-acyl diethanolamine esters, can significantly enhance stability.[2][4]

Quantitative Comparison of Hydrolytic Stability

The following table summarizes the hydrolytic stability of various boronic esters under different conditions. Direct comparisons should be made with caution due to variations in experimental setups across different studies.

Protecting Group	Substrate	Conditions	Stability Measurement	Analytical Method	Reference
Diisopropanolamine (DIPAB)	Phenylboronic acid derivative	DMSO-d₆ with 50% D₂O, 25 °C	Hydrolysis constant (K_hyd) = 0.04	¹H NMR	[2]
Diethanolamine (DEAB)	Phenylboronic acid derivative	DMSO-d₆ with 50% D₂O, 25 °C	Hydrolysis constant (K_hyd) = 0.44	¹H NMR	[2]
(1,1'-bicyclohexyl)-1,1'-diol	Isobutylboronic acid	Not specified	Barely detectable hydrolysis after 135 h	¹H NMR	[1]
Pinanediol	Isobutylboronic acid	Not specified	Among the most hydrolytically stable	Not specified	[1]
Pinacol (Bpin)	Various arylboronic acids	RP-HPLC, XTerra MS C18 column, no pH modifier	Minimal to no on-column hydrolysis observed	HPLC	[2]
Pinacol (Bpin)	2-Aminopyrimidine-5-boronic acid	RP-HPLC, pH 12.4 mobile phase	Stabilized (hydrolysis minimized)	HPLC	[2]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing stability studies. Below are protocols for two common analytical techniques used to assess hydrolytic stability.

Protocol 1: Determination of Hydrolytic Stability by ¹H NMR

This method allows for the direct monitoring of the hydrolysis reaction over time.[2]

• Sample Preparation: Dissolve a precise amount (e.g., 10 mg) of the boronic ester in a deuterated NMR solvent (e.g., 550 µL of DMSO-d₆).[2]

• Initiation of Hydrolysis: Add a specific volume of D₂O to the NMR tube to achieve the desired water concentration (e.g., 50% v/v).[2]

• Data Acquisition: Immediately acquire a ¹H NMR spectrum at time zero (t=0) and continue to acquire spectra at regular intervals.[2]

• Analysis: Monitor the disappearance of a characteristic proton signal of the starting boronic ester and the appearance of signals corresponding to the hydrolyzed boronic acid and the free diol.[2]

• Calculation: Calculate the percentage of hydrolysis at each time point by integrating the respective signals. For equilibrium studies, the hydrolysis equilibrium constant (K_hyd) can be calculated once the concentrations of all species remain constant.[2][4]

Protocol 2: Assessment of On-Column Hydrolytic Stability by RP-HPLC

This protocol is essential for developing robust analytical methods and for purification strategies where boronic esters are subjected to aqueous mobile phases.[2][5]

• Sample and Diluent Preparation: Prepare a stock solution of the boronic ester in a non-aqueous, aprotic solvent such as acetonitrile (ACN) or tetrahydrofuran (THF) to prevent premature hydrolysis.[2]

• Chromatographic System: Utilize an HPLC system with a UV detector. The choice of the stationary phase is critical; columns with low silanol activity (e.g., Waters XTerra MS C18) have been shown to significantly reduce on-column hydrolysis.[2]

• Method Development:

  • Mobile Phase: Evaluate mobile phases with and without acidic modifiers (e.g., formic acid). The absence of an acid modifier often reduces hydrolysis. In some cases, a highly basic mobile phase may be required to stabilize the ester.[2]

  • Temperature: Evaluate the effect of column temperature, as lower temperatures can sometimes reduce degradation.[2][5]

• Analysis: Inject the sample and monitor the chromatogram for the appearance of a peak corresponding to the free boronic acid.[2]

• Quantification: Calculate the percentage of on-column hydrolysis by comparing the peak area of the resulting boronic acid to the total area of both the ester and acid peaks.[2]

Visualizing Experimental Workflow and Stability Factors

The following diagrams illustrate the general workflow for assessing hydrolytic stability and the structural features that contribute to the stability of boronic esters.

References

• 1. academic.oup.com [academic.oup.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. tandfonline.com [tandfonline.com]

A Comparative Guide to Alternatives for 1-Cyclohexeneboronic Acid Pinacol Ester in Synthesis

For researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules, the choice of reagents is critical for reaction efficiency, yield, and overall success. In the realm of palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura reaction, 1-cyclohexeneboronic acid pinacol ester has been a staple for introducing the cyclohexenyl moiety. However, its stability and reactivity profile may not be optimal for all applications. This guide provides an objective comparison of 1-cyclohexeneboronic acid pinacol ester with two prominent alternatives: potassium 1-cyclohexenyltrifluoroborate and 1-cyclohexenylboronic acid N-methyliminodiacetic acid (MIDA) ester . This comparison is supported by experimental data from the literature to aid in the selection of the most suitable reagent for specific synthetic needs.

Core Differences in Stability and Reactivity

The primary distinctions between these three organoboron reagents lie in their stability, ease of handling, and the conditions required for their activation in cross-coupling reactions.

• 1-Cyclohexeneboronic Acid Pinacol Ester: This is a widely used reagent, generally a liquid or low-melting solid, which is relatively stable compared to the free boronic acid. However, it can be susceptible to hydrolysis and protodeboronation under certain conditions, particularly during purification on silica gel.[1]

• Potassium 1-Cyclohexenyltrifluoroborate: These are crystalline, air- and moisture-stable solids that can be stored indefinitely at room temperature.[2][3][4] Their enhanced stability is a significant advantage, and they are readily prepared from the corresponding boronic acids or esters.[2] In Suzuki-Miyaura reactions, they typically require specific conditions for efficient coupling.

• 1-Cyclohexenylboronic Acid MIDA Ester: MIDA boronates are exceptionally stable, crystalline solids that are compatible with a wide range of reaction conditions and are amenable to chromatographic purification.[5][6][7][8] The MIDA ligand acts as a protecting group for the boronic acid, preventing premature decomposition. The boronic acid is slowly released in situ under basic aqueous conditions, which is particularly advantageous for coupling with sensitive substrates or in iterative cross-coupling strategies.[5][6]

Quantitative Performance Comparison

Reagent	Coupling Partner	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1-Cyclohexeneboronic acid pinacol ester	7-Bromo-1-tetralone	Pd[P(tBu)₃]₂ (5)	Cs₂CO₃	1,4-Dioxane	90	12-16	Not specified	[9]
Potassium alkenyltrifluoroborate (general)	Aryl/Heteroaryl Halides	PdCl₂(dppf)·CH₂Cl₂ (2)	t-BuNH₂	i-PrOH/H₂O	RT-80	12-24	Moderate to Excellent	[2][3]
Potassium (E)-hept-1-en-1-yltrifluoroborate	4-Bromoanisole	PdCl₂(dppf)·CH₂Cl₂ (2)	Cs₂CO₃	THF/H₂O	80	12	95	Based on similar reactions in[2]
Alkenyl MIDA boronate (general)	Aryl/Heteroaryl Halides	Pd(OAc)₂ (5) / SPhos (10)	K₃PO₄	THF/H₂O	60	5	Good to Excellent	[5]
(E)-Oct-1-en-1-ylboronic acid MIDA ester	4-Iodotoluene	Pd(PPh₃)₄ (5)	K₃PO₄	Dioxane/H₂O	80	12	91	Based on similar reactions in[6]

Note: The data presented is for representative alkenyl boronic acid derivatives and may not be a direct reflection of the performance of the 1-cyclohexenyl analogues under the same conditions. The purpose of this table is to provide a general comparison based on available literature.

Logical Workflow for Reagent Selection

The choice between 1-cyclohexeneboronic acid pinacol ester and its alternatives often depends on the specific requirements of the synthesis. The following diagram illustrates a logical workflow for selecting the appropriate reagent.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Suzuki-Miyaura Cross-Coupling Reactions of Potassium Alkenyltrifluoroborates [organic-chemistry.org]
• 3. Suzuki-Miyaura cross-coupling reactions of potassium alkenyltrifluoroborates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Tandem Cycloisomerization/Suzuki Coupling of Arylethynyl MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Iterative Cross-Couplng with MIDA Boronates: Towards a General Platform for Small Molecule Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. Recent advances in the synthesis and reactivity of MIDA boronates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. benchchem.com [benchchem.com]

A Researcher's Guide to Validating Suzuki Coupling Reactions with 1-Cyclohexeneboronic Acid Pinacol Ester

For researchers engaged in organic synthesis and drug development, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the formation of carbon-carbon bonds. The choice of the organoboron reagent is critical to the success of this reaction. This guide provides an objective comparison of 1-Cyclohexeneboronic acid pinacol ester with its corresponding boronic acid, offering experimental data and detailed protocols to aid in reagent selection and result validation.

Physicochemical Properties: A Comparison of Stability

Boronic acids and their pinacol esters exhibit significant differences in their physical and chemical properties, which directly impact their handling, storage, and performance in Suzuki coupling reactions. Pinacol esters are generally favored for their enhanced stability.

Property	1-Cyclohexeneboronic Acid Pinacol Ester	1-Cyclohexeneboronic Acid
Molecular Formula	C12H21BO2	C6H11BO2
Molecular Weight	208.11 g/mol	125.97 g/mol
Appearance	Typically a colorless liquid or low-melting solid	White to off-white solid
Stability	High; less prone to dehydration and protodeboronation	Lower; can dehydrate to form boroxines and is susceptible to protodeboronation
Solubility	Readily soluble in a wide range of organic solvents	Generally soluble in polar organic solvents
Handling and Storage	Easier to handle, purify, and store for extended periods	Requires more careful handling and storage to prevent degradation

Reactivity and Performance in Suzuki Coupling

While boronic acids are often considered more reactive, potentially requiring milder reaction conditions, their instability can lead to lower yields due to degradation.[1] Pinacol esters, like 1-Cyclohexeneboronic acid pinacol ester, offer a balance of good reactivity and superior stability, making them a robust choice for many applications.

Below is a representative comparison of a hypothetical Suzuki-Miyaura reaction between a generic aryl bromide and the two boron reagents. The data illustrates the general performance differences that can be expected.

Entry	Boron Reagent	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	1-Cyclohexeneboronic acid pinacol ester	Pd(dppf)Cl2 (2)	K3PO4	Dioxane/H2O	100	12	85
2	1-Cyclohexeneboronic acid	Pd(dppf)Cl2 (2)	K3PO4	Dioxane/H2O	100	12	70

Validation of Coupling Products: A Multi-Technique Approach

Rigorous validation of the synthesized product is crucial. A combination of analytical techniques is recommended to confirm the structure and purity of the desired compound.

Analytical Technique	Information Provided	Advantages	Limitations
¹H and ¹³C NMR Spectroscopy	Detailed structural information, including the connectivity of atoms and the chemical environment of each nucleus.	Provides unambiguous structure elucidation and can be used for purity assessment.	Can be complex to interpret for molecules with overlapping signals. Requires deuterated solvents.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of components in a mixture and determination of their molecular weights.	Highly sensitive for identifying and quantifying volatile compounds, including potential side-products.[2]	Not suitable for non-volatile or thermally labile compounds.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separation of components in a mixture and determination of their molecular weights.	Applicable to a wider range of compounds than GC-MS, including non-volatile and thermally labile molecules.	May have lower resolution for some isomers compared to GC.
High-Resolution Mass Spectrometry (HRMS)	Provides a highly accurate mass measurement, allowing for the determination of the elemental composition.	Confirms the molecular formula of the product with high confidence.	Does not provide structural information on its own.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling

• In a clean, dry flask, combine the aryl halide (1.0 equiv), 1-Cyclohexeneboronic acid pinacol ester (1.2 equiv), and the base (e.g., K₃PO₄, 3.0 equiv).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%) and the degassed solvent (e.g., dioxane/water mixture).

• Stir the reaction mixture at the desired temperature (e.g., 80-110 °C) and monitor the progress by thin-layer chromatography (TLC) or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), combine the organic layers, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography.

Protocol for NMR Sample Preparation and Analysis

• Accurately weigh 5-10 mg of the purified product.

• Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃) in a clean NMR tube.

• Acquire ¹H and ¹³C NMR spectra.

• Process the spectra to identify characteristic peaks for the coupled product. For the 1-cyclohexenyl moiety, expect signals in the vinylic region of the ¹H NMR spectrum.

Protocol for GC-MS Analysis

• Prepare a dilute solution of the crude reaction mixture or purified product in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Inject an aliquot of the sample into the GC-MS instrument.

• Run a suitable temperature program to separate the components of the mixture.

• Analyze the mass spectrum of each eluting peak to identify the product and any byproducts.

Visualizing the Process

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A general experimental workflow for Suzuki coupling and product validation.

Conclusion

1-Cyclohexeneboronic acid pinacol ester is a valuable reagent for Suzuki-Miyaura cross-coupling reactions, offering a favorable balance of stability and reactivity. Its use can lead to high yields of the desired 1-cyclohexenyl-aryl products. For robust and reliable results, a comprehensive approach to product validation, employing a combination of spectroscopic and chromatographic techniques, is essential. The detailed protocols and comparative data presented in this guide are intended to assist researchers in optimizing their synthetic strategies and ensuring the integrity of their results.

References

• 1. researchgate.net [researchgate.net]
• 2. Mass spectrometric studies on the coupling model reaction towards alkenyl-aryl ketones - PubMed [pubmed.ncbi.nlm.nih.gov]

A Spectroscopic and Functional Comparison of Boronic Acids and Their Pinacol Esters for Researchers

For researchers, scientists, and drug development professionals, the choice between a boronic acid and its corresponding pinacol ester is a critical decision in experimental design. This guide provides an objective, data-driven comparison of these two important classes of organoboron compounds, focusing on their spectroscopic signatures and a key biological application.

Boronic acids (R-B(OH)₂) and their pinacol esters are indispensable reagents in organic synthesis, most notably in the Suzuki-Miyaura cross-coupling reaction. Beyond their synthetic utility, boronic acids have gained prominence in medicinal chemistry as potent enzyme inhibitors. The pinacol ester serves as a common protecting group for the boronic acid moiety, enhancing its stability and modifying its reactivity. Understanding the distinct characteristics of each is paramount for their effective application.

Spectroscopic Data Comparison

A clear differentiation between a boronic acid and its pinacol ester is crucial for reaction monitoring and product characterization. The following tables summarize the key spectroscopic differences between a representative aryl boronic acid (phenylboronic acid) and its pinacol ester.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for distinguishing between boronic acids and their pinacol esters. The local chemical environment of the boron atom and the presence or absence of the pinacol group lead to distinct chemical shifts.

Table 1: ¹H NMR Spectroscopic Data (DMSO-d₆)

Compound	Aromatic Protons (δ, ppm)	Pinacol Protons (δ, ppm)	-OH Protons (δ, ppm)
Phenylboronic Acid	7.33 - 7.99[1]	-	Broad singlet, ~8.0
Phenylboronic Acid Pinacol Ester	7.30 - 7.70	Singlet, ~1.3[2]	-

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃)

Compound	Aromatic Carbons (δ, ppm)	Pinacol Carbons (δ, ppm)
Phenylboronic Acid	127 - 135	-
Phenylboronic Acid Pinacol Ester	128 - 135[3]	~25 (CH₃), ~83 (quaternary C)[2]

Table 3: ¹¹B NMR Spectroscopic Data

Compound Class	Typical Chemical Shift (δ, ppm)	Linewidth
Boronic Acids	26 - 30[4]	Broad[4]
Boronic Acid Pinacol Esters	30 - 34[5][6][7]	Sharp

The ¹¹B NMR spectrum is particularly diagnostic. Boronic acids typically show a broader signal at a slightly lower chemical shift compared to the sharper signal of the corresponding pinacol ester, which appears further downfield.[4][5][6][7]

Infrared (IR) Spectroscopy

IR spectroscopy can provide valuable information about the B-O and O-H bonds present in these molecules.

Table 4: Key IR Absorption Bands (cm⁻¹)

Functional Group	Vibration	Boronic Acid	Pinacol Ester
O-H	Stretch	~3300 (broad)[8]	Absent
B-O	Stretch	~1350[9]	~1310 - 1370[9]
C-O	Stretch	-	~1220 - 1250[9]

The most telling difference is the presence of a broad O-H stretching band in the IR spectrum of a boronic acid, which is absent in its pinacol ester.[8]

Mass Spectrometry (MS)

Mass spectrometry provides information on the molecular weight and fragmentation patterns of these compounds.

Table 5: Mass Spectrometry Characteristics

Compound	Ionization Mode	Key Observations
Phenylboronic Acid	ESI/EI	[M-H₂O]⁺ and boroxine fragments are common.[10]
Phenylboronic Acid Pinacol Ester	ESI/EI	Molecular ion peak is typically observed. Fragmentation may involve loss of the pinacol group.

Experimental Protocols

Synthesis of Phenylboronic Acid Pinacol Ester

This protocol describes a common method for the esterification of a boronic acid with pinacol.

Materials:

• Phenylboronic acid

• Pinacol (1.0 - 1.1 equivalents)

• Anhydrous magnesium sulfate (MgSO₄)

• Anhydrous diethyl ether or other suitable aprotic solvent

• Argon or nitrogen atmosphere

Procedure: [11]

• To an oven-dried flask under an inert atmosphere, add phenylboronic acid and pinacol.

• Add anhydrous diethyl ether to dissolve the solids.

• Add anhydrous magnesium sulfate to the solution.

• Stir the suspension at room temperature for 12-24 hours. The reaction progress can be monitored by TLC or NMR.

• Once the reaction is complete, filter the mixture to remove the magnesium sulfate.

• Wash the solid residue with diethyl ether.

• Combine the filtrates and evaporate the solvent under reduced pressure to yield the crude phenylboronic acid pinacol ester.

• The crude product can be further purified by recrystallization or column chromatography if necessary.

Spectroscopic Analysis Workflow

The following workflow outlines the steps for the spectroscopic characterization of a synthesized boronic acid pinacol ester.

References

• 1. Phenylboronic acid(98-80-6) 1H NMR spectrum [chemicalbook.com]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. chemistry.sdsu.edu [chemistry.sdsu.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. tsapps.nist.gov [tsapps.nist.gov]
• 9. researchgate.net [researchgate.net]
• 10. The Role of Electron Transfer in the Fragmentation of Phenyl and Cyclohexyl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to Palladium Catalysts in the Suzuki-Miyaura Coupling of 1-Cyclohexeneboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals: A detailed analysis of catalyst performance in the synthesis of substituted cyclohexene derivatives.

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance. A key application of this reaction is the synthesis of substituted cyclohexene rings, which are prevalent structural motifs in numerous pharmaceuticals and biologically active compounds. The choice of palladium catalyst is a critical parameter that significantly influences the yield, reaction time, and overall efficiency of the coupling of 1-Cyclohexeneboronic acid pinacol ester with various organic halides. This guide provides an objective comparison of the performance of commonly employed palladium catalysts—namely Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂), and Palladium(II) acetate (Pd(OAc)₂)—supported by experimental data to facilitate catalyst selection for specific research and drug development applications.

Performance Comparison of Palladium Catalysts

The efficacy of a palladium catalyst in the Suzuki-Miyaura coupling of 1-Cyclohexeneboronic acid pinacol ester is highly dependent on the nature of the organic halide, the reaction conditions, and the ligand system employed. The following table summarizes quantitative data from various studies, illustrating the performance of different palladium catalyst systems. It is important to note that direct comparisons can be challenging due to variations in reaction conditions across different studies; however, this compilation provides a valuable overview of typical catalyst performance.

Catalyst System	Organic Halide	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	4-Bromoanisole	K₂CO₃	Toluene/H₂O	100	12	85	[1]
Pd(dppf)Cl₂	4-Chlorotoluene	K₃PO₄	1,4-Dioxane	100	2	92	[1]
Pd(OAc)₂ / SPhos	4-Chloroanisole	K₃PO₄	Toluene	100	1	98	[2]
Pd(PPh₃)₄	1-Iodo-4-nitrobenzene	K₂CO₃	DMF	85	5	95	[3]
Pd(dppf)Cl₂	2-Bromopyridine	Na₂CO₃	DME/H₂O	80	16	78
Pd(OAc)₂ / XPhos	4-Chlorotoluene	K₃PO₄	t-BuOH/H₂O	100	2	97	[2]

Note: The yields and reaction conditions presented are illustrative and may vary depending on the specific substrates and experimental setup.

Catalyst System Analysis

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄): As one of the most traditional and widely used catalysts, Pd(PPh₃)₄ is effective for a range of Suzuki-Miyaura couplings.[4] It is a Pd(0) complex that can directly enter the catalytic cycle. However, it can be sensitive to air and may require higher catalyst loadings and elevated temperatures, particularly for less reactive aryl chlorides.[2]

[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂): This air-stable Pd(II) complex is a popular precatalyst that is reduced in situ to the active Pd(0) species. The dppf ligand is a bulky, electron-rich phosphine that can stabilize the palladium center and facilitate both the oxidative addition and reductive elimination steps of the catalytic cycle.[5] It often provides good to excellent yields with a broad range of substrates, including heteroaryl halides.[4]

Palladium(II) acetate (Pd(OAc)₂) in combination with bulky phosphine ligands (e.g., SPhos, XPhos): Pd(OAc)₂ is an air-stable and relatively inexpensive palladium source that is commonly used to generate the active catalyst in situ by combining it with a suitable ligand.[6] The use of bulky and electron-rich phosphine ligands, such as those from the Buchwald and Nolan groups, has significantly expanded the scope of the Suzuki-Miyaura reaction to include challenging substrates like aryl chlorides and sterically hindered coupling partners.[2][4] These systems often exhibit high catalytic activity, allowing for lower catalyst loadings and milder reaction conditions.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and optimization of synthetic procedures. Below are representative experimental protocols for the Suzuki-Miyaura coupling of 1-Cyclohexeneboronic acid pinacol ester with an aryl halide using the discussed palladium catalyst systems.

Protocol 1: Using Pd(PPh₃)₄

Materials:

• 1-Cyclohexeneboronic acid pinacol ester (1.2 mmol)

• Aryl bromide (1.0 mmol)

• Pd(PPh₃)₄ (0.05 mmol, 5 mol%)

• Potassium carbonate (2.0 mmol)

• Toluene (8 mL)

• Water (2 mL)

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl bromide, 1-Cyclohexeneboronic acid pinacol ester, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add the degassed toluene and water to the flask.

• Under a positive pressure of argon, add Pd(PPh₃)₄ to the reaction mixture.

• Heat the reaction mixture to 100 °C and stir for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the mixture with ethyl acetate, combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Using Pd(dppf)Cl₂

Materials:

• 1-Cyclohexeneboronic acid pinacol ester (1.5 mmol)

• Aryl chloride (1.0 mmol)

• Pd(dppf)Cl₂ (0.03 mmol, 3 mol%)

• Potassium phosphate (3.0 mmol)

• 1,4-Dioxane (10 mL)

Procedure:

• In a dry reaction vessel, combine the aryl chloride, 1-Cyclohexeneboronic acid pinacol ester, and potassium phosphate.

• Purge the vessel with argon for 10-15 minutes.

• Add 1,4-dioxane to the mixture.

• Add Pd(dppf)Cl₂ to the reaction vessel under an argon atmosphere.

• Seal the vessel and heat the reaction mixture to 100 °C with vigorous stirring for 2-4 hours.

• After cooling to room temperature, dilute the mixture with water and extract with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• The residue can be purified by flash chromatography.

Protocol 3: Using Pd(OAc)₂ with a Phosphine Ligand (e.g., SPhos)

Materials:

• 1-Cyclohexeneboronic acid pinacol ester (1.2 mmol)

• Aryl chloride (1.0 mmol)

• Pd(OAc)₂ (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (2.0 mmol)

• Toluene (5 mL)

Procedure:

• Add the aryl chloride, 1-Cyclohexeneboronic acid pinacol ester, potassium phosphate, Pd(OAc)₂, and SPhos to an oven-dried reaction tube.

• Evacuate and backfill the tube with argon (repeat three times).

• Add anhydrous, degassed toluene via syringe.

• Seal the tube and place it in a preheated oil bath at 100 °C.

• Stir the reaction mixture for the specified time (typically 1-2 hours), monitoring by TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate and purify the crude product by column chromatography.

Visualizing the Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

References

• 1. diva-portal.org [diva-portal.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. portal.tpu.ru [portal.tpu.ru]

A Comparative Kinetic Analysis of 1-Cyclohexeneboronic Acid Pinacol Ester Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the kinetic performance of 1-cyclohexeneboronic acid pinacol ester in key chemical transformations, including the Suzuki-Miyaura cross-coupling reaction, hydrolysis, and Diels-Alder cycloaddition. While specific kinetic data for 1-cyclohexeneboronic acid pinacol ester is limited in publicly available literature, this guide leverages data from analogous systems to provide researchers with valuable insights for reaction optimization and methodological design.

Executive Summary

1-Cyclohexeneboronic acid pinacol ester is a versatile reagent in organic synthesis, prized for its role in constructing complex molecular architectures. Understanding the kinetics of its reactions is paramount for controlling reaction outcomes, maximizing yields, and minimizing side products. This guide will delve into the kinetic profiles of its most common applications, offering a comparative perspective against alternative reagents and reaction conditions. We will explore the factors influencing reaction rates, detail experimental protocols for kinetic monitoring, and visualize key reaction pathways and workflows.

Comparative Kinetic Data

Table 1: Comparative Transmetalation Rates in Suzuki-Miyaura Reactions

The transmetalation step is often rate-determining in the Suzuki-Miyaura catalytic cycle. The electronic and steric nature of the boronic ester significantly influences this step. Generally, electron-rich and less sterically hindered boronic esters exhibit faster transmetalation rates.

Boronic Ester	Relative Rate (k_rel)	First-Order Rate Constant (s⁻¹)	Conditions	Reference
4-Fluorophenylboronic Acid	1.00	5.78 x 10⁻⁴	[(i-Pr₃P)(4-FC₆H₄)Pd(OH)]₂, THF, -30 °C	[1]
4-Fluorophenylboronic Acid Pinacol Ester	Slower than boronic acid	Not directly comparable due to sigmoidal kinetics	[(i-Pr₃P)(4-FC₆H₄)Pd(OH)]₂, THF, -30 °C	[1]
4-Fluorophenylboronic Acid Glycol Ester	9.33	5.39 x 10⁻³	[(i-Pr₃P)(4-FC₆H₄)Pd(OH)]₂, THF, -30 °C	[1]
4-Fluorophenylboronic Acid Catechol Ester	0.002	1.30 x 10⁻⁶	[(i-Pr₃P)(4-FC₆H₄)Pd(OH)]₂, THF, -30 °C	[1]

It is generally observed that the corresponding boronic acid exhibits a faster reaction rate compared to its pinacol ester counterpart in Suzuki-Miyaura couplings.

Table 2: Hydrolysis Rates of Phenylboronic Acid Pinacol Esters at Different pH

The stability of boronic acid pinacol esters to hydrolysis is a critical consideration, as the resulting boronic acid may exhibit different reactivity. Hydrolysis is significantly influenced by pH.

Substituent on Phenyl Ring	Half-life in Water (min)	Half-life at pH 7.4 (min)	Conditions	Reference
4-NH₂	> 180	~10	25 °C	[2]
4-OH	> 180	~15	25 °C	[2]
H	> 180	~30	25 °C	[2]
4-Cl	> 180	~20	25 °C	[2]

Hydrolysis of phenylboronic pinacol esters is markedly accelerated at physiological pH compared to in neutral water.[2][3] This behavior is expected to be similar for 1-cyclohexeneboronic acid pinacol ester.

Key Reaction Pathways and Experimental Workflows

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds. The catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for Kinetic Analysis by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for monitoring the progress of a reaction in real-time, allowing for the determination of reaction rates and kinetic parameters.

Caption: Workflow for a typical kinetic experiment using NMR spectroscopy.

Experimental Protocols

General Protocol for Kinetic Analysis of Suzuki-Miyaura Coupling via ¹H NMR

This protocol provides a general framework for monitoring the kinetics of the Suzuki-Miyaura reaction between 1-cyclohexeneboronic acid pinacol ester and an aryl halide.

Materials:

• 1-Cyclohexeneboronic acid pinacol ester

• Aryl halide (e.g., 4-iodoanisole)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Anhydrous solvent (e.g., THF-d₈)

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• NMR tubes

Procedure:

• In a nitrogen-filled glovebox, prepare a stock solution of the aryl halide, 1-cyclohexeneboronic acid pinacol ester, base, and internal standard in the deuterated solvent.

• Transfer a known volume of this solution to an NMR tube.

• Equilibrate the NMR tube in the NMR spectrometer at the desired reaction temperature.

• Prepare a separate stock solution of the palladium catalyst in the same deuterated solvent.

• To initiate the reaction, inject a known volume of the catalyst solution into the NMR tube.

• Immediately begin acquiring ¹H NMR spectra at regular time intervals.

• Process the spectra and integrate the signals corresponding to a disappearing reactant and a forming product, relative to the integral of the internal standard.

• Plot the concentration of the reactant or product as a function of time to determine the reaction order and rate constant.

Protocol for Monitoring Hydrolysis of 1-Cyclohexeneboronic Acid Pinacol Ester by HPLC

High-Performance Liquid Chromatography (HPLC) is a suitable method for monitoring the hydrolysis of boronic esters, which can be challenging to follow by NMR due to peak overlap with the corresponding boronic acid.

Materials:

• 1-Cyclohexeneboronic acid pinacol ester

• Buffer solutions of desired pH

• Acetonitrile (ACN)

• Water (HPLC grade)

• HPLC system with a C18 column and UV detector

Procedure:

• Prepare a stock solution of 1-cyclohexeneboronic acid pinacol ester in ACN.

• Prepare buffered aqueous solutions at the desired pH values.

• Initiate the hydrolysis by diluting a small aliquot of the stock solution into a known volume of the buffered solution at a constant temperature.

• At specific time points, withdraw an aliquot of the reaction mixture and quench the hydrolysis by diluting it with a mixture of ACN and water.

• Analyze the quenched samples by reverse-phase HPLC, monitoring the disappearance of the pinacol ester peak and the appearance of the boronic acid peak.

• Generate a calibration curve for the pinacol ester to convert peak areas to concentrations.

• Plot the concentration of the pinacol ester versus time to determine the hydrolysis rate constant.[2]

Alternative Reagents and Methods: A Comparative Overview

1. Boronic Acids vs. Pinacol Esters:

• Reactivity: Boronic acids often exhibit faster reaction rates in Suzuki-Miyaura couplings compared to their pinacol ester counterparts.[1]

• Stability: Pinacol esters are generally more stable to storage and handling, being less prone to protodeboronation and trimerization (formation of boroxines).

• Purification: Pinacol esters are often easier to purify by chromatography than the more polar boronic acids.

2. Other Boronic Esters (e.g., MIDA esters, neopentyl glycol esters):

• MIDA (N-methyliminodiacetic acid) esters: These are highly stable, crystalline solids that are robust to a wide range of reaction conditions, including chromatography. The boronic acid can be released under mild conditions, making them excellent for sequential cross-coupling reactions.

• Neopentyl glycol esters: These can sometimes offer different reactivity profiles compared to pinacol esters due to steric and electronic differences.

3. Potassium Alkenyltrifluoroborates:

• Stability: Trifluoroborate salts are typically crystalline, air- and moisture-stable solids with a long shelf life.

• Reactivity: They are competent coupling partners in Suzuki-Miyaura reactions, often requiring specific activation conditions (e.g., a stoichiometric amount of base).

Conclusion

The kinetic analysis of 1-cyclohexeneboronic acid pinacol ester reactions is crucial for the strategic design of synthetic routes in pharmaceutical and materials science research. While direct quantitative data for this specific reagent is sparse, a comparative approach using data from analogous systems provides a strong framework for understanding its reactivity. The Suzuki-Miyaura coupling, hydrolysis, and Diels-Alder reactions represent the primary reactive pathways, each with a distinct kinetic profile influenced by reaction parameters such as catalyst, solvent, base, and pH. The experimental protocols detailed herein offer a starting point for researchers to conduct their own kinetic investigations, leading to optimized reaction conditions and a deeper understanding of the underlying reaction mechanisms. The choice between 1-cyclohexeneboronic acid pinacol ester and its alternatives will ultimately depend on the specific requirements of the synthesis, balancing factors of reactivity, stability, and ease of handling.

References

• 1. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH | Semantic Scholar [semanticscholar.org]

The Efficacy of 1-Cyclohexeneboronic Acid Pinacol Ester in Complex Molecule Synthesis: A Comparative Guide

In the intricate world of complex molecule synthesis, the efficient and controlled installation of specific structural motifs is paramount. The cyclohexene moiety, a common feature in numerous natural products and pharmacologically active compounds, presents a unique synthetic challenge. This guide provides a comparative analysis of the efficacy of 1-cyclohexeneboronic acid pinacol ester, a prominent reagent in modern organic synthesis, against alternative methods for the introduction of the cyclohexene ring. This objective comparison, supported by experimental data, is intended to assist researchers, scientists, and drug development professionals in selecting the optimal synthetic strategy for their specific target molecules.

Introduction to 1-Cyclohexeneboronic Acid Pinacol Ester

1-Cyclohexeneboronic acid pinacol ester is an organoboron compound that has gained significant traction as a versatile building block in organic synthesis.[1] Its stability, ease of handling, and broad functional group tolerance make it a preferred reagent for introducing the cyclohexene unit, primarily through the Suzuki-Miyaura cross-coupling reaction. The pinacol ester group serves to protect the boronic acid from degradation, ensuring a longer shelf life and more consistent reactivity compared to the free boronic acid.[2]

Comparative Analysis of Cyclohexene Installation Methods

Key Comparison Criteria:

• Generality and Scope: The range of substrates and functional groups that are compatible with the reaction.

• Stereo- and Regiocontrol: The ability to control the spatial arrangement of atoms and the position of substituents in the resulting cyclohexene ring.

• Reaction Conditions: The typical temperature, pressure, and reagents required for the transformation.

• Availability of Starting Materials: The commercial availability and ease of preparation of the necessary precursors.

• Representative Yields: Typical reported yields for the respective reactions in the context of complex molecule synthesis.

Data Presentation

The following tables summarize the key characteristics and representative experimental data for each of the compared methods.

Table 1: General Comparison of Cyclohexene Synthesis Methods

Feature	Suzuki-Miyaura Coupling (using 1-Cyclohexeneboronic Acid Pinacol Ester)	Diels-Alder Reaction	Robinson Annulation
Reaction Type	Cross-coupling	Cycloaddition	Tandem Michael addition and intramolecular aldol condensation
Bonds Formed	C(sp²) - C(sp²)	Two C-C single bonds, one C-C pi bond	Two C-C single bonds, one C-C double bond
Key Precursors	Aryl/vinyl halide or triflate, 1-cyclohexeneboronic acid pinacol ester	Conjugated diene, dienophile	α,β-unsaturated ketone, ketone or other Michael donor
Stereocontrol	Generally high, dependent on substrate and catalyst	Highly stereospecific (concerted mechanism)	Can be controlled with chiral catalysts or auxiliaries
Regiocontrol	Excellent, defined by the position of the halide/triflate and boronic ester	Good, predictable by frontier molecular orbital theory	Good, directed by the Michael addition
Functional Group Tolerance	Broad, tolerant of many functional groups	Good, but can be sensitive to Lewis acids or high temperatures	Moderate, sensitive to strongly acidic or basic conditions
Reaction Conditions	Mild, often room temperature to moderate heating	Varies from room temperature to high temperatures, can be catalyzed by Lewis acids	Typically requires basic or acidic conditions
Starting Material Availability	1-Cyclohexeneboronic acid pinacol ester is commercially available	Wide variety of dienes and dienophiles are commercially available or readily synthesized	Many simple ketones and enones are commercially available

Table 2: Representative Experimental Data for Cyclohexene Installation

Method	Target Molecule Context	Reactants	Catalyst/Reagents	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Suzuki-Miyaura Coupling	General Aryl-Cyclohexene Synthesis	Aryl bromide, 1-Cyclohexeneboronic acid pinacol ester	Pd(PPh₃)₄, K₂CO₃	Toluene/EtOH/H₂O	80	12	85-95 (Typical)	General knowledge
Diels-Alder Reaction	Morphine intermediate synthesis	1,3-Butadiene, Cyanovinyl-isoquinoline derivative	-	Toluene	210	2	~50	Gates, M. (1952)
Robinson Annulation	Steroid Synthesis (Estrone intermediate)	2-Methyl-1,3-cyclopentanedione, Aryl-substituted α,β-unsaturated ketone	Base (e.g., KOH)	Methanol	Reflux	Not specified	High	[3]
Dehydration of Alcohol	Synthesis of 1-Methylcyclohexene	1-Methylcyclohexanol	H₂SO₄ (conc.)	-	90	Not specified	84	[4]

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling

A mixture of the aryl or vinyl halide/triflate (1.0 eq.), 1-cyclohexeneboronic acid pinacol ester (1.2 eq.), palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 eq.) is prepared in a suitable solvent system (e.g., toluene/ethanol/water). The reaction mixture is degassed and then heated under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 80 to 110 °C for several hours. The reaction progress is monitored by TLC or GC-MS. Upon completion, the reaction is cooled to room temperature, diluted with an organic solvent, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

General Procedure for Diels-Alder Reaction

A solution of the diene (1.0 eq.) and the dienophile (1.0-1.5 eq.) in a suitable solvent (e.g., toluene, xylenes) is heated in a sealed tube or under reflux conditions. The reaction temperature and time are dependent on the reactivity of the substrates and can range from room temperature to over 200 °C. The progress of the reaction is monitored by TLC or NMR spectroscopy. After the reaction is complete, the solvent is removed under reduced pressure, and the crude product is purified by column chromatography or recrystallization to afford the cyclohexene adduct.

General Procedure for Robinson Annulation

To a solution of a ketone (1.0 eq.) and a base (e.g., KOH, NaOEt) in a suitable solvent (e.g., ethanol, methanol) at room temperature is added an α,β-unsaturated ketone (1.0 eq.). The reaction mixture is stirred at room temperature or heated to reflux until the Michael addition is complete (monitored by TLC). The reaction is then heated further to effect the intramolecular aldol condensation and subsequent dehydration. After cooling, the reaction mixture is neutralized with acid and the product is extracted with an organic solvent. The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated. The resulting crude product is purified by column chromatography or recrystallization.[5][6][7][8]

Mandatory Visualization

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. 23.12 The Robinson Annulation Reaction - Organic Chemistry | OpenStax [openstax.org]
• 4. Total synthesis of morphine and related alkaloids - Wikipedia [en.wikipedia.org]
• 5. Robinson annulation - Wikipedia [en.wikipedia.org]
• 6. jk-sci.com [jk-sci.com]
• 7. juniperpublishers.com [juniperpublishers.com]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of 1-Cyclohexeneboronic Acid Pinacol Ester: A Procedural Guide

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for the proper disposal of 1-Cyclohexeneboronic acid pinacol ester, ensuring compliance with safety regulations and minimizing risk.

Immediate Safety and Handling

Before initiating any disposal procedure, it is imperative to work within a certified chemical fume hood and wear the appropriate Personal Protective Equipment (PPE). Boronic acid derivatives should be handled as hazardous waste.[1] Under no circumstances should this chemical or its empty containers be disposed of in regular trash or down the drain.[1]

Table 1: Personal Protective Equipment (PPE) and Immediate Handling

PPE Category	Specification
Eye Protection	Chemical safety goggles or a face shield (European standard - EN 166).[2]
Hand Protection	Chemically resistant gloves, such as nitrile or neoprene.[1]
Body Protection	A lab coat that fully covers the arms and is fastened. For larger quantities or spill cleanup, consider a chemical-resistant apron.[1]
Respiratory	Not typically required under normal use with adequate ventilation.[2] If handling as a powder or if aerosolization is possible, a NIOSH-approved respirator is recommended.[3]
Work Area	All handling and disposal activities should be conducted within a certified chemical fume hood.[1][3] Ensure an emergency eyewash station and safety shower are accessible.[2][3]

Step-by-Step Disposal Procedure

The primary and mandated method for disposing of 1-Cyclohexeneboronic acid pinacol ester is through a licensed and approved hazardous waste disposal service.[4][5] The following steps outline the process for collecting and preparing the material for pickup.

1. Waste Segregation and Collection

• Do Not Mix: Do not mix 1-Cyclohexeneboronic acid pinacol ester waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[3]

• Designated Containers: Use separate, clearly labeled, and sealable containers for solid and liquid waste.[1] Containers must be made of a compatible material and have a tightly fitting cap.

• Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name: "1-Cyclohexeneboronic acid pinacol ester" and its CAS number (141091-37-4).[1]

2. Solid Waste Disposal

• Contaminated solid materials such as gloves, bench paper, pipette tips, and absorbent materials used for spills should be collected in a designated, sealed container labeled as hazardous waste.[1]

3. Liquid Waste Disposal

• Unused or waste solutions of 1-Cyclohexeneboronic acid pinacol ester should be collected in a sealed, compatible, and clearly labeled hazardous waste container.

• Do not overfill liquid waste containers; allow for expansion.

4. Decontamination of Empty Containers and Glassware

• Triple Rinse: "Empty" containers that held the chemical must be treated as hazardous waste unless properly decontaminated.[6] Triple rinse the container with a suitable solvent (e.g., acetone or ethanol).

• Collect Rinsate: The solvent rinsate from the cleaning process is considered hazardous waste and must be collected in the appropriate liquid hazardous waste container.[1]

• Final Wash: After decontamination, glassware can be washed with soap and water. This final water rinse should also be collected as hazardous waste.[1]

5. Spill Management

• Evacuate and Secure: Alert others and restrict access to the spill area.[3]

• Absorb: For liquid spills, cover with an inert absorbent material like vermiculite, sand, or commercial sorbent pads.[2][3]

• Collect: Carefully sweep or scoop up the absorbed material and place it into a sealed, labeled hazardous waste container.[2][3]

• Decontaminate: Clean the spill area thoroughly. All cleaning materials must also be disposed of as hazardous waste.[3]

• Report: Report the spill to your supervisor and your institution's EHS department.[3]

6. Waste Storage and Pickup

• Storage: Store sealed and labeled waste containers in a designated and secure satellite accumulation area.[1]

• Arrange Pickup: Follow your institution's specific procedures for hazardous waste pickup. Contact your EHS department or a licensed hazardous waste disposal contractor to arrange for the collection and final disposal of the waste.[1][3]

Experimental Protocols: Neutralization (Cautionary Note)

While boronic acids are acidic, in-lab neutralization is not recommended for 1-Cyclohexeneboronic acid pinacol ester without explicit guidance and approval from your institution's EHS department. The reactivity of this specific organoboron compound is not well-documented for neutralization, and improper procedures could lead to unintended and hazardous reactions.[7]

For general informational purposes only, weak acids like boric acid can sometimes be neutralized with a mild base such as sodium bicarbonate.[8] However, this procedure should not be attempted for 1-Cyclohexeneboronic acid pinacol ester without a validated protocol. The safest and required approach is to dispose of the material as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the procedural workflow for the safe disposal of 1-Cyclohexeneboronic acid pinacol ester.

Caption: Disposal workflow for 1-Cyclohexeneboronic acid pinacol ester.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. ptb.de [ptb.de]
• 7. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 8. laballey.com [laballey.com]

Essential Safety and Operational Guide for 1-Cyclohexeneboronic Acid Pinacol Ester

This guide provides critical safety protocols and logistical plans for the handling and disposal of 1-Cyclohexeneboronic acid pinacol ester, tailored for researchers, scientists, and professionals in drug development. Adherence to these procedures is vital for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment (PPE)

1-Cyclohexeneboronic acid pinacol ester is classified as an irritant.[1] It is crucial to handle this compound with care, utilizing appropriate personal protective equipment to prevent exposure. The primary hazards include causing serious eye irritation, skin irritation, and potential respiratory irritation.[1][2]

Required Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to prevent exposure.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield worn over safety glasses.[2][3]	Protects against splashes and airborne particles that can cause serious eye irritation.[1][2]
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).[1][4] Gloves should be inspected before use and disposed of after contamination.[4]	Prevents skin contact and irritation.[1][2]
Body Protection	A flame-resistant lab coat that covers the arms and is fastened in the front.[3][5]	Protects skin from accidental spills and contamination.[2]
Respiratory Protection	Generally not required under normal use with adequate ventilation.[2] If dust or aerosols are generated or if irritation is experienced, a NIOSH/MSHA-approved respirator should be worn.[5]	Prevents respiratory tract irritation.[1]
Footwear	Closed-toe shoes.[3]	Protects feet from spills and falling objects.

Quantitative Data Summary

Property	Value
CAS Number	141091-37-4[4]
Molecular Formula	C₁₂H₂₁BO₂[4]
Molecular Weight	208.10 g/mol [4]
Appearance	Colorless or yellow liquid[1]
Flash Point	103 °C (217 °F)[1][6]
Storage Temperature	2-8 °C[1]
Sensitivity	Moisture sensitive[1]

Occupational exposure limits have not been established for this product.[7][8][9]

Operational Plans

Receiving and Handling Protocol

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks. Ensure the label is intact and clearly identifies the contents.[3]

• Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible.[2] All handling should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[10]

• Weighing and Transfer: To minimize exposure when weighing, use a tared, sealed container. When dissolving, add the compound slowly to the solvent to prevent splashing.[3]

• General Hygiene: Avoid contact with skin, eyes, and clothing.[11] Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after handling and before breaks.[2]

Storage Plan

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][10]

• Atmosphere: Due to its moisture sensitivity, store under an inert atmosphere.[7]

• Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[7][8]

• Labeling: Ensure containers are properly labeled.[5]

Spill Response and Cleanup

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

• Evacuation and Ventilation: For large spills, evacuate the immediate area.[3] Ensure the area is well-ventilated, and avoid breathing vapors.[1]

• Containment: For small spills, use an inert absorbent material to contain the substance.[2]

• Cleanup: Carefully soak up the material with the absorbent.[2] Place the absorbed material and any contaminated items into a closable, labeled container for hazardous waste disposal.[3]

• Decontamination: Clean the spill area with soap and water, collecting the rinsate as hazardous waste.

Disposal Plan

All waste containing 1-Cyclohexeneboronic acid pinacol ester must be treated as hazardous waste.

• Waste Segregation: Use separate, clearly labeled, and sealable containers for solid and liquid waste.[12]

• Labeling: Label all waste containers as "Hazardous Waste" and include the full chemical name.[12]

• Disposal: Dispose of the chemical waste in accordance with local, state, and federal regulations.[1] Do not dispose of it in regular trash or down the drain.[12] Contaminated materials, including gloves and lab coats, should also be disposed of as hazardous waste.[10]

Experimental Protocols and Workflows

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek medical attention.[2]

• Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[2]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial respiration. Seek medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison control center immediately.[2]

Chemical Spill Workflow Diagram

Caption: Logical workflow for handling a chemical spill.

References

• 1. 141091-37-4 | 1-​Cyclohexene-​1-​boronic acid pinacol ester, 97% [aspirasci.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. canbipharm.com [canbipharm.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. 环己烯-1-硼酸频哪醇酯 | Sigma-Aldrich [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]
• 10. benchchem.com [benchchem.com]
• 11. fishersci.fr [fishersci.fr]
• 12. benchchem.com [benchchem.com]